2-Ethoxybenzene-1-sulfonyl chloride

• CAS: 68800-33-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Ethoxybenzene-1-sulfonyl chloride: Synthesis, Reactivity, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 2-Ethoxybenzene-1-sulfonyl chloride, a key reagent for synthetic chemists, particularly those in the fields of medicinal chemistry and drug development. We will delve into its fundamental properties, synthesis, core reactivity, and strategic applications, offering field-proven insights and detailed experimental protocols.

Section 1: Physicochemical & Spectroscopic Profile

2-Ethoxybenzene-1-sulfonyl chloride (CAS Number: 68800-33-9) is an aromatic sulfonyl chloride featuring an ortho-ethoxy substituent. This ethoxy group significantly influences the electronic and steric properties of the molecule, distinguishing it from simpler reagents like benzenesulfonyl chloride. Its primary utility lies in its ability to introduce the 2-ethoxyphenylsulfonyl moiety into target molecules, a group of interest for modulating biological activity and pharmacokinetic properties.[1]

Below is a summary of its key physicochemical properties, compiled from various supplier and database sources.

Property	Value	Source(s)
CAS Number	68800-33-9	[1][2][3]
Molecular Formula	C₈H₉ClO₃S	[2][3]
Molecular Weight	220.67 g/mol	[2][3]
IUPAC Name	2-ethoxybenzene-1-sulfonyl chloride	[4]
Appearance	Solid	[1]
Boiling Point	Not Available (N/A)	[3]
Melting Point	Not Available (N/A)	[3]
InChI Key	RWURYJNJYODVAL-UHFFFAOYSA-N	[3][4]
SMILES	CCOC1=CC=CC=C1S(Cl)(=O)=O	[4]

Section 2: Synthesis of 2-Ethoxybenzene-1-sulfonyl chloride

The most direct and industrially relevant method for preparing aryl sulfonyl chlorides is the direct chlorosulfonation of the corresponding aromatic compound.[5][6] For 2-Ethoxybenzene-1-sulfonyl chloride, this involves an electrophilic aromatic substitution reaction on ethoxybenzene using chlorosulfonic acid.

Causality of the Synthetic Approach: The ethoxy group is an activating, ortho-, para-director. Therefore, the electrophile (SO₂Cl⁺, generated from chlorosulfonic acid[7]) will preferentially attack at the positions ortho or para to the ethoxy group. While a mixture of isomers is expected, the para-substituted product is often the major isomer due to reduced steric hindrance. The ortho-isomer, our target compound, is formed as a minor product and requires careful purification. The reaction is highly exothermic and liberates hydrogen chloride gas; therefore, stringent temperature control and a robust setup are critical for safety and to minimize side reactions.

Figure 1. General workflow for the synthesis of 2-Ethoxybenzene-1-sulfonyl chloride.

Experimental Protocol: Synthesis by Chlorosulfonation

This is an exemplary protocol adapted from standard procedures for the chlorosulfonation of activated aromatic rings. It must be performed with extreme caution by trained personnel in a chemical fume hood.

Materials:

• Ethoxybenzene (1.0 equiv)

• Chlorosulfonic acid (4.0-5.0 equiv)

• Dichloromethane (DCM)

• Ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: Equip a three-necked, round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a nitrogen inlet connected to a gas bubbler (to vent HCl gas safely into a basic solution). Maintain the system under a positive pressure of dry nitrogen.

• Cooling: Cool the flask in an ice-salt bath to 0 °C.

• Reagent Addition: Charge the flask with ethoxybenzene and an appropriate amount of DCM. Slowly add chlorosulfonic acid via the dropping funnel to the stirred solution over 1-2 hours, ensuring the internal temperature does not rise above 5 °C.

  • Expert Insight:Slow addition is critical. The reaction is highly exothermic, and poor temperature control can lead to the formation of undesired sulfone byproducts and a decrease in regioselectivity.

• Reaction: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 2-3 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: In a separate large beaker, prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction mixture onto the ice with vigorous stirring.

  • Trustworthiness:This step is highly hazardous as excess chlorosulfonic acid reacts violently with water. Perform this quench step slowly, behind a blast shield, to manage the exotherm and gas evolution.

• Workup: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with DCM (3x). Combine the organic layers.

• Neutralization: Wash the combined organic layers sequentially with water, saturated sodium bicarbonate solution (carefully, to neutralize residual acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The resulting mixture of ortho and para isomers can be separated by column chromatography on silica gel or by fractional crystallization to afford pure 2-Ethoxybenzene-1-sulfonyl chloride.

Section 3: Core Reactivity - Synthesis of N-Substituted 2-Ethoxyphenylsulfonamides

The primary value of 2-Ethoxybenzene-1-sulfonyl chloride is as an electrophile for the synthesis of sulfonamides.[8] This reaction, a cornerstone of medicinal chemistry, involves the coupling of the sulfonyl chloride with a primary or secondary amine.[9]

Reaction Mechanism: The reaction proceeds via a nucleophilic substitution at the electrophilic sulfur center. The lone pair of the amine nitrogen attacks the sulfur atom, forming a tetrahedral intermediate. Subsequent collapse of this intermediate and elimination of the chloride leaving group, followed by deprotonation of the nitrogen by a base, yields the stable sulfonamide product. A base (e.g., pyridine, triethylamine) is required to neutralize the HCl generated during the reaction, driving the equilibrium towards the product.

Figure 2. Reaction mechanism for the formation of a sulfonamide from an amine and a sulfonyl chloride.

Experimental Protocol: General Sulfonamide Synthesis

Materials:

• 2-Ethoxybenzene-1-sulfonyl chloride (1.0 equiv)

• Primary or secondary amine (1.0-1.2 equiv)

• Pyridine or Triethylamine (1.5-2.0 equiv)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve the amine in the chosen solvent.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Base Addition: Add the base (e.g., pyridine) to the stirred amine solution.

• Electrophile Addition: Dissolve 2-Ethoxybenzene-1-sulfonyl chloride in a minimal amount of the same solvent and add it dropwise to the reaction mixture at 0 °C.

  • Expert Insight:Adding the sulfonyl chloride as a solution helps control the reaction rate and prevents localized heating. Maintaining a low temperature is important, especially with highly nucleophilic amines, to ensure a clean reaction profile.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-16 hours, monitoring completion by TLC or LC-MS.

• Workup: Dilute the reaction mixture with the solvent. Wash sequentially with 1 M HCl (to remove excess base and amine), water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude sulfonamide can be purified by recrystallization or column chromatography on silica gel to yield the final product.

Section 4: Applications in Medicinal Chemistry & Drug Development

The sulfonamide functional group is a privileged scaffold in drug discovery, present in a wide array of therapeutic agents including antibacterial, anti-inflammatory, diuretic, and anticancer drugs.[10][11][12] Its prevalence stems from its ability to act as a stable, non-hydrolyzable mimic of an amide bond and its capacity to form crucial hydrogen bonds with biological targets.[13]

The 2-ethoxyphenyl moiety introduced by this reagent can play a significant role in drug design:

• Modulation of Lipophilicity: The ethoxy group can fine-tune the molecule's lipophilicity (LogP), which is critical for optimizing absorption, distribution, metabolism, and excretion (ADME) properties.

• Conformational Control: The ortho-substituent can impose steric constraints, locking the sulfonamide group into a specific conformation that may enhance binding affinity and selectivity for the target protein.

• Metabolic Stability: The ether linkage is generally more stable to metabolic degradation than an ester or other labile groups.

Derivatives of 2-Ethoxybenzene-1-sulfonyl chloride are key intermediates in the synthesis of targeted drug molecules, including anti-cancer and anti-inflammatory agents.[14]

Figure 3. Logical pathway from a core reagent to a drug candidate in medicinal chemistry.

Section 5: Safety, Handling, and Storage

Aryl sulfonyl chlorides are reactive and hazardous compounds that must be handled with appropriate precautions.

Hazard Class	Description	GHS Statement(s)	Source(s)
Acute Toxicity	Harmful if swallowed.	H302
Skin Corrosion	Causes severe skin burns and eye damage.	H314	[15][16][17][18]
Moisture Sensitivity	Reacts with water, potentially violently, to release corrosive HCl gas.	N/A	[17]

Handling and Personal Protective Equipment (PPE):

• Always handle 2-Ethoxybenzene-1-sulfonyl chloride in a certified chemical fume hood.[17]

• Wear standard PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles. A face shield is recommended when handling larger quantities.[18]

• Avoid inhalation of dust or vapors.[15]

• Prevent contact with skin and eyes. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[15][16]

Storage and Stability:

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.[17]

• The compound is moisture-sensitive. Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.

• Keep away from incompatible materials such as water, strong bases, alcohols, and strong oxidizing agents.[17]

Conclusion

2-Ethoxybenzene-1-sulfonyl chloride is a valuable and versatile reagent for the modern synthetic chemist. Its primary application as a precursor to 2-ethoxyphenylsulfonamides provides a direct route to a class of compounds with significant potential in drug discovery and materials science. Understanding its synthesis, reactivity, and handling requirements is essential for its safe and effective use in the laboratory. The insights and protocols provided in this guide serve as a foundational resource for researchers aiming to leverage this powerful synthetic building block in their work.

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An In-depth Technical Guide to 2-Ethoxybenzene-1-sulfonyl chloride: Synthesis, Reactivity, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 2-Ethoxybenzene-1-sulfonyl chloride, a key organic intermediate with significant applications in the pharmaceutical and agrochemical industries. The document delves into the compound's physicochemical properties, outlines a robust synthesis protocol, and explores its characteristic reactivity, with a focus on the formation of sulfonamides. Furthermore, this guide highlights its pivotal role as a building block in the synthesis of complex bioactive molecules, making it a valuable resource for researchers, chemists, and professionals in drug development.

Introduction

2-Ethoxybenzene-1-sulfonyl chloride, identified by its CAS number 68800-33-9, is an aromatic sulfonyl chloride that serves as a versatile reagent in organic synthesis.[1][2] Its structure, featuring an ethoxy group ortho to the sulfonyl chloride moiety on a benzene ring, imparts specific reactivity and properties that are leveraged in the construction of more complex molecules. The electrophilic nature of the sulfur atom in the sulfonyl chloride group makes it a prime target for nucleophilic attack, facilitating the formation of sulfonamides and sulfonate esters.[3] This reactivity is fundamental to its application as an intermediate in the synthesis of various pharmaceuticals.[1][4] This guide aims to provide a detailed exploration of its synthesis, characterization, reactivity, and applications, offering valuable insights for laboratory and industrial-scale operations.

Physicochemical Properties and Characterization

A thorough understanding of a compound's physical and chemical properties is paramount for its effective use in research and development. The key identifiers and properties of 2-Ethoxybenzene-1-sulfonyl chloride are summarized in the table below.

Property	Value	Reference
IUPAC Name	2-Ethoxybenzene-1-sulfonyl chloride
Synonyms	2-Ethoxybenzenesulfonylchloride	[1]
CAS Number	68800-33-9	[1][2]
Molecular Formula	C₈H₉ClO₃S
Molecular Weight	220.67 g/mol
Appearance	Colorless to pale yellow liquid or solid	[1]
Form	Solid

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, which will be split into a complex multiplet pattern due to their ortho, meta, and para relationships. The ethoxy group will exhibit a triplet for the methyl protons (CH₃) and a quartet for the methylene protons (CH₂). The chemical shifts would be approximately δ 1.4 (t, 3H) and δ 4.1 (q, 2H) for the ethoxy group, with the aromatic protons appearing in the δ 7.0-8.0 ppm region.

• ¹³C NMR: The carbon NMR spectrum will display eight distinct signals. The carbon atom attached to the sulfonyl chloride group will be significantly downfield. The two carbons of the ethoxy group will appear in the aliphatic region, while the six aromatic carbons will be in the aromatic region.

• IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands corresponding to the sulfonyl group (S=O) stretching vibrations, typically found in the regions of 1375-1400 cm⁻¹ (asymmetric) and 1170-1190 cm⁻¹ (symmetric). Additionally, C-O stretching for the ether linkage and C-H stretching for the aromatic and aliphatic protons will be present.

Synthesis and Purification

The synthesis of aryl sulfonyl chlorides is a well-established transformation in organic chemistry. A common and effective method is the direct chlorosulfonation of an activated aromatic ring using chlorosulfonic acid. The following protocol describes a representative synthesis of 2-Ethoxybenzene-1-sulfonyl chloride from ethoxybenzene.

Synthesis Workflow

Caption: General workflow for the synthesis of 2-Ethoxybenzene-1-sulfonyl chloride.

Detailed Experimental Protocol

Disclaimer: This is a representative protocol based on established methods for analogous compounds and should be performed by trained personnel with appropriate safety precautions.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet connected to a trap for HCl gas, add an excess of chlorosulfonic acid (e.g., 4-5 equivalents). Cool the flask in an ice-salt bath to maintain a temperature of 0-5 °C.

• Addition of Substrate: Slowly add ethoxybenzene (1 equivalent) dropwise from the dropping funnel to the stirred chlorosulfonic acid. The rate of addition should be controlled to keep the internal temperature below 10 °C. Vigorous evolution of HCl gas will be observed.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1-2 hours, then let it warm to room temperature and stir for an additional hour to ensure the reaction goes to completion.

• Work-up: Carefully and slowly pour the reaction mixture onto a large amount of crushed ice with constant stirring. This step should be performed in a fume hood due to the exothermic reaction and release of residual HCl.

• Extraction: The precipitated solid or oil is the crude sulfonyl chloride. Extract the aqueous mixture with a suitable organic solvent such as dichloromethane or diethyl ether.

• Washing and Drying: Wash the combined organic layers with cold water and then with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by a final wash with brine. Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude 2-Ethoxybenzene-1-sulfonyl chloride. Further purification can be achieved by vacuum distillation or recrystallization if the product is a solid.

Chemical Reactivity and Mechanistic Insights

The synthetic utility of 2-Ethoxybenzene-1-sulfonyl chloride stems from the high reactivity of the sulfonyl chloride functional group. The sulfur atom is highly electrophilic due to the electron-withdrawing effects of the two oxygen atoms and the chlorine atom, making it susceptible to attack by various nucleophiles.

Sulfonamide Formation

The most prominent reaction of 2-Ethoxybenzene-1-sulfonyl chloride is its reaction with primary or secondary amines to form sulfonamides. This reaction is a cornerstone in the synthesis of a wide array of pharmaceuticals. The reaction proceeds via a nucleophilic substitution mechanism at the sulfur center, typically in the presence of a base (like pyridine or triethylamine) to neutralize the HCl byproduct.

Caption: General reaction scheme for the formation of sulfonamides.

Applications in Drug Discovery and Development

Substituted benzenesulfonyl chlorides are crucial intermediates in the pharmaceutical industry. The sulfonamide moiety is a key structural feature in numerous drugs due to its ability to mimic a carboxylic acid group and act as a hydrogen bond donor and acceptor, thereby interacting with biological targets.

Case Study: Intermediate for Antidiabetic Agents

While direct evidence for the use of 2-Ethoxybenzene-1-sulfonyl chloride in the synthesis of the antidiabetic drug glibenclamide (glyburide) is not explicitly detailed in the searched results, a closely related derivative, 4-[2-(5-chloro-2-methoxybenzamido)ethyl]benzenesulfonyl chloride, is a known key intermediate.[10] The synthesis of glibenclamide highlights the importance of such substituted sulfonyl chlorides.[11][12] The general synthetic strategy involves the reaction of the sulfonyl chloride with an appropriate amine, followed by reaction with an isocyanate. Given its structural similarity, 2-Ethoxybenzene-1-sulfonyl chloride is a plausible precursor for analogous sulfonylurea-based drug candidates.

The role of such intermediates is pivotal in the multi-step synthesis of active pharmaceutical ingredients (APIs).[12] The purity and quality of these intermediates are critical for the safety and efficacy of the final drug product.[11]

Safety and Handling

2-Ethoxybenzene-1-sulfonyl chloride, like other sulfonyl chlorides, is a reactive and corrosive compound that requires careful handling.[1]

• Hazards: It is harmful if swallowed and causes severe skin burns and eye damage. It reacts with water, including moisture in the air, to release hydrochloric acid, which is corrosive and toxic.

• Personal Protective Equipment (PPE): Always handle in a well-ventilated fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry place away from moisture and incompatible materials such as strong bases and oxidizing agents. The container should be tightly sealed.

• Spill and Disposal: In case of a spill, neutralize with a suitable agent like sodium bicarbonate and absorb with an inert material. Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion

2-Ethoxybenzene-1-sulfonyl chloride is a valuable and versatile chemical intermediate with significant potential in organic synthesis, particularly in the field of drug discovery. Its well-defined reactivity, centered on the electrophilic sulfonyl chloride group, allows for the efficient construction of sulfonamide and sulfonate ester linkages, which are prevalent in a wide range of bioactive molecules. This guide has provided a comprehensive overview of its properties, a representative synthesis protocol, its key chemical reactions, and its applications, underscoring its importance for researchers and professionals in the chemical and pharmaceutical sciences.

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An In-depth Technical Guide to 2-Ethoxybenzene-1-sulfonyl Chloride

Introduction: Unveiling a Versatile Synthetic Building Block

2-Ethoxybenzene-1-sulfonyl chloride (CAS No. 68800-33-9) is an aromatic sulfonyl chloride compound of significant interest in synthetic organic chemistry.[1][2][3] As a member of the sulfonyl chloride family, its reactivity is dominated by the highly electrophilic sulfur center, making it a valuable reagent for introducing the 2-ethoxyphenylsulfonyl moiety into a diverse range of molecules.[4][5] This functional group is particularly relevant in the design and synthesis of novel therapeutic agents and specialized agrochemicals. The presence of the ethoxy group at the ortho position can influence the molecule's conformational properties, solubility, and metabolic stability, offering medicinal chemists a strategic tool for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates.[6] This guide provides a comprehensive technical overview of its properties, synthesis, reactivity, applications, and handling protocols, grounded in established chemical principles and field-proven insights.

Part 1: Core Physicochemical and Structural Characteristics

Understanding the fundamental properties of a reagent is paramount to its effective application in synthesis. 2-Ethoxybenzene-1-sulfonyl chloride is typically a solid at room temperature and, like many sulfonyl chlorides, is sensitive to moisture.[1] The ethoxy group enhances its solubility in common organic solvents compared to its unsubstituted counterpart, benzenesulfonyl chloride.[1]

Table 1: Key Properties of 2-Ethoxybenzene-1-sulfonyl chloride

Property	Value	Source(s)
CAS Number	68800-33-9	[1][2][3]
Molecular Formula	C₈H₉ClO₃S	[1][7]
Molecular Weight	220.67 g/mol	[1][3]
Synonyms	2-Ethoxybenzenesulfonyl chloride	[1]
Appearance	Colorless to pale yellow or light orange solid	[1][8]
Purity	Typically ≥96%	[1]
Chemical Class	Organic Building Blocks, Sulfonyl Chlorides, Ethers	[2]

Part 2: Synthesis and Chemical Reactivity

General Synthetic Approach: Chlorosulfonation

The most direct and common industrial method for preparing aryl sulfonyl chlorides is the electrophilic aromatic substitution of the parent aromatic compound with chlorosulfonic acid.[9] In the case of 2-Ethoxybenzene-1-sulfonyl chloride, the starting material is ethoxybenzene (phenetole). The electron-donating nature of the ethoxy group activates the benzene ring, directing the chlorosulfonation primarily to the ortho and para positions.

The reaction must be conducted under controlled, cold conditions (typically 0-10 °C) by slowly adding the ethoxybenzene to an excess of chlorosulfonic acid to manage the highly exothermic reaction and minimize the formation of byproducts, such as the corresponding sulfone.[9]

Caption: General workflow for the synthesis of 2-Ethoxybenzene-1-sulfonyl chloride.

Core Reactivity: The Electrophilic Sulfur Center

The synthetic utility of 2-Ethoxybenzene-1-sulfonyl chloride stems from the reactivity of the sulfonyl chloride group (-SO₂Cl). The sulfur atom is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes it susceptible to attack by a wide array of nucleophiles, with the chloride ion acting as an excellent leaving group.[5]

Key reactions include:

• Sulfonamide Formation: This is arguably the most significant reaction in medicinal chemistry. The compound reacts readily with primary and secondary amines in the presence of a base (e.g., pyridine, triethylamine) to form stable sulfonamides.[4][5][10] The sulfonamide functional group is a cornerstone of many blockbuster drugs.[6]

• Sulfonate Ester Formation: In the presence of a base, it reacts with alcohols or phenols to yield sulfonate esters. These esters themselves can be useful intermediates in subsequent cross-coupling reactions.

• Hydrolysis: The compound is sensitive to water and will hydrolyze to form the corresponding 2-ethoxybenzenesulfonic acid.[11] This necessitates careful handling and storage under anhydrous conditions.

Caption: General mechanism for nucleophilic substitution on a sulfonyl chloride.

Part 3: Applications in Drug Discovery and Beyond

The true value of 2-Ethoxybenzene-1-sulfonyl chloride lies in its application as a strategic building block for creating more complex, high-value molecules.

Keystone in Sulfonamide Synthesis

The sulfonamide linkage is a privileged scaffold in pharmaceutical development, known for its ability to mimic a peptide bond, act as a transition-state analogue, and form critical hydrogen bonds with biological targets.[6] By introducing the 2-ethoxyphenylsulfonyl group, medicinal chemists can:

• Enhance Binding Affinity: The sulfonyl group provides two hydrogen bond acceptors, which can significantly improve interaction with target proteins.[6]

• Modulate Pharmacokinetics: The ethoxy group can block sites of metabolism, potentially increasing the drug's half-life and bioavailability.[6]

• Tune Physicochemical Properties: The overall lipophilicity and solubility of the final compound can be fine-tuned by the 2-ethoxybenzene moiety.

This reagent is therefore instrumental in the synthesis of targeted drug molecules, particularly in the design of anti-inflammatory, anti-cancer, and anti-bacterial agents.[10][12]

Caption: Application pathways for 2-Ethoxybenzene-1-sulfonyl chloride.

Utility in Material Science

Beyond pharmaceuticals, this compound finds use in creating specialty polymers and coatings.[10] Incorporating the 2-ethoxyphenylsulfonyl group into a polymer backbone can impart improved chemical resistance, thermal stability, and durability for advanced industrial applications.

Part 4: Exemplary Experimental Protocol

Objective: Synthesis of N-Benzyl-2-ethoxybenzenesulfonamide.

Disclaimer: This is a representative protocol. All laboratory work should be performed by trained personnel in a suitable chemical fume hood with appropriate personal protective equipment.

Materials:

• 2-Ethoxybenzene-1-sulfonyl chloride (1.0 eq)

• Benzylamine (1.1 eq)

• Triethylamine (TEA) or Pyridine (1.5 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask under a nitrogen atmosphere, dissolve 2-Ethoxybenzene-1-sulfonyl chloride (1.0 eq) in anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Addition of Reagents: To the stirred solution, add triethylamine (1.5 eq) followed by the dropwise addition of benzylamine (1.1 eq). Ensure the internal temperature remains below 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching & Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the solution to a separatory funnel and wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography (using a hexane/ethyl acetate gradient) or recrystallization to obtain the pure N-Benzyl-2-ethoxybenzenesulfonamide.

Part 5: Safety, Handling, and Storage

As a reactive sulfonyl chloride, this compound requires careful handling. It is classified as corrosive and can cause severe skin burns and eye damage.[13][14]

Table 2: Hazard and Safety Information

Category	Recommendation	Source(s)
Hazards	Causes severe skin burns and eye damage. Harmful if swallowed. Reacts with water, potentially releasing toxic gas.	[13][15]
Personal Protective Equipment (PPE)	Wear chemical-resistant gloves, safety goggles with a face shield, and a lab coat. All operations should be conducted in a certified chemical fume hood.	[15][16]
First Aid	Skin: Immediately remove contaminated clothing and rinse skin with copious amounts of water for at least 15 minutes. Eyes: Immediately flush with water for at least 15 minutes, holding eyelids open. Seek immediate medical attention in both cases. Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.	[13]
Handling	Avoid contact with skin, eyes, and clothing. Avoid inhalation of dust or vapors. Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis.	[14][16]
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away from water and incompatible materials such as strong bases and oxidizing agents.	[14]

References

• Synthesis of sulfonyl chloride substrate precursors. Synlett. [Link]

• Safety Data Sheet. Aaron Chemicals. [Link]

• Application of Sulfonyl in Drug Design. ResearchGate. [Link]

• Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Chinese Journal of Organic Chemistry. [Link]

• Process for the preparation of substituted benzene sulfonyl chlorides.
• Process for production of aromatic sulfonyl chloride compound.

• Benzenesulfonyl chloride. Organic Syntheses. [Link]

Sources

• 1. CAS 68800-33-9: Benzenesulfonylchloride, 2-ethoxy- [cymitquimica.com]
• 2. 68800-33-9|2-Ethoxybenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. scbt.com [scbt.com]
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• 9. Organic Syntheses Procedure [orgsyn.org]
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• 16. aaronchem.com [aaronchem.com]

2-Ethoxybenzene-1-sulfonyl chloride physical and chemical properties

An In-Depth Technical Guide to 2-Ethoxybenzene-1-sulfonyl chloride: Properties, Synthesis, and Applications

Introduction to a Versatile Synthetic Intermediate

2-Ethoxybenzene-1-sulfonyl chloride, with CAS number 68800-33-9, is an aromatic sulfonyl chloride compound that serves as a highly valuable and reactive intermediate in modern organic synthesis.[1] Its molecular structure, featuring an ethoxy group ortho to the sulfonyl chloride moiety on a benzene ring, provides a unique combination of reactivity and structural features that are leveraged by researchers in pharmaceuticals, agrochemicals, and material science.[2][3] The electrophilic nature of the sulfur atom is the cornerstone of its chemical utility, making it a preferred reagent for introducing the 2-ethoxyphenylsulfonyl group into various molecules.[4] This guide provides a comprehensive overview of its physical and chemical properties, synthetic methodologies, key applications, and essential safety protocols, tailored for professionals in chemical research and drug development.

Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and analytical characteristics is fundamental to its effective use in a laboratory setting.

Physical Properties

The key physical identifiers and properties of 2-Ethoxybenzene-1-sulfonyl chloride are summarized below. These properties are essential for handling, storage, and reaction setup.

Property	Value	Source(s)
CAS Number	68800-33-9	[1]
Molecular Formula	C₈H₉ClO₃S	[1][5]
Molecular Weight	220.67 g/mol	[1][5]
MDL Number	MFCD08706420	[1]
Storage Conditions	Inert atmosphere, room temperature. Store locked up.	[1][5]

Spectroscopic Data (Predicted)

While specific experimental spectra for this exact compound are not universally published, its structure allows for a reliable prediction of its spectroscopic signatures. These predictions are crucial for reaction monitoring and product characterization. Infrared (IR) spectroscopy is an excellent tool for identifying functional groups.[6]

Technique	Expected Signature	Rationale
IR (Infrared)	Strong S=O stretches (~1370-1410 cm⁻¹ and ~1166-1204 cm⁻¹); C-O-C ether stretch; Aromatic C=C and C-H stretches.	The sulfonyl chloride group has two very strong, characteristic S=O stretching bands.[6] The ethoxy group and benzene ring will show their typical absorptions.
¹H NMR	Aromatic protons (multiplets, ~7.0-8.0 ppm); Methylene protons (-OCH₂-, quartet, ~4.2 ppm); Methyl protons (-CH₃, triplet, ~1.5 ppm).	The aromatic protons are deshielded by the electron-withdrawing sulfonyl chloride group. The ethoxy group will present a classic quartet-triplet pattern.
¹³C NMR	Aromatic carbons (~120-160 ppm); Methylene carbon (-OCH₂-, ~70 ppm); Methyl carbon (-CH₃, ~15 ppm).	The carbon atom directly attached to the sulfonyl group will be the most deshielded among the aromatic signals.
MS (Mass Spec)	Molecular ion peak (M⁺) at m/z 220; Isotope peak (M+2) at m/z 222.	The presence of a chlorine atom results in a characteristic M+2 peak with an intensity of approximately one-third of the M⁺ peak due to the ³⁷Cl isotope.[6]

Chemical Reactivity and Synthetic Utility

The reactivity of 2-ethoxybenzene-1-sulfonyl chloride is dominated by the sulfonyl chloride functional group. The sulfur atom is highly electrophilic, making it susceptible to attack by a wide range of nucleophiles.[4] This reactivity is the basis for its extensive use in synthesis.

Nucleophilic Substitution: The Core Reactivity

The most common and synthetically valuable reactions involve nucleophilic substitution, where the chloride ion acts as an excellent leaving group.

• Sulfonamide Formation: Its reaction with primary or secondary amines is a robust method for synthesizing sulfonamides. This reaction is fundamental in the construction of many pharmaceutical agents.[4][7] The process typically requires a base to neutralize the HCl byproduct.

• Sulfonate Ester Formation: In a similar fashion, reaction with alcohols or phenols in the presence of a base yields sulfonate esters. These esters can be used to modify pharmacokinetic properties of drug candidates.[7]

• Hydrolysis: The compound is sensitive to moisture and will readily hydrolyze in the presence of water to form the corresponding 2-ethoxybenzenesulfonic acid.[8] This necessitates handling under dry, inert conditions.[9]

Workflow for Sulfonamide Synthesis

The formation of sulfonamides is a cornerstone application. The following workflow illustrates the typical laboratory process.

Caption: Logical flow from building block to drug candidate.

Safety, Handling, and Storage

2-Ethoxybenzene-1-sulfonyl chloride is a hazardous chemical that requires strict safety protocols. It is classified as corrosive and can cause severe skin burns and eye damage. [5]

Hazard Information	Details	Source(s)
GHS Pictograms	Corrosion, Acute Toxicity (Harmful)	[5]
Signal Word	Danger	[5]
Hazard Statements	H302: Harmful if swallowed.H314: Causes severe skin burns and eye damage.	[5]

| Precautionary Statements | P260: Do not breathe dust/fume/gas/mist/vapours/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P310: Immediately call a POISON CENTER/doctor/physician. | [5]|

• Handling: Always handle this compound inside a certified chemical fume hood. [9]Avoid contact with skin, eyes, and clothing. [10]Avoid inhalation of vapors. Ensure adequate ventilation.

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area. [9]Keep away from water and incompatible materials such as strong oxidizing agents and strong bases. [9][11]Storing under an inert atmosphere like nitrogen or argon is recommended to prevent hydrolysis. [9]* First Aid: In case of contact, immediately flush eyes or skin with copious amounts of water for at least 15 minutes and seek immediate medical attention. [10]If inhaled, move the person to fresh air. [5]If swallowed, rinse mouth with water and call a physician immediately; do not induce vomiting. [10]

Conclusion

2-Ethoxybenzene-1-sulfonyl chloride is more than just a chemical reagent; it is an enabling tool for innovation in science. Its well-defined reactivity, centered on the electrophilic sulfonyl chloride group, provides a reliable and efficient means to construct complex sulfonamide and sulfonate ester-containing molecules. For researchers and drug development professionals, a comprehensive understanding of its properties, synthetic routes, and handling requirements is paramount to unlocking its full potential in the creation of novel pharmaceuticals and advanced materials.

References

• Angene Chemical. Safety Data Sheet. [Link]

• Organic Chemistry Portal. Synthesis of sulfonyl chloride substrate precursors. [Link]

• ACD/Labs. IR, NMR and MS of a Sulfonyl Chloride compound. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet - Sulfuryl Chloride. [Link]

• PubChem - NIH. 2-Ethoxybenzoyl chloride. [Link]

• Chinese Journal of Organic Chemistry. Reactions of Sulfonyl Chlorides and Unsaturated Compounds. [Link]

• Organic Syntheses. Benzenesulfonyl chloride. [Link]

• PubChem - NIH. 2-Methoxybenzenesulfonyl Chloride. [Link]

• ResearchGate. Application of Sulfonyl in Drug Design. [Link]

• NJ.gov. BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. [Link]

• Google Patents. Process for the preparation of substituted benzene sulfonyl chlorides.
• Google Patents.

Sources

• 1. 68800-33-9|2-Ethoxybenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. chemimpex.com [chemimpex.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. enamine.enamine.net [enamine.enamine.net]
• 6. acdlabs.com [acdlabs.com]
• 7. nbinno.com [nbinno.com]
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• 9. fishersci.com [fishersci.com]
• 10. angenechemical.com [angenechemical.com]
• 11. nj.gov [nj.gov]

An In-depth Technical Guide to 2-Ethoxybenzene-1-sulfonyl chloride: Synthesis, Reactivity, and Applications in Modern Drug Discovery

This technical guide provides a comprehensive overview of 2-Ethoxybenzene-1-sulfonyl chloride, a key building block in synthetic and medicinal chemistry. We will delve into its fundamental properties, synthesis, chemical reactivity, and potential applications, particularly within the realm of drug development. This document is intended for researchers, scientists, and professionals in the pharmaceutical and chemical industries who seek a deeper understanding of this versatile reagent.

Core Properties of 2-Ethoxybenzene-1-sulfonyl chloride

2-Ethoxybenzene-1-sulfonyl chloride is an aromatic sulfonyl chloride featuring an ethoxy group at the ortho-position of the benzene ring. This substitution pattern significantly influences the electronic properties and reactivity of the sulfonyl chloride moiety.

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₈H₉ClO₃S	[1]
Molecular Weight	220.67 g/mol	[1]
CAS Number	68800-33-9	[1]

Synthesis of 2-Ethoxybenzene-1-sulfonyl chloride: A Mechanistic Perspective

The synthesis of aryl sulfonyl chlorides can be achieved through several established methods. For 2-Ethoxybenzene-1-sulfonyl chloride, the most probable synthetic route involves the chlorosulfonation of ethoxybenzene. This reaction is a classic example of electrophilic aromatic substitution, where chlorosulfonic acid serves as the electrophile.

Proposed Synthetic Workflow

Caption: Proposed synthesis of 2-Ethoxybenzene-1-sulfonyl chloride.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on general procedures for the chlorosulfonation of activated aromatic rings and should be optimized for safety and yield.

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a gas outlet connected to a trap for acidic gases (HCl), cool ethoxybenzene in an appropriate solvent (e.g., dichloromethane) to 0°C in an ice bath.

• Reagent Addition: Slowly add an excess of chlorosulfonic acid dropwise to the stirred solution, maintaining the temperature below 5°C. The ethoxy group is an ortho-, para-director; however, the ortho-product is often sterically hindered, leading to a mixture of isomers.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Carefully quench the reaction by pouring the mixture over crushed ice. The sulfonyl chloride will precipitate as a solid.

• Purification: Collect the solid by filtration, wash with cold water to remove any remaining acid, and dry under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water).

Chemical Reactivity and Mechanistic Pathways

The reactivity of 2-Ethoxybenzene-1-sulfonyl chloride is dominated by the highly electrophilic nature of the sulfur atom in the sulfonyl chloride group. This makes it susceptible to nucleophilic attack, leading to the formation of sulfonamides, sulfonate esters, and sulfonic acids.

Core Reactivity Profile

Caption: Key reactions of 2-Ethoxybenzene-1-sulfonyl chloride.

In-depth Mechanistic Insights

The reaction with nucleophiles, such as amines, typically proceeds via a nucleophilic substitution mechanism at the sulfur center. The reaction is often carried out in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine) to neutralize the HCl byproduct, driving the reaction to completion. The ethoxy group at the ortho position can exert a steric and electronic influence on the reaction rate and regioselectivity of further substitutions on the aromatic ring.

Applications in Drug Discovery and Development

Aryl sulfonyl chlorides are pivotal intermediates in the synthesis of sulfonamide-containing drugs. The sulfonamide functional group is a key pharmacophore in a wide array of therapeutic agents due to its ability to mimic the tetrahedral transition state of amide hydrolysis and participate in hydrogen bonding interactions with biological targets.

Established Roles in Medicinal Chemistry

• Antibacterial Agents: The sulfonamide core is the defining feature of sulfa drugs, which act as competitive inhibitors of dihydropteroate synthase in bacteria.

• Diuretics: Many diuretic drugs incorporate a sulfonamide moiety that targets carbonic anhydrase.

• Anticancer and Anti-inflammatory Agents: The versatility of the sulfonyl chloride group allows for its incorporation into complex molecules designed to target specific enzymes or receptors involved in cancer and inflammation.[2]

While specific examples for 2-Ethoxybenzene-1-sulfonyl chloride are not prevalent in publicly accessible literature, its structural motifs are present in various patented compounds and research molecules. Its utility lies in its ability to introduce the 2-ethoxyphenylsulfonyl group, which can modulate the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Conclusion and Future Perspectives

2-Ethoxybenzene-1-sulfonyl chloride is a valuable reagent for synthetic and medicinal chemists. Its predictable reactivity, coupled with the influence of the ortho-ethoxy substituent, provides a tool for the rational design and synthesis of novel bioactive molecules. Further exploration of its applications in targeted therapies and the development of more efficient and green synthetic routes will continue to enhance its importance in the field of drug discovery.

References

• Organic Chemistry Portal. Sulfonyl chloride synthesis by chlorosulfonation. Available at: [Link].

• Ragno R, Coluccia A, La Regina G, et al. J. Med. Chem. 2006;49(11):3172-3184.

Sources

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• 2. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to 2-Ethoxybenzene-1-sulfonyl Chloride: A Key Intermediate in Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Synthetic Building Block

2-Ethoxybenzene-1-sulfonyl chloride, a member of the sulfonyl chloride family, is a highly reactive and versatile organic compound of significant interest to the pharmaceutical and agrochemical industries. Its strategic importance lies in its ability to serve as a key intermediate in the synthesis of a wide array of complex organic molecules, most notably sulfonamide derivatives. The presence of the ethoxy group on the benzene ring modifies the electronic and steric properties of the molecule, offering unique reactivity and solubility characteristics that are advantageous in the design of novel therapeutic agents. This guide provides a comprehensive overview of 2-Ethoxybenzene-1-sulfonyl chloride, from its fundamental properties and synthesis to its reactivity, applications in drug discovery, and essential safety protocols.

Core Chemical Identity and Synonyms

Systematic Name: 2-Ethoxybenzene-1-sulfonyl chloride

While "2-Ethoxybenzene-1-sulfonyl chloride" is the most common and systematic name, researchers may encounter it under various synonyms in literature and chemical supplier catalogs. Understanding these alternative names is crucial for comprehensive literature searches and procurement.

Synonyms:

• 2-Ethoxybenzenesulfonyl chloride

• o-Ethoxybenzenesulfonyl chloride

• Benzenesulfonyl chloride, 2-ethoxy-

Key Identifiers:

• CAS Number: 68800-33-9

• Molecular Formula: C₈H₉ClO₃S

• Molecular Weight: 220.67 g/mol

Property	Value
Appearance	Colorless to pale yellow liquid or solid[1]
Solubility	Soluble in many organic solvents
Reactivity	Highly reactive towards nucleophiles

Synthesis and Preparation: Crafting the Key Intermediate

The synthesis of 2-ethoxybenzene-1-sulfonyl chloride is a critical process for its application in further chemical transformations. While several general methods for the preparation of aromatic sulfonyl chlorides exist, the most relevant and industrially scalable approaches for this specific molecule are chlorosulfonation of ethoxybenzene and a Sandmeyer-type reaction starting from 2-ethoxyaniline.

Method 1: Chlorosulfonation of Ethoxybenzene

This is a direct and widely used method for introducing a sulfonyl chloride group onto an activated aromatic ring. The ethoxy group in ethoxybenzene is an ortho-, para-directing activator, making the benzene ring susceptible to electrophilic attack.

Reaction Scheme:

Caption: General reaction for the chlorosulfonation of ethoxybenzene.

Detailed Experimental Protocol:

• Materials: Ethoxybenzene, Chlorosulfonic acid (freshly distilled is recommended), inert solvent (e.g., dichloromethane, chloroform).

• Procedure:

  • In a fume hood, to a stirred, cooled (0-5 °C) solution of ethoxybenzene in an inert solvent, slowly add chlorosulfonic acid dropwise. The molar ratio of chlorosulfonic acid to ethoxybenzene is typically in excess (e.g., 2-5 equivalents) to ensure complete conversion and to drive the reaction towards the sulfonyl chloride.

  • Maintain the temperature below 10 °C during the addition to minimize the formation of by-products, such as the corresponding sulfonic acid and diaryl sulfones.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for a specified period (e.g., 1-3 hours) to ensure the reaction goes to completion.

  • Carefully quench the reaction by pouring the mixture onto crushed ice with vigorous stirring. This step should be performed with extreme caution as the reaction of excess chlorosulfonic acid with water is highly exothermic and releases HCl gas.

  • Separate the organic layer, and wash it sequentially with cold water, a dilute solution of sodium bicarbonate (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate).

  • Remove the solvent under reduced pressure to yield the crude 2-ethoxybenzene-1-sulfonyl chloride.

  • The product can be further purified by vacuum distillation or column chromatography if necessary.

Causality Behind Experimental Choices:

• The use of an excess of chlorosulfonic acid is to ensure the formation of the sulfonyl chloride over the sulfonic acid.

• Low-temperature control is critical to prevent side reactions and decomposition of the product.

• The quenching step on ice is to safely decompose the excess reactive chlorosulfonic acid and to precipitate the product.

Method 2: Sandmeyer-type Reaction of 2-Ethoxyaniline

An alternative route involves the diazotization of 2-ethoxyaniline followed by a reaction with sulfur dioxide in the presence of a copper(I) chloride catalyst. This method is particularly useful when the starting aniline is readily available.

Reaction Workflow:

Sources

• 1. patents.justia.com [patents.justia.com]

The Unseen Workhorse: A Technical Guide to the Fundamental Reactivity of 2-Ethoxybenzene-1-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond a Simple Building Block

In the intricate tapestry of modern organic synthesis, 2-Ethoxybenzene-1-sulfonyl chloride emerges not merely as a reagent, but as a versatile and nuanced building block. Its strategic placement of an ethoxy group at the ortho position to the sulfonyl chloride moiety imparts a unique electronic and steric signature, influencing its reactivity in ways that can be harnessed for sophisticated molecular design. This guide moves beyond a cursory overview to provide an in-depth exploration of the fundamental reactivity of this compound, offering both theoretical understanding and practical, field-proven insights for its application in pharmaceutical and materials science research. The sulfonamide linkage, a cornerstone of medicinal chemistry, is frequently forged using sulfonyl chlorides, making a deep understanding of their reactivity paramount for the development of novel therapeutics.[1][2]

Physicochemical Properties and Structural Rationale

A comprehensive understanding of a reagent's reactivity begins with its intrinsic properties. The following table summarizes the key physicochemical characteristics of 2-Ethoxybenzene-1-sulfonyl chloride.

Property	Value	Source
CAS Number	68800-33-9	BLD Pharm[3]
Molecular Formula	C₈H₉ClO₃S	Sigma-Aldrich
Molecular Weight	220.67 g/mol	Sigma-Aldrich
Appearance	Solid	Sigma-Aldrich
SMILES	CCOC1=CC=CC=C1S(Cl)(=O)=O	Sigma-Aldrich

The defining feature of 2-Ethoxybenzene-1-sulfonyl chloride is the juxtaposition of the strongly electron-withdrawing sulfonyl chloride group (-SO₂Cl) and the electron-donating ethoxy group (-OEt) on the benzene ring. The sulfonyl chloride group renders the sulfur atom highly electrophilic, making it a prime target for nucleophilic attack.[4] The ortho-ethoxy group, through its +R (resonance) effect, donates electron density to the aromatic ring, which can subtly modulate the electrophilicity of the sulfur center compared to unsubstituted benzenesulfonyl chloride. Furthermore, the steric bulk of the ethoxy group can influence the approach of nucleophiles, potentially leading to altered reaction kinetics or selectivity.

Synthesis of 2-Ethoxybenzene-1-sulfonyl Chloride: A Practical Approach

While numerous general methods exist for the synthesis of sulfonyl chlorides, a common and effective route for 2-Ethoxybenzene-1-sulfonyl chloride is the chlorosulfonation of ethoxybenzene.[4][5] This electrophilic aromatic substitution reaction utilizes chlorosulfonic acid to introduce the -SO₂Cl group onto the aromatic ring.

Caption: Electrophilic Aromatic Substitution mechanism for the synthesis of 2-Ethoxybenzene-1-sulfonyl chloride.

Experimental Protocol: Chlorosulfonation of Ethoxybenzene

This protocol is a representative procedure based on established methods for chlorosulfonation.[5][6]

Materials:

• Ethoxybenzene

• Chlorosulfonic acid (freshly distilled)

• Dichloromethane (anhydrous)

• Crushed ice

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add ethoxybenzene (1.0 eq) dissolved in anhydrous dichloromethane.

• Cool the flask to 0 °C in an ice-water bath.

• Slowly add chlorosulfonic acid (2.0-3.0 eq) dropwise via the dropping funnel, maintaining the internal temperature below 5 °C. Hydrogen chloride gas will be evolved, so the reaction must be performed in a well-ventilated fume hood.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully and slowly pour the reaction mixture onto a vigorously stirred slurry of crushed ice.

• Separate the organic layer and wash it sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-Ethoxybenzene-1-sulfonyl chloride.

• The product can be further purified by recrystallization or column chromatography.

Core Reactivity: The Sulfonyl Chloride as an Electrophilic Hub

The reactivity of 2-Ethoxybenzene-1-sulfonyl chloride is dominated by nucleophilic substitution at the sulfonyl sulfur. The chloride ion is an excellent leaving group, facilitating the attack of a wide range of nucleophiles. The reaction mechanism can proceed through either a concerted Sɴ2-like pathway or a stepwise addition-elimination pathway, with the operative mechanism being dependent on the nucleophile, solvent, and reaction conditions.[4]

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2-Ethoxybenzene-1-sulfonyl chloride synthesis and discovery

An In-depth Technical Guide to the Synthesis and Discovery of 2-Ethoxybenzene-1-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Ethoxybenzene-1-sulfonyl chloride, a valuable chemical intermediate. The document delves into the primary synthesis methodology, reaction mechanisms, and historical context of related compounds. It is designed to serve as a practical resource for researchers in organic synthesis, medicinal chemistry, and materials science, offering detailed experimental protocols, safety considerations, and an exploration of the compound's applications. By synthesizing established chemical principles with practical insights, this guide aims to equip scientists with the knowledge required for the effective synthesis and utilization of this versatile sulfonyl chloride.

Introduction: The Significance of Aryl Sulfonyl Chlorides

Aryl sulfonyl chlorides (RSO₂Cl) are a highly reactive and versatile class of organic compounds. Their importance stems from the electrophilic nature of the sulfur atom, which makes them excellent precursors for the formation of sulfonamides, sulfonic esters, and other sulfur-containing molecules.[1] The sulfonamide functional group is a cornerstone in medicinal chemistry, appearing in a wide array of therapeutic agents, including antibiotics, diuretics, and anti-inflammatory drugs.[2][3] The ability to introduce a sulfonyl group into a molecule allows for the fine-tuning of its physicochemical properties, such as lipophilicity and hydrogen bonding capacity, which are critical for drug efficacy and pharmacokinetics.[3]

Among this important class of reagents is 2-Ethoxybenzene-1-sulfonyl chloride. Its structure, featuring an ethoxy group positioned ortho to the sulfonyl chloride moiety, makes it a particularly interesting building block. The ethoxy group can influence molecular conformation and provide an additional point of interaction for binding to biological targets, making it a valuable tool for drug discovery and development professionals.[2]

Historical Context and Discovery

The chemistry of sulfonyl chlorides is well-established, with the first preparation of the parent compound, sulfuryl chloride (SO₂Cl₂), dating back to 1838 by the French chemist Henri Victor Regnault.[4] Early and enduring methods for the synthesis of aryl sulfonyl chlorides involved the reaction of arenes or their derivatives with chlorinating/sulfonating agents.[5][6] The industrial-scale production of benzenesulfonyl chloride, for instance, often involves the direct reaction of benzene with chlorosulfonic acid.[5][7]

While the specific discovery of 2-Ethoxybenzene-1-sulfonyl chloride (CAS No. 68800-33-9) is not prominently documented in seminal literature, its synthesis is a logical extension of these foundational reactions. The preparation of this compound relies on the principles of electrophilic aromatic substitution, a fundamental reaction in organic chemistry. The most direct and industrially viable approach involves the chlorosulfonation of phenetole (ethoxybenzene).

Core Synthesis Methodology: Chlorosulfonation of Phenetole

The primary and most efficient route to 2-Ethoxybenzene-1-sulfonyl chloride is the direct chlorosulfonation of phenetole. This reaction is a classic example of electrophilic aromatic substitution, where chlorosulfonic acid (ClSO₃H) serves as the source of the electrophile.

The Overall Reaction: Phenetole (Ethoxybenzene) reacts with an excess of chlorosulfonic acid to yield 2-Ethoxybenzene-1-sulfonyl chloride, with hydrogen chloride (HCl) gas as the main byproduct.

Caption: Primary synthesis route for 2-Ethoxybenzene-1-sulfonyl chloride.

Causality Behind Experimental Choices: The ethoxy group (-OEt) in phenetole is an activating, ortho-, para-directing group due to the resonance donation of its lone pair electrons into the aromatic ring. This electronic effect makes the positions ortho and para to the ethoxy group susceptible to electrophilic attack.

• Regioselectivity: The reaction yields a mixture of the ortho-isomer (2-Ethoxybenzene-1-sulfonyl chloride) and the para-isomer (4-Ethoxybenzene-1-sulfonyl chloride). Controlling the reaction temperature is crucial; lower temperatures often favor the formation of the ortho product, while higher temperatures can lead to increased formation of the thermodynamically more stable para isomer.

• Reagent Stoichiometry: An excess of chlorosulfonic acid is typically used to ensure complete conversion of the starting material and to act as the solvent for the reaction.[6]

• Temperature Control: The reaction is highly exothermic and releases a significant amount of HCl gas. Maintaining a low temperature (typically 0–5 °C) is essential to prevent charring, minimize side reactions, and control the rate of gas evolution.[8]

Mechanistic Insights

The chlorosulfonation of phenetole proceeds via a well-understood electrophilic aromatic substitution mechanism.

• Formation of the Electrophile: Two molecules of chlorosulfonic acid react to generate the highly electrophilic sulfur trioxide (SO₃) and other species, or the electrophile is considered to be the chlorosulfonium ion (SO₂Cl⁺).

• Electrophilic Attack: The electron-rich π-system of the phenetole ring attacks the electrophile. The attack occurs preferentially at the ortho and para positions, forming a resonance-stabilized carbocation known as a sigma complex or arenium ion.

• Deprotonation/Rearomatization: A base (such as Cl⁻ or another molecule of ClSO₃H) removes a proton from the carbon atom bearing the new substituent, restoring the aromaticity of the ring and forming the corresponding sulfonic acid.

• Conversion to Sulfonyl Chloride: The newly formed sulfonic acid is subsequently converted to the sulfonyl chloride by reaction with another equivalent of chlorosulfonic acid.

Caption: Mechanism of the chlorosulfonation of phenetole.

Detailed Experimental Protocol

This protocol is a generalized procedure adapted from standard methods for the chlorosulfonation of aromatic ethers.[6][7][8] Researchers must perform a thorough risk assessment before proceeding.

Materials and Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a gas outlet connected to a gas trap (e.g., a sodium hydroxide scrubber).

• Ice-water bath.

• Phenetole (Ethoxybenzene), reagent grade.

• Chlorosulfonic acid (ClSO₃H), freshly opened or distilled.

• Crushed ice and water.

• Dichloromethane or Ethyl Acetate for extraction.

• Saturated sodium bicarbonate solution.

• Brine (saturated NaCl solution).

• Anhydrous sodium sulfate or magnesium sulfate.

• Rotary evaporator.

Procedure Workflow:

Caption: Step-by-step workflow for synthesis and purification.

Step-by-Step Methodology:

• Setup: In a fume hood, equip a 500 mL three-necked flask with a mechanical stirrer, a 100 mL dropping funnel, and a gas outlet tube leading to an alkali trap.

• Reagent Charging: Charge the flask with chlorosulfonic acid (e.g., 4 molar equivalents). Begin stirring and cool the flask in an ice-water bath to 0–5 °C.

• Addition of Substrate: Add phenetole (1 molar equivalent) to the dropping funnel. Add the phenetole dropwise to the cold, stirring chlorosulfonic acid over a period of 60-90 minutes. The rate of addition must be carefully controlled to keep the internal temperature below 10 °C. Vigorous evolution of HCl gas will occur.

• Reaction: After the addition is complete, allow the mixture to stir at 0–5 °C for an additional 1-2 hours until gas evolution subsides.

• Quenching: Prepare a large beaker containing a substantial amount of crushed ice (e.g., 10 parts ice by weight relative to the reaction mixture). Very slowly and carefully, pour the cold reaction mixture onto the crushed ice with stirring. This step is highly exothermic and must be done cautiously in a fume hood. The product will often precipitate as a solid or oil.

• Extraction: Transfer the resulting slurry to a separatory funnel. Extract the aqueous mixture three times with a suitable organic solvent like dichloromethane or ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with cold water, saturated sodium bicarbonate solution (to neutralize residual acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: The crude product, a mixture of ortho and para isomers, can be purified by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by column chromatography on silica gel.

Data Presentation and Characterization

The physical and chemical properties of 2-Ethoxybenzene-1-sulfonyl chloride are summarized below.

Property	Value	Source
CAS Number	68800-33-9	[9][10]
Molecular Formula	C₈H₉ClO₃S
Molecular Weight	220.67 g/mol
Appearance	Solid
SMILES	CCOC1=CC=CC=C1S(Cl)(=O)=O
InChI Key	RWURYJNJYODVAL-UHFFFAOYSA-N

Table 1: Physicochemical Properties of 2-Ethoxybenzene-1-sulfonyl chloride.

Successful synthesis should be confirmed using standard analytical techniques:

• ¹H NMR: Expect characteristic signals for the ethoxy group (a triplet around 1.4 ppm and a quartet around 4.1 ppm) and distinct aromatic protons in the 7-8 ppm region, showing coupling patterns indicative of ortho-substitution.

• ¹³C NMR: Signals corresponding to the eight unique carbon atoms.

• Mass Spectrometry: The molecular ion peak (M⁺) should be observable, along with a characteristic isotopic pattern for the presence of one chlorine atom (M+2 peak at ~33% the intensity of M⁺).

• IR Spectroscopy: Strong characteristic absorptions for the S=O stretches of the sulfonyl chloride group (typically around 1375 cm⁻¹ and 1180 cm⁻¹).

Safety Considerations

Working with the reagents and products involved in this synthesis requires strict adherence to safety protocols.

• Chlorosulfonic Acid (ClSO₃H): This substance is extremely corrosive and toxic. It reacts violently with water, releasing large amounts of heat and toxic HCl gas. Always handle it in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including a lab coat, heavy-duty gloves (e.g., butyl rubber), and a face shield.[8]

• 2-Ethoxybenzene-1-sulfonyl Chloride: As a sulfonyl chloride, the product should be handled as a corrosive and lachrymatory substance. It is classified as an acute oral toxin. It will react with moisture, so it should be stored in a dry environment.

• HCl Gas: The reaction generates significant quantities of hydrogen chloride gas, which is corrosive and a respiratory irritant. The reaction apparatus must be vented to an efficient gas scrubber.

Applications in Research and Development

2-Ethoxybenzene-1-sulfonyl chloride is primarily a synthetic intermediate with significant potential in several fields:

• Pharmaceutical Development: Its main application is in the synthesis of novel sulfonamides. The 2-ethoxy substituent can be used to probe steric and electronic interactions within the active site of a target protein, potentially leading to improved binding affinity and selectivity.[2][3]

• Agrochemicals: Sulfonamide derivatives are also prevalent in herbicides and pesticides. This building block allows for the creation of new active ingredients for crop protection.[2]

• Material Science: The sulfonyl chloride group can be reacted with polymers containing nucleophilic groups (e.g., hydroxyl or amine) to modify their properties, potentially improving chemical resistance or durability.[2]

Conclusion

2-Ethoxybenzene-1-sulfonyl chloride is a valuable and versatile intermediate in organic synthesis. While its specific discovery is not prominently noted, its preparation is reliably achieved through the well-established chlorosulfonation of phenetole. A thorough understanding of the reaction mechanism and careful control over experimental conditions, particularly temperature, are paramount for a successful and safe synthesis. The utility of this compound as a precursor to a wide range of sulfonamides ensures its continued relevance in the fields of drug discovery, agrochemical research, and materials science.

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electrophilicity of the sulfonyl chloride group

An In-depth Technical Guide to the Electrophilicity and Reactivity of the Sulfonyl Chloride Group

Abstract

The sulfonyl chloride functional group (R-SO₂Cl) is a cornerstone of modern organic synthesis, prized for its potent electrophilicity and versatile reactivity.[1][2] As a highly reactive species, it serves as a critical precursor for the formation of sulfonamides and sulfonate esters, moieties that are integral to a vast array of pharmaceuticals and fine chemicals.[3][4] This technical guide provides a comprehensive exploration of the core principles governing the . We will delve into its electronic structure, the mechanistic pathways of its reactions, the steric and electronic factors that modulate its reactivity, and field-proven protocols for its application in synthesis. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique chemical properties of sulfonyl chlorides in their work.

The Electronic Architecture of the Sulfonyl Chloride Group

The remarkable reactivity of a sulfonyl chloride is fundamentally rooted in the electronic environment of the central sulfur atom. The sulfur atom is hypervalent, bonded to two highly electronegative oxygen atoms and one chlorine atom.[5] This arrangement creates a significant electron deficiency on the sulfur atom, rendering it a powerful electrophile.[2]

• Inductive Effects: The two oxygen atoms and the chlorine atom exert strong electron-withdrawing inductive effects (-I), pulling electron density away from the sulfur center through the sigma bonds.[5]

• Resonance: Resonance structures further illustrate the delocalization of electron density onto the oxygen atoms, reinforcing the partial positive charge on the sulfur.

• Leaving Group Potential: The chloride ion (Cl⁻) is an excellent leaving group, being the conjugate base of a strong acid (HCl).[3][6] This facilitates nucleophilic substitution reactions at the sulfur center.

The combination of these factors results in a highly polarized S-Cl bond and a sulfur atom that is exceptionally susceptible to nucleophilic attack.[1]

Caption: Electronic properties of the sulfonyl chloride group.

Factors Modulating Electrophilicity and Reactivity

While inherently reactive, the can be finely tuned by the nature of the 'R' group and the reaction conditions. Understanding these modulators is critical for controlling reaction outcomes.

Electronic Effects

The electronic nature of the substituent (R) directly impacts the electron density at the sulfur center. This is particularly well-documented for aromatic sulfonyl chlorides (Ar-SO₂Cl).

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂) or trifluoromethyl (-CF₃) on an aromatic ring enhance the electrophilicity of the sulfonyl group.[5][7] They do this through inductive (-I) and/or resonance (-M) effects, further withdrawing electron density from the sulfur atom and making it more reactive towards nucleophiles.[5] This increased reactivity often allows for faster reactions under milder conditions.[5]

• Electron-Donating Groups (EDGs): Conversely, groups like methoxy (-OCH₃) or methyl (-CH₃) decrease electrophilicity by donating electron density to the sulfur center, which can slow the rate of nucleophilic attack.[8]

The quantitative impact of these substituents on reaction rates can be correlated using the Hammett equation, which often shows a positive ρ (rho) value for reactions with nucleophiles, indicating that the reaction is accelerated by electron-withdrawing groups.[9][10]

Substituent (para-position)	Hammett σ value	Relative Rate of Hydrolysis (Qualitative)	Rationale
-OCH₃	-0.27	Slower	EDG decreases electrophilicity of sulfur.[8]
-CH₃	-0.17	Slow	EDG decreases electrophilicity of sulfur.[8]
-H	0.00	Baseline	Reference compound.
-Cl	+0.23	Fast	EWG increases electrophilicity of sulfur.[11]
-NO₂	+0.78	Faster	Strong EWG significantly increases electrophilicity.[9][12]

Steric Hindrance

The rate of reaction is also highly sensitive to steric bulk, both on the sulfonyl chloride and the attacking nucleophile.

• On the Sulfonyl Chloride: Bulky groups near the sulfonyl moiety, such as an ortho-substituent on an aromatic ring, can physically impede the approach of a nucleophile.[11] This "ortho effect" can dramatically reduce reaction rates compared to less hindered analogues.[8][11] For example, the reaction of 2,4-dichlorobenzenesulfonyl chloride can be sluggish due to the ortho-chlorine atom blocking the sulfur center.[11]

• On the Nucleophile: Sterically demanding nucleophiles, such as secondary amines with large substituents, will also react more slowly due to steric repulsion in the transition state.[8][11]

Choosing less hindered reagents or increasing the reaction temperature to provide more kinetic energy can be effective strategies to overcome these steric barriers.[11]

Core Reactions and Mechanistic Considerations

Sulfonyl chlorides readily react with a wide range of nucleophiles, most notably amines and alcohols, to form stable sulfonamides and sulfonate esters, respectively.[13]

Synthesis of Sulfonamides

The reaction between a sulfonyl chloride and a primary or secondary amine is the most common method for synthesizing sulfonamides, a functional group prevalent in numerous therapeutic agents, including the historic "sulfa drugs".[4][14] The reaction produces the sulfonamide and hydrochloric acid, which is typically neutralized by a non-nucleophilic base like pyridine or triethylamine.[15]

R-SO₂Cl + R'₂NH → R-SO₂NR'₂ + HCl [13]

Synthesis of Sulfonate Esters

Alcohols react with sulfonyl chlorides in the presence of a base to yield sulfonate esters.[16][17] This reaction is synthetically powerful as it converts a poorly leaving hydroxyl group (-OH) into an excellent sulfonate leaving group (e.g., tosylate, mesylate, triflate).[6][18][19] These activated alcohols are then primed for subsequent nucleophilic substitution or elimination reactions.[20]

R-SO₂Cl + R'-OH → R-SO₂OR' + HCl [13]

Reaction Mechanism

The precise mechanism of nucleophilic substitution at the sulfonyl sulfur is a topic of detailed study, with evidence supporting two primary pathways depending on the reactants and conditions.[2]

• Concerted Sₙ2-like Mechanism: In this pathway, the nucleophile attacks the sulfur atom at the same time as the chloride leaving group departs. The reaction proceeds through a single, trigonal bipyramidal transition state. This is analogous to the Sₙ2 reaction at a carbon center.

• Stepwise Addition-Elimination Mechanism: This pathway involves the initial formation of a trigonal bipyramidal intermediate. The leaving group is then expelled in a subsequent step.

Caption: Concerted vs. Stepwise mechanisms for nucleophilic attack.

Field-Proven Experimental Protocols

The following protocols provide robust, self-validating methodologies for common transformations involving sulfonyl chlorides. Adherence to anhydrous conditions is critical to prevent competitive hydrolysis of the reactive sulfonyl chloride starting material.[11]

Protocol: Synthesis of N-Phenylbenzenesulfonamide

This protocol details the reaction of benzenesulfonyl chloride with aniline, a primary amine, to form a sulfonamide.

Workflow Diagram

Caption: Experimental workflow for sulfonamide synthesis.

Step-by-Step Methodology:

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve aniline (1.0 eq.) and pyridine (1.2 eq.) in anhydrous dichloromethane (DCM).

  • Causality: Anhydrous solvent prevents hydrolysis of the sulfonyl chloride.[11] Pyridine acts as a base to neutralize the HCl byproduct and can also serve as a nucleophilic catalyst.[12]

• Reaction Initiation: Cool the solution to 0 °C in an ice bath. Slowly add benzenesulfonyl chloride (1.05 eq.) dropwise via syringe.

  • Causality: Dropwise addition at low temperature helps to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the consumption of the starting materials by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Aqueous Workup: Once the reaction is complete, quench by adding deionized water. Transfer the mixture to a separatory funnel. Separate the layers and wash the organic layer sequentially with 1M HCl (to remove excess pyridine and aniline), saturated NaHCO₃ solution (to remove any remaining acidic species), and brine.

  • Causality: Each wash is designed to remove specific impurities, simplifying the final purification.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Characterization: Dry the purified crystals under vacuum. Characterize the product by NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity.[21]

Protocol: Synthesis of an Alkyl Tosylate

This protocol describes the conversion of a primary alcohol to a tosylate ester, an excellent leaving group.

Step-by-Step Methodology:

• Reagent Preparation: In a flame-dried flask under an inert atmosphere, dissolve a primary alcohol (1.0 eq.) in anhydrous pyridine or DCM with triethylamine (1.5 eq.). Cool the solution to 0 °C.

  • Causality: Pyridine/triethylamine serves as both the solvent (if used neat) and the base to neutralize the generated HCl.[22]

• Reaction Initiation: Add p-toluenesulfonyl chloride (TsCl, 1.1 eq.) portion-wise, ensuring the internal temperature remains below 5 °C.

• Reaction: Stir the reaction at 0 °C for 4-12 hours or until TLC/HPLC analysis indicates complete consumption of the alcohol. For less reactive alcohols, the reaction may be stored at low temperature (e.g., 4 °C) overnight.

• Workup and Isolation: Quench the reaction by slowly adding cold water or ice. If DCM was used, extract the product into the organic layer. If pyridine was the solvent, extract with a solvent like ethyl acetate. Wash the organic layer extensively with cold, dilute CuSO₄ solution (to remove pyridine) followed by 1M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent in vacuo. The resulting alkyl tosylate is often used in the next step without further purification, but can be purified by column chromatography if necessary.

Analytical Characterization

Accurate characterization is essential for confirming product identity, assessing purity, and monitoring reaction progress. A combination of techniques is typically employed.[21]

Analytical Method	Primary Application for Sulfonyl Chlorides	Advantages	Limitations
NMR Spectroscopy	Structural elucidation, purity assessment.[21]	Provides detailed structural information, non-destructive.	Lower sensitivity compared to MS.[21]
IR Spectroscopy	Functional group identification.[21]	Rapid, simple confirmation of the -SO₂Cl group (strong S=O stretches ~1375 & 1185 cm⁻¹).	Provides limited structural information.
Mass Spectrometry (MS)	Molecular weight determination, impurity identification.[21]	Highly sensitive, provides molecular formula confirmation.	Can be destructive.
HPLC / GC	Purity analysis, reaction monitoring, quantification.[23]	Excellent for separating complex mixtures and accurate quantification.	Requires method development; GC is limited to volatile/thermally stable compounds.[23]
Titrimetry	Quantitative analysis of bulk material.[21]	Simple, accurate, and cost-effective for purity assays.	Less specific than chromatographic methods.

Conclusion

The sulfonyl chloride group is a powerful and versatile electrophile whose reactivity is governed by a well-understood interplay of electronic and steric factors. Its utility in constructing sulfonamide and sulfonate ester linkages has cemented its role as an indispensable tool in pharmaceutical and materials science. By understanding the fundamental principles of its electrophilicity and employing robust, validated protocols, researchers can effectively harness the synthetic potential of this critical functional group to advance drug discovery and chemical innovation.[24]

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A Technical Guide to the Stability and Storage of 2-Ethoxybenzene-1-sulfonyl chloride for Research and Development Applications

Introduction

2-Ethoxybenzene-1-sulfonyl chloride (CAS No. 68800-33-9) is a vital sulfonyl chloride reagent, serving as a key intermediate in the synthesis of a wide array of bioactive molecules and functional materials.[1][2] Its utility in introducing the 2-ethoxyphenylsulfonyl moiety is leveraged by medicinal chemists and material scientists in the development of novel pharmaceuticals and agrochemicals.[1][2] The inherent reactivity of the sulfonyl chloride functional group, while synthetically advantageous, also renders the compound susceptible to degradation if not handled and stored with precision.[3][4] The integrity of this reagent is paramount; its degradation can lead to diminished yields, the formation of complex impurities, and ultimately, a lack of reproducibility in sensitive synthetic protocols. This guide provides an in-depth analysis of the chemical stability of 2-Ethoxybenzene-1-sulfonyl chloride, outlining the causal mechanisms behind its degradation and presenting field-proven protocols for its optimal storage and handling to ensure its long-term viability in research and drug development settings.

Chemical and Physical Properties

A foundational understanding of the compound's properties is essential for its proper management in a laboratory setting.

Property	Value	Source(s)
IUPAC Name	2-ethoxybenzenesulfonyl chloride	AK Scientific, Inc.
CAS Number	68800-33-9	[5][6]
Molecular Formula	C₈H₉ClO₃S	[7]
Molecular Weight	220.67 g/mol	[7]
Appearance	Solid	[7]
SMILES String	CCOC1=CC=CC=C1S(Cl)(=O)=O	[7]
InChI Key	RWURYJNJYODVAL-UHFFFAOYSA-N	[7]

Core Reactivity and Stability Profile

The stability of 2-Ethoxybenzene-1-sulfonyl chloride is intrinsically linked to the chemical nature of the sulfonyl chloride functional group. The sulfur atom is highly electrophilic, a consequence of being bonded to two strongly electron-withdrawing oxygen atoms and an electronegative chlorine atom.[3] This electronic configuration makes it a prime target for nucleophilic attack, which is the root cause of its primary degradation pathways.

Primary Degradation Pathway: Hydrolysis

The most significant and common degradation pathway for all sulfonyl chlorides is hydrolysis.[8] In the presence of water, even atmospheric moisture, 2-Ethoxybenzene-1-sulfonyl chloride will react to form the corresponding 2-ethoxybenzenesulfonic acid and hydrochloric acid (HCl).[8][9][10]

Reaction: C₈H₉O₂SO₂Cl + H₂O → C₈H₉O₂SO₃H + HCl

This reaction is often autocatalytic, as the generated HCl can accelerate further hydrolysis. The consequences of this degradation are severe:

• Loss of Active Reagent: The concentration of the desired sulfonyl chloride decreases, leading to lower yields in subsequent reactions.

• Introduction of Corrosive Byproducts: The formation of HCl can create a corrosive microenvironment within the storage container and can interfere with base-sensitive reactions.

• Formation of Impurities: The resulting sulfonic acid can complicate reaction workups and product purification.

The rate of hydrolysis is generally low for aryl sulfonyl chlorides due to their limited solubility in water, which can be an advantage in certain aqueous process chemistry.[11] However, for long-term storage, any exposure to moisture will lead to progressive degradation.[12][13]

Reactivity with Nucleophiles

The electrophilic sulfur center readily reacts with a variety of common laboratory nucleophiles, particularly alcohols and amines, to form stable sulfonate esters and sulfonamides, respectively.[8]

• Reaction with Alcohols: RSO₂Cl + R'OH → RSO₂OR' + HCl

• Reaction with Amines: RSO₂Cl + R'₂NH → RSO₂NR'₂ + HCl[8]

This reactivity underscores the critical need to store 2-Ethoxybenzene-1-sulfonyl chloride in isolation from solvents like methanol or ethanol, and away from any amine-containing compounds or solutions.

Thermal Sensitivity

While many aryl sulfonyl chlorides are relatively stable at room temperature, elevated temperatures can promote decomposition.[14] For sensitive sulfonyl chlorides, high heat can lead to the evolution of hazardous gases such as hydrogen chloride and sulfur oxides.[14][15] Therefore, prolonged exposure to heat during storage or purification (e.g., high-temperature distillation) should be avoided to maintain the compound's integrity.[14]

Chemical Incompatibilities

Safety data sheets for analogous sulfonyl chlorides consistently list strong oxidizing agents and strong bases as incompatible materials.[12][15]

• Strong Bases: Bases can significantly accelerate the rate of hydrolysis and promote elimination reactions in certain sulfonyl chlorides.[16][17]

• Strong Oxidizing Agents: These can lead to vigorous, potentially hazardous reactions.

Recommended Storage Protocols

Based on the inherent reactivity profile, a multi-faceted approach to storage is required to ensure the long-term stability of 2-Ethoxybenzene-1-sulfonyl chloride.

Parameter	Recommendation	Rationale
Temperature	2-8°C	Minimizes thermal degradation and slows the rate of potential side reactions.[18][19]
Atmosphere	Inert Gas (Nitrogen or Argon)	Prevents contact with atmospheric moisture, the primary cause of hydrolysis.[12]
Container	Tightly-sealed, amber glass bottle	Prevents moisture ingress and protects from light, which can catalyze degradation in some compounds. The container must have a corrosion-resistant cap (e.g., PTFE-lined).[15][20]
Location	Cool, dry, well-ventilated area	Ensures a stable external environment.[12][15][20]
Segregation	Store away from incompatible materials	Prevents accidental contact with water, bases, alcohols, amines, and strong oxidizing agents.[12][15]

Handling and Use: A Self-Validating Workflow

Adherence to a strict handling protocol is a self-validating system that preserves the quality of the reagent for all users. Contamination of the bulk material is a common source of experimental failure.

Protocol for Aliquoting and Dispensing

• Equilibration: Before opening, allow the sealed container to warm to ambient laboratory temperature. This is a critical step to prevent atmospheric moisture from condensing on the cold solid upon opening the bottle.

• Inert Environment: Conduct all transfers inside a glove box or in a fume hood under a positive pressure blanket of dry nitrogen or argon.

• Use of Dry Equipment: Ensure all spatulas, funnels, and weigh boats are scrupulously dried, preferably by oven-drying and cooling in a desiccator just prior to use.

• Minimize Exposure: Open the container only for the minimum time necessary to dispense the required amount.

• Secure Resealing: Promptly and tightly reseal the container. If possible, purge the headspace with inert gas before final sealing. Wrap the cap and neck junction with paraffin film for an additional barrier against moisture.

Visual Quality Assessment

Regularly inspect the material before use. Signs of significant degradation include:

• Change in Appearance: The solid may appear clumpy or partially liquefied due to the formation of sulfonic acid.

• Pungent Odor: A sharp, acidic smell indicates the presence of HCl from hydrolysis.

• Poor Solubility: Difficulty dissolving in anhydrous non-protic solvents may suggest the presence of insoluble sulfonic acid.

Visualization of Stability Factors

The following diagram illustrates the logical relationships between environmental factors, degradation pathways, and the necessary control measures for maintaining the stability of 2-Ethoxybenzene-1-sulfonyl chloride.

Caption: Logical workflow for mitigating degradation of 2-Ethoxybenzene-1-sulfonyl chloride.

Conclusion

The chemical integrity of 2-Ethoxybenzene-1-sulfonyl chloride is contingent upon a rigorous and scientifically informed approach to its storage and handling. The primary threats to its stability are moisture-induced hydrolysis, thermal decomposition, and reaction with common nucleophiles. By implementing a storage protocol centered on refrigeration under an inert atmosphere and employing meticulous handling techniques to prevent atmospheric exposure, researchers can ensure the reagent's purity and reactivity. This diligence is fundamental to achieving reliable, reproducible results in the synthesis of novel chemical entities and is a cornerstone of scientific integrity in drug discovery and development.

References

• King, J. F., & Lam, J. Y. L. (n.d.). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. American Chemical Society.
• Hall, H. K. (n.d.). Kinetics of Reactions of Acyl Chlorides. II. Mechanisms of Hydrolysis of Sulfonyl Chlorides.
• Chem-Impex. (n.d.). 2-Ethoxy-5-(terephthalamido) benzene-1-sulfonyl chloride.
• Enamine. (n.d.). Safety Data Sheet: 2-ethoxybenzene-1-sulfonyl chloride.
• King, J. F., & Fung, D. P. C. (2025). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). ResearchGate.
• Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. J. Org. Chem. USSR (Engl. Transl.).
• Unknown. (n.d.). Oxidation of Dialkyl Sulphides to Sulfonyl Chlorides. Wordpress.
• Sigma-Aldrich. (2025). Safety Data Sheet: Benzenesulfonyl chloride.
• Fisher Scientific. (2012). Safety Data Sheet: Benzenesulfonyl chloride.
• AK Scientific, Inc. (n.d.). Safety Data Sheet: 4-Ethylbenzene-1-sulfonyl chloride.
• OChemPal. (2020). Alcohols to Alkyl Chlorides, Part 6. YouTube.
• Wikipedia. (n.d.). Sulfonyl halide.
• Fisher Scientific. (2023). Safety Data Sheet: 2,5-Di(2,2,2-trifluoroethoxy)benzene-1-sulfonyl chloride.
• Aaron Chemicals. (2025). Safety Data Sheet.
• Moody, T. J., & Ragan, J. A. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications.
• Smolecule. (n.d.). 2,4-Dichloro-5-methoxybenzene-1-sulfonyl chloride.
• Sigma-Aldrich. (n.d.). 2-Ethoxy-benzenesulfonyl chloride.
• BLD Pharm. (n.d.). 2-Ethoxybenzene-1-sulfonyl chloride.
• Chem-Impex. (n.d.). 2-Ethoxy-5-(pyridine-2-caboxamido)benzene-1-sulfonyl chloride.
• Key Organics. (n.d.). 2-ethoxybenzene-1-sulfonyl chloride.
• BenchChem. (2025). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
• Unknown. (n.d.). Reactions of Sulfonyl Chlorides and Unsaturated Compounds.
• Organic Syntheses Procedure. (n.d.). Benzenesulfonyl chloride.
• ChemScene. (n.d.). 2-Ethylbenzene-1-sulfonyl chloride.
• Organic Syntheses Procedure. (n.d.). 2-TRIMETHYLSILYLETHANESULFONYL CHLORIDE (SES-Cl).

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A Technical Guide to the Safe Handling of 2-Ethoxybenzene-1-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Ethoxybenzene-1-sulfonyl chloride is a valuable sulfonylating agent and a key intermediate in the synthesis of advanced pharmaceutical and agrochemical compounds.[1] Its utility, however, is matched by a significant hazard profile that demands rigorous and informed safety protocols. This guide provides an in-depth analysis of its chemical nature, potential hazards, and the necessary procedures for its safe handling, storage, and disposal. We will move beyond a simple recitation of safety data sheet (SDS) points to explain the chemical principles underlying the hazards. This document adopts a precautionary approach, treating the compound as corrosive based on the established reactivity of the sulfonyl chloride functional group and data from close structural analogs, ensuring the highest level of safety for laboratory personnel.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of a chemical is the first step in a robust safety assessment. 2-Ethoxybenzene-1-sulfonyl chloride is an aromatic sulfonyl chloride whose identity and key physical characteristics are summarized below.

Property	Value	Source
IUPAC Name	2-ethoxybenzene-1-sulfonyl chloride	-
Synonyms	2-ethoxybenzenesulfonyl chloride
CAS Number	60069-75-2	-
Molecular Formula	C₈H₉ClO₃S
Molecular Weight	220.67 g/mol
Appearance	Solid

Hazard Identification and GHS Classification: A Precautionary Approach

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for hazard communication. For 2-Ethoxybenzene-1-sulfonyl chloride, available data presents a baseline hazard. However, a comprehensive safety protocol necessitates an analysis of its chemical class and structural analogs.

• Reported Classification: Some suppliers classify this specific compound with the GHS07 pictogram, a "Warning" signal word, and the hazard statement H302: Harmful if swallowed.

• Analog Data: Structurally similar compounds, such as the parent benzenesulfonyl chloride and the 2-methoxy analog, are classified as highly hazardous.[2][3] They carry the GHS05 pictogram (corrosion), a "Danger" signal word, and the hazard statement H314: Causes severe skin burns and eye damage.[2][3]

• Expert Assessment & Rationale: The sulfonyl chloride functional group is inherently reactive towards nucleophiles, most notably water. This reactivity is the causal basis for the corrosive nature of this class of compounds. The reaction with atmospheric moisture or water produces the corresponding sulfonic acid and, more critically, hydrochloric acid (HCl), a highly corrosive substance. Given this fundamental reactivity, it is scientifically prudent and essential for personnel safety to handle 2-Ethoxybenzene-1-sulfonyl chloride with the precautions required for a corrosive substance.

This guide will therefore proceed with the more stringent, precautionary classification.

GHS Hazard	Classification	Hazard Code	Precautionary Statement Codes (Illustrative)
Pictograms	-	-
Signal Word	Danger	-	-
Acute Toxicity, Oral	Category 4	H302	P301 + P312 + P330
Skin Corrosion	Category 1B (Presumptive)	H314	P280, P303 + P361 + P353, P363, P310
Serious Eye Damage	Category 1 (Presumptive)	H314	P280, P305 + P351 + P338, P310
Aquatic Hazard (Acute)	Category 3 (Analog Data)	H402	P273

The Chemistry of Reactivity: Causality of Hazards

The primary hazard associated with 2-Ethoxybenzene-1-sulfonyl chloride stems from its electrophilic sulfur center, making it susceptible to nucleophilic attack. Understanding this reactivity is key to preventing accidental exposure and ensuring chemical compatibility.

Primary Hazardous Reaction: Hydrolysis

The most critical reaction in a laboratory setting is hydrolysis. Contact with water, including atmospheric humidity, leads to the rapid formation of 2-ethoxybenzenesulfonic acid and hydrochloric acid. This reaction is the reason the compound is corrosive and why it is designated as "moisture sensitive".[2][4]

Chemical Equation: C₂H₅O-C₆H₄-SO₂Cl + H₂O → C₂H₅O-C₆H₄-SO₃H + HCl

Caption: Hydrolysis of 2-Ethoxybenzene-1-sulfonyl chloride.

Incompatibilities Beyond water, this compound will react exothermically with other nucleophiles. It is crucial to avoid contact with:

• Strong Bases: Can cause violent decomposition.[4]

• Alcohols: Will form sulfonate esters.

• Amines: Will form sulfonamides.

• Strong Oxidizing Agents: Can lead to unpredictable and potentially explosive reactions.[4]

Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is mandatory, beginning with engineering controls and supplemented by rigorous PPE protocols.

Engineering Controls

• Chemical Fume Hood: All handling of 2-Ethoxybenzene-1-sulfonyl chloride, including weighing and transfers, must be conducted inside a certified chemical fume hood to prevent inhalation of any dust or vapors, particularly the HCl gas that may be liberated.[4][5]

• Eyewash Stations and Safety Showers: These must be located in the immediate vicinity of the work area and be regularly tested.[5]

Personal Protective Equipment (PPE) Workflow The selection of PPE is not a static choice but a workflow dependent on the experimental procedure.

Caption: Decision workflow for selecting appropriate PPE.

Detailed PPE Protocol

• Hand Protection: Wear heavy-duty nitrile or neoprene gloves. Given the corrosive nature, double-gloving is recommended. Always inspect gloves for tears or holes before use.[6]

• Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are mandatory. A face shield should be worn over the goggles during procedures with a high risk of splashing.[7]

• Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required. For transfers of larger quantities, a chemical-resistant apron is advised.[6]

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is the most effective way to prevent incidents.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the fume hood is operational, all necessary PPE is donned correctly, and emergency equipment is accessible.

• Inert Atmosphere: When possible, handle the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with atmospheric moisture.[4]

• Dispensing: Use tools (spatulas, etc.) that are clean, dry, and made of compatible materials. Avoid creating dust.

• Container Management: Open containers only for the minimum time necessary inside the fume hood. Reseal containers tightly immediately after use.

• Hygiene: After handling, wash hands and forearms thoroughly, even after removing gloves.[5] Do not eat, drink, or smoke in the laboratory.[2]

Storage Conditions

• Moisture Control: Store in a tightly sealed container, preferably with a secondary container. The storage area must be cool and dry.[5]

• Incompatibles: Store away from bases, oxidizing agents, and any sources of water.[4]

• Ventilation: The storage location, such as a corrosives cabinet, should be well-ventilated.

• Security: Store in a locked-up area to restrict access to authorized personnel only.[2]

Emergency Procedures: A Self-Validating Response Plan

Rapid and correct response during an emergency is critical to mitigating harm.

Caption: Flowchart for initial emergency response actions.

Detailed Emergency Protocols

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing. Seek immediate medical attention.[2] The rationale for extensive flushing is to dilute and remove the chemical and any acid formed on the skin.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[2] It is critical to seek immediate evaluation by an ophthalmologist.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth). Call for immediate medical assistance.[2]

• Ingestion: Do NOT induce vomiting due to the risk of perforating the esophagus.[2] If the person is conscious, have them rinse their mouth with water and drink one or two glasses of water. Seek immediate medical attention and provide the SDS to the medical personnel.

• Spills: Evacuate non-essential personnel. Wearing full PPE, cover the spill with a dry, inert absorbent material like sand or vermiculite.[2] Do not use combustible materials or water. Carefully sweep the absorbed material into a labeled, sealed container for hazardous waste disposal. Ventilate the area thoroughly.

Toxicological Profile

The toxicological data for 2-Ethoxybenzene-1-sulfonyl chloride is not exhaustive, reinforcing the need for a precautionary approach.

• Acute Oral Toxicity: The compound is classified as harmful if swallowed (Category 4).

• Dermal and Inhalation Toxicity: Specific data is lacking, but due to its corrosive nature, severe damage upon contact or inhalation is expected.[8]

• Carcinogenicity and Mutagenicity: There is no data available to suggest this compound is a carcinogen or mutagen.[7] However, the absence of data does not signify the absence of hazard.

The primary toxicological threat is acute tissue damage (burns) from its corrosive properties upon direct contact.

Disposal Considerations

All waste generated from the use of 2-Ethoxybenzene-1-sulfonyl chloride is considered hazardous waste.

• Chemical Waste: The compound itself and any absorbed spill material must be placed in a clearly labeled, sealed container.

• Contaminated Materials: All disposable PPE, contaminated labware, and cleaning materials must be disposed of as hazardous waste.[6]

• Procedure: Disposal must be carried out through a licensed professional waste disposal service in strict accordance with all local, state, and federal regulations. Do not dispose of it down the drain.[2]

References

• PubChem. 2-Methoxybenzenesulfonyl Chloride Compound Summary. [Link]

• Angene Chemical. SULFONYL CHLORIDE, POLYMER-BOUND Safety Data Sheet. [Link]

• Aaron Chemicals. 4-(2-Amino-2-oxoethoxy)benzene-1-sulfonyl chloride Safety Data Sheet. [Link]

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A Senior Application Scientist's Guide to the Safe Handling of 2-Ethoxybenzene-1-sulfonyl chloride

Authored for Researchers, Scientists, and Drug Development Professionals

Section 1: Foundational Understanding & Hazard Analysis

2-Ethoxybenzene-1-sulfonyl chloride is an aromatic sulfonyl chloride, a class of compounds widely utilized as reactive intermediates in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Their utility stems from the highly electrophilic nature of the sulfur atom, making the sulfonyl chloride moiety an excellent leaving group for introducing the sulfonyl functional group into other molecules.[2][3] However, this same reactivity is the source of its significant hazards. The primary risk driver for this and all sulfonyl chlorides is their violent and exothermic reaction with nucleophiles, most notably water.

Upon contact with moisture, including humidity in the air or water from improper firefighting or spill response, 2-Ethoxybenzene-1-sulfonyl chloride will hydrolyze to form the corresponding sulfonic acid and hydrochloric acid (HCl).[4][5][6] This reaction is often vigorous and liberates corrosive and toxic fumes, presenting a severe inhalation hazard.[7] Direct contact with the compound causes severe chemical burns to the skin and eyes, with a high risk of permanent eye damage.[8][9][10] Inhalation can lead to severe irritation of the respiratory tract and potentially life-threatening pulmonary edema, a medical emergency where fluid accumulates in the lungs.[5][8]

Therefore, all handling protocols must be built upon the foundational principles of strict moisture exclusion and preventing personnel contact and inhalation at all times.

Section 2: The Core of Safety: Risk Mitigation and Control Hierarchy

A multi-layered approach is essential for safely managing the risks associated with 2-Ethoxybenzene-1-sulfonyl chloride. This involves a combination of engineering controls, administrative procedures, and, as the final line of defense, appropriate Personal Protective Equipment (PPE).

Engineering Controls: The First Line of Defense

Engineering controls are designed to isolate the hazard from the operator. For this compound, the following are mandatory:

• Chemical Fume Hood: All manipulations of 2-Ethoxybenzene-1-sulfonyl chloride, including weighing, dispensing, and reaction setup, must be performed inside a certified chemical fume hood.[11][12] This is non-negotiable. The fume hood contains vapors and aerosols, preventing inhalation, and provides a physical barrier in case of a splash.

• Emergency Shower and Eyewash Station: An ANSI-compliant emergency shower and eyewash station must be located within a 10-second, unobstructed travel distance from the handling area.[8] Regular testing of this equipment is critical to ensure its functionality.

Administrative Controls: Standardizing Safe Practices

• Standard Operating Procedures (SOPs): A detailed, written SOP for handling 2-Ethoxybenzene-1-sulfonyl chloride must be developed and approved. This document should include all steps from material transport and storage to use and disposal.

• Training: All personnel who will handle the compound must be thoroughly trained on its specific hazards, the contents of the Safety Data Sheet (SDS), and the laboratory's specific SOPs. This training must be documented.

• Restricted Access: The area where the compound is stored and handled should be clearly marked with appropriate hazard signage, and access should be restricted to authorized and trained personnel only.

Personal Protective Equipment (PPE): The Essential Final Barrier

PPE does not eliminate the hazard, but it protects the user from exposure when engineering and administrative controls might fail. The selection of PPE must be deliberate and based on the specific hazards of 2-Ethoxybenzene-1-sulfonyl chloride.

Protection Type	Specific PPE	Key Specifications & Rationale
Eye & Face Protection	Chemical safety goggles and a full-face shield.	Goggles provide a seal against splashes and vapors. The face shield is mandatory to protect the entire face from splashes during dispensing or in case of a reactive event.[13][14] Standard safety glasses are insufficient.
Hand Protection	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber or a suitable laminate).	Double-gloving is recommended. The gloves must be inspected for pinholes or tears before each use. The material must be resistant to both the sulfonyl chloride and the corrosive acids (HCl) it produces upon hydrolysis.[13][14]
Body Protection	A chemical-resistant laboratory coat and a chemical-resistant apron.	A flame-resistant lab coat is standard. A rubber or neoprene apron worn over the lab coat provides an additional barrier against spills and splashes.[15] Do not wear shorts or open-toed shoes in the laboratory.
Respiratory Protection	Typically not required if all work is done in a certified fume hood.	In the event of a spill outside of containment or a failure of the fume hood, a NIOSH-approved respirator with an acid gas cartridge is necessary.[11] Use of such respirators requires prior medical clearance and fit-testing.

Section 3: Experimental Protocols: From Storage to Spill

Protocol for Storage and Handling

• Storage: Store 2-Ethoxybenzene-1-sulfonyl chloride in a tightly sealed container in a cool, dry, and well-ventilated area designated for corrosive materials.[11][16] The storage area must be separate from bases, oxidizing agents, and water sources.[11] Storing under an inert atmosphere (e.g., nitrogen or argon) is advisable to prevent degradation from atmospheric moisture.

• Preparation: Before handling, ensure the fume hood is operational, the work area is clean and free of clutter, and all necessary PPE is donned correctly. Prepare a dry, inert absorbent material (e.g., sand, soda ash) and a sealed waste container in the immediate vicinity in case of a small spill.[8]

• Weighing & Dispensing: Conduct all weighing and dispensing operations within the fume hood. Use glass or compatible plastic (e.g., PTFE) weighing boats and spatulas. Avoid metal spatulas as sulfonyl chlorides can be corrosive to many metals, especially in the presence of moisture.[6]

• Reaction Quenching: After a reaction is complete, the unreacted sulfonyl chloride must be quenched safely. This is typically done by slowly adding the reaction mixture to a stirred, cooled solution of a suitable nucleophile, such as a dilute aqueous base (e.g., sodium bicarbonate), ensuring the quenching vessel is adequately vented. This must be done with extreme caution to control the exothermic reaction.

• Waste Disposal: All waste materials, including contaminated PPE, absorbent materials, and empty containers, must be collected in a clearly labeled, sealed hazardous waste container for disposal by trained professionals in accordance with local and federal regulations.[8]

Emergency Protocol: Chemical Spill Response

This protocol outlines the response to a manageable spill (e.g., <100 mL) inside a chemical fume hood. For larger spills or spills outside of containment, evacuate the area and call emergency services.

Diagram: Spill Response Workflow

Caption: Workflow for handling a chemical spill of 2-Ethoxybenzene-1-sulfonyl chloride.

• Alert & Assess: Immediately alert personnel in the vicinity. Assess the spill size and ensure it is contained within the fume hood.

• PPE: If not already worn, don the full required PPE, including a face shield, chemical apron, and double gloves.

• Contain & Absorb: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[8] NEVER USE WATER OR COMBUSTIBLE ABSORBENTS. Work from the outside of the spill inwards to prevent spreading.

• Collect: Carefully scoop the absorbed material into a designated, clearly labeled hazardous waste container.

• Decontaminate: Wipe the spill area with a dry cloth first. Then, decontaminate the surface using an appropriate solvent (check compatibility), followed by a thorough cleaning with soap and water.

• Dispose: Seal the waste container. Dispose of all contaminated materials, including gloves and wipes, as hazardous waste.

• Report: Report the incident to the laboratory supervisor or safety officer.

Emergency Protocol: Personnel Exposure

• Skin Contact: Immediately go to the nearest emergency shower.[17] While flushing with copious amounts of water for at least 15 minutes, remove all contaminated clothing.[8] Seek immediate medical attention. Do not delay.

• Eye Contact: Immediately flush the eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open.[8] Remove contact lenses if it is safe to do so. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration (if trained to do so) and call for emergency medical assistance.[11]

• Ingestion: Do NOT induce vomiting.[12] Rinse the mouth with water and give the person one to two glasses of water to drink. Seek immediate medical attention.

Section 4: Conclusion

2-Ethoxybenzene-1-sulfonyl chloride is a valuable synthetic tool, but its inherent reactivity demands a culture of safety and meticulous handling practices. By understanding its chemical nature—particularly its aggressive reaction with water—and implementing a robust safety framework encompassing engineering controls, standardized procedures, and correct PPE, researchers can mitigate the risks and handle this compound with confidence. Always prioritize safety, and when in doubt, consult your institution's environmental health and safety department.

References

• New Jersey Department of Health. (2000). Hazardous Substance Fact Sheet: Benzene Sulfonyl Chloride. NJ.gov. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Sulfuryl Chloride. NJ.gov. [Link]

• International Labour Organization. (n.d.). International Chemical Safety Cards (ICSCs): SULPHURYL CHLORIDE. ILO.org. [Link]

• S D Fine-Chem Limited. (n.d.). SULPHURYL CHLORIDE Safety Data Sheet. [Link]

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A Comprehensive Spectroscopic Guide to 2-Ethoxybenzene-1-sulfonyl Chloride

This technical guide provides an in-depth analysis of the key spectroscopic data for 2-Ethoxybenzene-1-sulfonyl chloride (CAS No. 68800-33-9).[1][2] Designed for researchers, chemists, and professionals in drug development, this document synthesizes predictive data and established principles to offer a robust characterization of the molecule. We will explore its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) profiles, explaining the structural basis for the observed and expected spectral features.

Molecular Structure and an Introduction to its Spectroscopic Characterization

2-Ethoxybenzene-1-sulfonyl chloride is a substituted aromatic sulfonyl chloride. Its structure comprises a benzene ring functionalized with an ethoxy group (-OCH₂CH₃) and a sulfonyl chloride group (-SO₂Cl) at positions 2 and 1, respectively. The interplay between the electron-donating ethoxy group and the strongly electron-withdrawing sulfonyl chloride group dictates the molecule's chemical reactivity and creates a unique spectroscopic fingerprint, which is crucial for its unambiguous identification and quality assessment.

This guide will dissect this fingerprint by examining the distinct signatures the molecule is expected to produce across three primary spectroscopic techniques.

Caption: Proposed EI-MS fragmentation of 2-Ethoxybenzene-1-sulfonyl chloride.

Experimental Protocols

To ensure the acquisition of high-quality data, standardized protocols are essential. The following outlines proven methodologies for the spectroscopic analysis of compounds like 2-Ethoxybenzene-1-sulfonyl chloride.

NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of an appropriate deuterated solvent (e.g., CDCl₃). Ensure the compound is fully dissolved.

• Instrumentation: Use a standard NMR spectrometer (e.g., 400 MHz).

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse program. Set a spectral width of approximately 12 ppm, centered around 6 ppm.

• ¹³C NMR Acquisition: Use a proton-decoupled pulse sequence. Set a spectral width of approximately 220 ppm. A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the chemical shifts using the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

IR Spectrum Acquisition (ATR-FTIR)

• Instrument Preparation: Record a background spectrum of the clean Attenuated Total Reflectance (ATR) crystal.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Data Collection: Acquire the sample spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrum Acquisition (EI-MS)

• Sample Introduction: Introduce the sample into the ion source, typically via a direct insertion probe for solids or a gas chromatograph for liquids.

• Ionization: Use a standard electron ionization energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the compound, for instance, from m/z 40 to 300, to detect the molecular ion and significant fragments.

• Data Analysis: Identify the molecular ion peak and analyze the isotopic patterns and fragmentation to confirm the structure.

Caption: A multi-technique workflow for spectroscopic characterization.

Summary and Conclusion

The comprehensive spectroscopic characterization of 2-Ethoxybenzene-1-sulfonyl chloride relies on a synergistic application of NMR, IR, and MS.

• NMR elucidates the precise arrangement of hydrogen and carbon atoms.

• IR provides unmistakable evidence of the critical sulfonyl chloride functional group. [3]* MS confirms the molecular weight and offers insight into the molecule's stability and fragmentation patterns, with the chlorine isotopic pattern serving as a key confirmation point. [3] Together, these techniques provide a self-validating system for the structural confirmation and quality control of 2-Ethoxybenzene-1-sulfonyl chloride, which is indispensable for its application in research and development.

References

• ACD/Labs. IR, NMR and MS of a Sulfonyl Chloride compound. (2008). Available at: [Link].

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Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Sulfonamides using 2-Ethoxybenzene-1-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the synthesis of N-substituted 2-ethoxybenzenesulfonamides, a class of compounds with significant potential in medicinal chemistry. By leveraging the reactivity of 2-ethoxybenzene-1-sulfonyl chloride, researchers can access a diverse range of sulfonamide derivatives for drug discovery and development programs. This document offers in-depth protocols, mechanistic insights, and practical troubleshooting advice to ensure successful synthesis and characterization.

Introduction: The Enduring Importance of the Sulfonamide Scaffold

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, present in a wide array of therapeutic agents. Since the discovery of the antibacterial properties of prontosil, the first commercially available antibiotic, sulfonamides have been integral to the development of drugs for various indications. Their applications span from antimicrobial and antiviral agents to diuretics, anticonvulsants, and anticancer therapies.[1][2][3][4][5] The enduring appeal of the sulfonamide moiety lies in its ability to act as a versatile pharmacophore, capable of engaging in crucial hydrogen bonding interactions with biological targets. Furthermore, the physicochemical properties of sulfonamides can be readily modulated through substitution on the aromatic ring and the sulfonamide nitrogen, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic profiles.

2-Ethoxybenzene-1-sulfonyl chloride is a valuable building block for the synthesis of novel sulfonamide derivatives. The presence of the ethoxy group at the ortho position can influence the conformational preferences of the molecule and its interaction with target proteins, potentially leading to enhanced potency and selectivity. This guide will detail the synthesis of N-aryl-2-ethoxybenzenesulfonamides as a representative example of the utility of this versatile reagent.

Reaction Mechanism and Rationale

The synthesis of sulfonamides from 2-ethoxybenzene-1-sulfonyl chloride and a primary or secondary amine is a classic example of nucleophilic acyl substitution at a sulfur center. The reaction proceeds via the nucleophilic attack of the amine's lone pair of electrons on the highly electrophilic sulfur atom of the sulfonyl chloride. This electrophilicity is a result of the strong electron-withdrawing effect of the two oxygen atoms and the chlorine atom attached to the sulfur.

The reaction is typically conducted in the presence of a non-nucleophilic base, such as pyridine or triethylamine. The primary role of the base is to neutralize the hydrochloric acid (HCl) that is generated as a byproduct of the reaction. This prevents the protonation of the starting amine, which would render it non-nucleophilic and halt the reaction.

Diagram of the General Reaction Mechanism

Caption: General mechanism for the synthesis of sulfonamides.

Detailed Experimental Protocol: Synthesis of N-(4-methylphenyl)-2-ethoxybenzenesulfonamide

This protocol details the synthesis of a representative N-aryl-2-ethoxybenzenesulfonamide. The principles and techniques described can be adapted for a variety of primary and secondary amines.

Materials and Reagents:

• 2-Ethoxybenzene-1-sulfonyl chloride

• 4-Methylaniline (p-toluidine)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl acetate for chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-methylaniline (1.1 equivalents) and anhydrous dichloromethane.

  • Stir the mixture until the amine is completely dissolved.

  • Cool the solution to 0 °C using an ice bath.

• Addition of Reagents:

  • In a separate flask, dissolve 2-ethoxybenzene-1-sulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous dichloromethane.

  • Slowly add the 2-ethoxybenzene-1-sulfonyl chloride solution to the stirred amine solution at 0 °C.

  • Add anhydrous pyridine (1.5 equivalents) dropwise to the reaction mixture. Rationale: Pyridine acts as a non-nucleophilic base to neutralize the HCl formed during the reaction, driving the equilibrium towards product formation.[6]

• Reaction Monitoring:

  • Allow the reaction mixture to slowly warm to room temperature and stir for 4-12 hours.

  • Monitor the progress of the reaction by TLC. Rationale: TLC allows for the visualization of the consumption of starting materials and the formation of the product, indicating the completion of the reaction.

• Workup:

  • Once the reaction is complete, dilute the mixture with dichloromethane.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess pyridine and unreacted amine), water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient as the eluent to afford the pure N-(4-methylphenyl)-2-ethoxybenzenesulfonamide. Rationale: Column chromatography is a standard technique for purifying organic compounds based on their differential adsorption to the stationary phase.

Data Summary

Parameter	Value/Observation	Rationale
Reaction Time	4-12 hours	Reaction completion should be monitored by TLC.
Temperature	0 °C to Room Temperature	Initial cooling controls the exothermic reaction, followed by stirring at room temperature to ensure completion.
Solvent	Anhydrous Dichloromethane	An inert solvent that dissolves the reactants. Anhydrous conditions are crucial to prevent hydrolysis of the sulfonyl chloride.[6]
Base	Pyridine	A non-nucleophilic base to neutralize the HCl byproduct without competing with the amine.[6]
Expected Yield	70-90%	Yields can vary depending on the purity of reagents and reaction conditions.

Characterization of the Product

The structure and purity of the synthesized N-(4-methylphenyl)-2-ethoxybenzenesulfonamide can be confirmed using a combination of spectroscopic techniques.

• ¹H NMR (Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum should show characteristic signals for the ethoxy group (a triplet and a quartet), the aromatic protons from both benzene rings, the methyl group of the toluidine moiety, and a broad singlet for the N-H proton of the sulfonamide.[7][8]

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum will display distinct signals for all the carbon atoms in the molecule, including the ethoxy carbons, the aromatic carbons, and the methyl carbon.[7][8]

• IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the N-H stretch, aromatic C-H stretches, and the strong, characteristic asymmetric and symmetric S=O stretches of the sulfonyl group.

• MS (Mass Spectrometry): Mass spectrometry will confirm the molecular weight of the synthesized compound, typically observed as the [M+H]⁺ ion in ESI-MS.[9][10][11]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	- Hydrolysis of 2-ethoxybenzene-1-sulfonyl chloride due to moisture. - Impure reagents. - Insufficient reaction time.	- Ensure all glassware is flame-dried and use anhydrous solvents under an inert atmosphere.[6][12] - Use freshly distilled or high-purity reagents. - Monitor the reaction by TLC and allow it to proceed until the starting material is consumed.
Formation of Side Products	- Reaction of the sulfonamide product with another molecule of sulfonyl chloride (for primary amines). - Competing side reactions due to reactive functional groups on the amine.	- Use a slight excess of the amine to favor the formation of the monosulfonated product.[6] - Consider protecting other reactive functional groups on the amine before the sulfonylation reaction.
Difficulty in Purification	- Co-elution of the product with impurities during column chromatography. - Product is an oil and does not crystallize.	- Try a different solvent system for column chromatography. - Recrystallization from a suitable solvent system can be an effective alternative to chromatography.

Potential Applications and Future Directions

Sulfonamides derived from 2-ethoxybenzene-1-sulfonyl chloride represent a promising class of compounds for further investigation in drug discovery. Given the broad range of biological activities associated with the sulfonamide scaffold, these novel derivatives could be screened for various therapeutic applications, including:

• Anticancer Agents: Many sulfonamides exhibit anticancer activity through mechanisms such as the inhibition of carbonic anhydrase, which is overexpressed in many tumors.[2][4]

• Antibacterial Agents: The sulfonamide core is a well-established pharmacophore for antibacterial drugs.

• Antidiabetic Agents: Certain sulfonamide derivatives have shown potential as antidiabetic agents by inhibiting enzymes like α-glucosidase.[1]

Future work could involve the synthesis of a library of N-substituted 2-ethoxybenzenesulfonamides using a diverse range of primary and secondary amines to explore the structure-activity relationships (SAR) and identify lead compounds for further optimization.

Experimental Workflow Diagram

Caption: A streamlined workflow for the synthesis and analysis of 2-ethoxybenzenesulfonamides.

References

• RSC Publishing. (n.d.). Novel sulfonamide derivatives as multitarget antidiabetic agents: design, synthesis, and biological evaluation. [Link]

• Yang, B., et al. (2018). Synthesis of N-Arylsulfonamides through Pd-catalyzed Reduction Coupling Reaction of Nitroarenes with Sodium Arylsulfinates. Supporting Information. [Link]

• Harmata, M., et al. (n.d.). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PMC. [Link]

• Capasso, C., et al. (2022). Synthesis and biological evaluation of sulfonamide-based compounds as inhibitors of carbonic anhydrase from Vibrio cholerae. PubMed. [Link]

• Journal of Scientific and Innovative Research. (2013). Synthesis and Biological Evaluation of Hydrazide based Sulfonamides. [Link]

• PubChem. (n.d.). N-[2-(benzyloxy)ethyl]benzenesulfonamide. [Link]

• Philo, J. E., et al. (2023). Synthesis and Biological Evaluation of a Library of Sulfonamide Analogs of Memantine to Target Glioblastoma. PubMed. [Link]

• Wang, Y., et al. (2022). Design, synthesis and biological evaluation of sulfonamides inhibitors of XPO1 displaying activity against multiple myeloma cells. PubMed. [Link]

• Khan, I., et al. (2023). Design, synthesis, and molecular docking studies of N-substituted sulfonamides as potential anticancer therapeutics. PMC. [Link]

• Bingol, K., et al. (n.d.). Metabolomics Beyond Spectroscopic Databases: A Combined MS/NMR Strategy for the Rapid Identification of New Metabolites in Complex Mixtures. PubMed Central. [Link]

• Wiczk, W., et al. (n.d.). N-Substituted 2-(Benzenosulfonyl)-1-Carbotioamide Derivatives Exert Antimicrobial and Cytotoxic Effects via Aldehyde Dehydrogenase Pathway: Synthesis, In Silico and In Vitro Studies. NIH. [Link]

• Bar-Eli, K., et al. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Reactions of aromatic sulfonyl chlorides with anilines. Studies of solvent effects by the approach of multiparameter empirical correlations. [Link]

• Bennett, J. M., et al. (2018). Preparation of N-(2-alkoxyvinyl)sulfonamides from N-tosyl-1,2,3-triazoles and Subsequent Conversion to Substituted Phthalans and Phenethylamines. PMC. [Link]

• Bennett, J. M., et al. (2018). Preparation of N-(2-alkoxyvinyl)sulfonamides from N-tosyl-1,2,3-triazoles and Subsequent Conversion to Substituted Phthalans and Phenethylamines. PubMed. [Link]

• Tchekhovskoi, D., et al. (n.d.). Electron ionization mass spectra of alkylated sulfabenzamides. PMC. [Link]

• Wang, Z., et al. (n.d.). Visible-light-mediated sulfonylation of anilines with sulfonyl fluorides. PMC. [Link]

• Gopinath, S., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. PubMed. [Link]

• Semantic Scholar. (n.d.). Sulfonylation, Aniline, Alcohol, Solvent free, p-toluenesulfonyl chloride. [Link]

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Application Notes &amp; Protocols: 2-Ethoxybenzene-1-sulfonyl Chloride as a Strategic Building Block in Medicinal Chemistry

Introduction: The Strategic Value of the 2-Ethoxyphenylsulfonamide Scaffold

In the landscape of modern drug discovery, the selection of appropriate building blocks is a critical determinant of success. 2-Ethoxybenzene-1-sulfonyl chloride is a versatile reagent that serves as a gateway to a diverse range of sulfonamide-containing molecules. Its utility stems from the combination of a highly reactive sulfonyl chloride group and a 2-ethoxyphenyl moiety. The sulfonyl chloride functional group provides a reliable handle for coupling with primary and secondary amines, forming the stable sulfonamide linkage that is a cornerstone of numerous therapeutic agents.[1]

The 2-ethoxyphenyl group, however, is more than just a passive scaffold. Its electronic and steric properties play a crucial role in modulating the physicochemical and pharmacokinetic profiles of the final compound. The ethoxy group can influence lipophilicity, metabolic stability, and solubility, while also providing specific interaction points within a biological target's binding site, such as hydrophobic pockets.[2][3][4] This allows medicinal chemists to fine-tune the properties of a lead molecule to enhance efficacy, selectivity, and overall drug-likeness. These application notes will explore the fundamental reactivity of 2-ethoxybenzene-1-sulfonyl chloride and provide detailed protocols for its application in the synthesis of bioactive molecules, with a particular focus on the generation of sulfonylurea analogs.

Core Chemistry: The Sulfonamide Coupling Reaction

The primary application of 2-ethoxybenzene-1-sulfonyl chloride is in the synthesis of sulfonamides via reaction with amines.[5] This reaction is a robust and well-established transformation in organic synthesis.

Mechanism & Rationale: The reaction proceeds via a nucleophilic attack of the amine's lone pair of electrons on the electrophilic sulfur atom of the sulfonyl chloride. This is followed by the expulsion of a chloride ion. The reaction generates hydrochloric acid (HCl) as a byproduct, which can protonate the starting amine, rendering it non-nucleophilic.[6] Therefore, a non-nucleophilic base, such as triethylamine (TEA) or pyridine, is essential to neutralize the HCl and drive the reaction to completion.[1][5]

The workflow for this fundamental reaction can be visualized as follows:

Caption: General workflow for sulfonamide synthesis.

Protocol 1: General Synthesis of a 2-Ethoxyphenylsulfonamide Derivative

This protocol provides a self-validating framework for the synthesis of a generic sulfonamide using 2-ethoxybenzene-1-sulfonyl chloride.

Objective: To synthesize N-Benzyl-2-ethoxybenzenesulfonamide as a representative example.

Materials:

• 2-Ethoxybenzene-1-sulfonyl chloride (1.0 eq)

• Benzylamine (1.05 eq)

• Triethylamine (TEA) (1.5 eq)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Nitrogen or Argon), add 2-ethoxybenzene-1-sulfonyl chloride (1.0 eq). Dissolve it in anhydrous DCM (approx. 0.2 M concentration).

  • Rationale: Anhydrous conditions are crucial as sulfonyl chlorides are sensitive to hydrolysis. An inert atmosphere prevents side reactions with atmospheric moisture.

• Initial Cooling: Cool the solution to 0 °C using an ice-water bath.

  • Rationale: The reaction is exothermic. Cooling helps to control the reaction rate and prevent the formation of side products.

• Reagent Addition: In a separate flask, prepare a solution of benzylamine (1.05 eq) and triethylamine (1.5 eq) in anhydrous DCM. Add this solution dropwise to the cooled sulfonyl chloride solution over 15-20 minutes.

  • Rationale: A slight excess of the amine ensures complete consumption of the limiting sulfonyl chloride. TEA acts as an acid scavenger.[5] Dropwise addition maintains temperature control.

• Reaction Monitoring: Allow the reaction to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting sulfonyl chloride spot is consumed.

  • Self-Validation: TLC provides a real-time check on the reaction's completion, preventing premature workup or unnecessarily long reaction times.

• Aqueous Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (to remove excess amine and TEA), saturated NaHCO₃ (to remove any residual acid), and finally with brine.

  • Rationale: Each washing step removes specific impurities, simplifying the final purification.

• Drying and Concentration: Dry the isolated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

  • Self-Validation: Chromatography removes unreacted starting materials and byproducts, yielding the pure sulfonamide. Fractions should be analyzed by TLC.

• Characterization: Characterize the purified product using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Expected Data for N-Benzyl-2-ethoxybenzenesulfonamide:

Analysis	Expected Result
Appearance	White to off-white solid
Yield	Typically 85-95%
¹H NMR	Peaks corresponding to ethoxy, aromatic, and benzyl protons
Mass Spec (ESI+)	[M+H]⁺ or [M+Na]⁺ corresponding to C₁₅H₁₇NO₃S

Application Case Study: A Building Block for Sulfonylurea Analogs

The sulfonylurea scaffold is a classic pharmacophore in medicinal chemistry, most notably found in second-generation antidiabetic drugs like glibenclamide.[7][8] Glibenclamide features a 5-chloro-2-methoxybenzamide moiety attached to a sulfonylurea core.[9] 2-Ethoxybenzene-1-sulfonyl chloride is an ideal starting material for creating novel analogs of such drugs.

The Bioisosteric Rationale: Bioisosterism is a strategy used to modify a drug's properties by replacing one functional group with another that has similar physical or chemical characteristics.[10][11] Replacing the 2-methoxy group of a glibenclamide-like structure with a 2-ethoxy group represents a classical bioisosteric modification. While electronically similar, the slightly larger ethoxy group can:

• Alter Binding Affinity: It may form more favorable hydrophobic interactions within the target protein's binding pocket.[4]

• Modify Pharmacokinetics: It can influence the rate of metabolic O-dealkylation, potentially altering the drug's half-life.[12]

The diagram below illustrates the conceptual role of the 2-ethoxyphenylsulfonamide moiety in binding to a hypothetical receptor, highlighting its potential interactions.

Caption: Potential ligand-receptor interactions.

Protocol 2: Synthesis of a 2-Ethoxyphenyl Sulfonylurea Analog

This protocol outlines a plausible multi-step synthesis of a glibenclamide analog, demonstrating the utility of 2-ethoxybenzene-1-sulfonyl chloride in a more complex medicinal chemistry campaign.

Objective: To synthesize an analog of the intermediate used in glibenclamide synthesis.

Caption: Multi-step synthesis of a sulfonylurea analog.

Step 2A: Synthesis of N-(4-(2-aminoethyl)phenyl)-2-ethoxybenzenesulfonamide (Intermediate A)

Methodology:

• Reaction Setup: In an appropriately sized flask, dissolve 4-(2-aminoethyl)aniline (1.0 eq) in a suitable solvent like Tetrahydrofuran (THF). Add a non-nucleophilic base such as diisopropylethylamine (DIPEA, 2.5 eq).

  • Rationale: The starting material has two amine groups. The aromatic amine is less nucleophilic than the aliphatic amine. Under controlled conditions, the reaction can be selective, but for this protocol, we assume protection of the aliphatic amine would be performed in a real-world synthesis for absolute selectivity. Here, we rely on the higher reactivity of the aromatic amine with the sulfonyl chloride.

• Reagent Addition: Cool the solution to 0 °C. Add a solution of 2-ethoxybenzene-1-sulfonyl chloride (1.1 eq) in THF dropwise.

• Reaction and Workup: Allow the reaction to stir at room temperature overnight. Monitor by TLC. Upon completion, concentrate the mixture and perform an aqueous workup similar to Protocol 1 to isolate the crude Intermediate A. Purification is typically achieved via column chromatography.

Step 2B: Synthesis of the Final Sulfonylurea Analog

Methodology:

• Reaction Setup: Dissolve the purified Intermediate A (1.0 eq) in anhydrous THF under an inert atmosphere.

• Reagent Addition: Add cyclohexyl isocyanate (1.1 eq) dropwise to the solution at room temperature.

  • Rationale: The primary aliphatic amine of Intermediate A will react with the electrophilic carbon of the isocyanate to form the desired urea linkage.[9]

• Reaction and Isolation: Stir the reaction at room temperature for 12-18 hours. The product often precipitates from the reaction mixture. If so, it can be isolated by filtration. If not, the solvent is removed under reduced pressure, and the resulting solid is purified by recrystallization from a suitable solvent (e.g., ethanol or acetonitrile).

• Final Validation: The structure and purity of the final sulfonylurea analog must be rigorously confirmed by NMR, Mass Spectrometry, and HPLC.

Conclusion

2-Ethoxybenzene-1-sulfonyl chloride is a powerful and versatile building block for medicinal chemistry. Its straightforward reactivity allows for the reliable synthesis of a wide array of sulfonamides. More importantly, the 2-ethoxyphenyl moiety it introduces serves as a valuable tool for modulating the ADME and pharmacodynamic properties of drug candidates. The protocols provided herein offer a robust foundation for researchers and scientists to leverage this reagent in the design and synthesis of novel therapeutic agents, from simple scaffolds to complex, multi-step targets like sulfonylurea analogs.

References

• BioWorld. Bioisosteres of sulfonylureas prepared by Belgian investigators. Available from: [Link]

• Ahmadi, A., et al. (2014). Synthesis and investigating hypoglycemic and hypolipidemic activities of some glibenclamide analogues in rats. Medicinal Chemistry, 14(2), 208-13. Available from: [Link]

• Thornber, C. W. (1979). Isosterism and molecular modification in drug design. Chemical Society Reviews, 8(4), 563-580. A general review on bioisosterism can be found in similar authoritative sources. A representative link is provided: [Link]

• Nacsa, E. D., & Lambert, T. H. Supporting Information: Cross-Coupling of Sulfonic Acid Derivatives via Aryl-Radical Transfer (ART) Using TTMSS or Photoredox. Columbia University. Available from: [Link]

• Qin, Y., et al. (2011). An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. Tetrahedron Letters, 52(49), 6549-6551. Available from: [Link]

• Dwyer, M. P., et al. (2008). Carboxylic acid bioisosteres acylsulfonamides, acylsulfamides, and sulfonylureas as novel antagonists of the CXCR2 receptor. Bioorganic & Medicinal Chemistry Letters, 18(6), 1951-1955. Available from: [Link]

• Das, B., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 194-204. Available from: [Link]

• ResearchGate. Synthetic routes for glipizide 1 a and glibenclamide 1 b. Available from: [Link]

• RIT Digital Institutional Repository. Some reactions of 2-chloroethanesulfonyl chloride. Available from: [Link]

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• UCL Discovery. The Synthesis of Functionalised Sulfonamides. Available from: [Link]

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• Google Patents. CN106278960A - A kind of synthesis technique of glibenclamide.

• Clarke, H. T., et al. Benzenesulfonyl chloride. Organic Syntheses. Available from: [Link]

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• Google Patents. CN112759536A - Process for the preparation of substituted benzene sulfonyl chlorides.

• Wermuth, C. G. (2004). Designed Multiple Ligands. An Emerging Drug Discovery Paradigm. Journal of Medicinal Chemistry, 47(6), 1303-1314. Available from: [Link]

• Custodio, J. M. F., et al. (2017). The Influence of Methoxy and Ethoxy Groups on Supramolecular Arrangement of Two Methoxy-chalcones. Journal of the Brazilian Chemical Society. Available from: [Link]

• MDPI. Adamantyl-Substituted Chalcone CA13 Induces Cytoprotective Autophagy and JNK-Dependent Apoptosis in Lung Cancer Cells. Available from: [Link]

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Application Notes and Protocols: 2-Ethoxybenzene-1-sulfonyl Chloride in the Synthesis of Sulfonylurea Herbicides

Introduction: The Strategic Importance of 2-Ethoxybenzene-1-sulfonyl Chloride in Agrochemical Synthesis

2-Ethoxybenzene-1-sulfonyl chloride is a pivotal aromatic sulfonyl chloride intermediate in the synthesis of modern agrochemicals, particularly within the sulfonylurea class of herbicides.[1] Sulfonylurea herbicides are renowned for their high efficacy at low application rates, broad weed control spectrum, and favorable toxicological profiles, targeting the enzyme acetolactate synthase (ALS) which is essential for plant growth but absent in mammals.[1][2] The 2-ethoxybenzene moiety of the title compound is a key structural feature in the herbicide Ethoxysulfuron, contributing to its specific biological activity and selectivity.[3][4]

The reactivity of the sulfonyl chloride group allows for the facile construction of the characteristic sulfonylurea bridge, which is the pharmacophore responsible for the herbicidal action.[1] This document provides a detailed technical guide for researchers and professionals in agrochemical development on the application of 2-Ethoxybenzene-1-sulfonyl chloride in the synthesis of the potent herbicide, Ethoxysulfuron.

Core Application: Synthesis of the Herbicide Ethoxysulfuron

The primary application of 2-Ethoxybenzene-1-sulfonyl chloride in agrochemical synthesis is as a precursor to the herbicide Ethoxysulfuron. The synthesis is a multi-step process that leverages the reactivity of the sulfonyl chloride functional group. The overall synthetic strategy involves the conversion of 2-Ethoxybenzene-1-sulfonyl chloride into a more reactive intermediate, 2-ethoxyphenylsulfonyl isocyanate, which is then coupled with a heterocyclic amine, 2-amino-4,6-dimethoxypyrimidine, to yield the final sulfonylurea product.

Part 1: Synthesis of the Key Intermediate: 2-Ethoxyphenylsulfonyl Isocyanate

The conversion of a sulfonyl chloride to a sulfonyl isocyanate is a critical step in the synthesis of many sulfonylurea herbicides. This transformation is typically achieved through phosgenation, where the sulfonyl chloride is reacted with phosgene (COCl₂) or a phosgene equivalent.[5]

Reaction Principle: The reaction proceeds via the formation of a sulfonamide intermediate upon reaction with a source of nitrogen, which is then phosgenated. A more direct route involves the reaction of the sodium salt of the corresponding sulfonamide with phosgene. For the purpose of this protocol, we will outline the conceptual pathway of reacting 2-ethoxybenzenesulfonamide (derived from 2-ethoxybenzene-1-sulfonyl chloride) with phosgene. The sulfonamide is first prepared by the reaction of 2-ethoxybenzene-1-sulfonyl chloride with ammonia.

Caution: Phosgene is an extremely toxic gas. This reaction must be performed in a well-ventilated fume hood with appropriate safety precautions and personal protective equipment.

Materials:

• 2-Ethoxybenzenesulfonamide

• Phosgene (or a phosgene equivalent like triphosgene)

• Inert solvent (e.g., dry toluene, chlorobenzene)

• Tertiary amine base (e.g., triethylamine, optional catalyst)

• Reaction vessel with a reflux condenser and gas inlet/outlet

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a gas inlet tube, suspend 2-ethoxybenzenesulfonamide in an inert, dry solvent such as toluene.

• Introduce a catalytic amount of a tertiary amine base if required.

• Slowly bubble phosgene gas through the stirred suspension at a controlled rate. The reaction temperature is typically maintained between 60-120°C.

• Monitor the reaction progress by techniques such as thin-layer chromatography (TLC) or infrared (IR) spectroscopy, looking for the disappearance of the sulfonamide and the appearance of the characteristic isocyanate peak (~2240-2275 cm⁻¹).

• Upon completion, purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any excess phosgene.

• The resulting solution of 2-ethoxyphenylsulfonyl isocyanate is typically used directly in the next step without isolation.

Figure 1: Synthesis of the isocyanate intermediate.

Part 2: Synthesis of Ethoxysulfuron

The final step in the synthesis of Ethoxysulfuron involves the coupling of the in situ generated 2-ethoxyphenylsulfonyl isocyanate with 2-amino-4,6-dimethoxypyrimidine.

Reaction Principle: The nucleophilic amino group of the pyrimidine derivative attacks the electrophilic carbon of the isocyanate group, forming the stable sulfonylurea linkage.

Materials:

• Solution of 2-ethoxyphenylsulfonyl isocyanate in an inert solvent

• 2-Amino-4,6-dimethoxypyrimidine

• Dry, inert solvent (e.g., dichloromethane, toluene)

• Base (e.g., pyridine, triethylamine, optional)

Procedure:

• To the solution of 2-ethoxyphenylsulfonyl isocyanate prepared in Part 1, add a solution of 2-amino-4,6-dimethoxypyrimidine in a dry, inert solvent like dichloromethane at room temperature with stirring.

• The reaction is typically exothermic and may require cooling to maintain a controlled temperature.

• Stir the reaction mixture at room temperature for several hours to overnight. Monitor the reaction for completion by TLC or HPLC.

• After the reaction is complete, the product may precipitate from the reaction mixture. If so, it can be collected by filtration.

• If the product remains in solution, the solvent is removed under reduced pressure.

• The crude product is then purified by recrystallization from a suitable solvent (e.g., diethyl ether, ethanol) to yield pure Ethoxysulfuron.

Figure 2: Overall workflow for Ethoxysulfuron synthesis.

Data Summary

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance
2-Ethoxybenzene-1-sulfonyl chloride	C₈H₉ClO₃S	220.67	N/A	Liquid/Solid
2-Amino-4,6-dimethoxypyrimidine	C₆H₉N₃O₂	155.16	103-105	Solid
Ethoxysulfuron	C₁₅H₁₈N₄O₇S	398.39	145-147	Crystalline solid

Conclusion

2-Ethoxybenzene-1-sulfonyl chloride serves as a valuable and versatile starting material in the synthesis of the sulfonylurea herbicide, Ethoxysulfuron. The protocols outlined in this application note provide a comprehensive guide for the laboratory-scale synthesis of this important agrochemical. The successful execution of these protocols relies on careful handling of reagents, particularly the highly toxic phosgene, and diligent monitoring of reaction progress. The synthetic route described herein is a testament to the importance of sulfonyl chlorides as key building blocks in the development of modern crop protection agents.

References

• Kehne, H. et al. (1989).
• Kehne, H. et al. (1992). U.S.
• Hacker, E. et al. (1995). Brighton Crop Prot. Conf. - Weeds, 73.
• Zhou, S. et al. (2017). Research on controllable degradation of novel sulfonylurea herbicides in acidic and alkaline soils. J. Agric. Food. Chem., 65, 7661–7668.
• Zawahir, S. et al. (2015). Acute intentional self-poisoning with a herbicide product containing fenoxaprop-P-ethyl, ethoxysulfuron, and isoxadifen ethyl: A prospective observational study. Clinical Toxicology, 53(7), 655-661.

• AERU. (n.d.). Ethoxysulfuron (Ref: AE F095404). University of Hertfordshire. Retrieved from [Link]

• DrugFuture. (n.d.). Ethoxysulfuron. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 2-hydroxybenzenesulfonamide.

• National Center for Biotechnology Information. (n.d.). Ethoxysulfuron. PubChem Compound Database. Retrieved from [Link]

• Organic Syntheses. (n.d.). Chlorosulfonyl isocyanate. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing arylsulfonyl isocyanates by phosgenation of arylsulfonamides.

• Wikipedia. (n.d.). Phosgene. Retrieved from [Link]

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Application Note: Streamlined One-Pot Synthesis of Sulfonamides from Thiols via In Situ Sulfonyl Chloride Generation

Audience: Researchers, scientists, and drug development professionals. From the Desk of the Senior Application Scientist

Introduction: Reimagining Sulfonamide Synthesis

The sulfonamide functional group is a cornerstone of modern medicinal chemistry, integral to a vast array of therapeutic agents including antibacterial, antiviral, and anti-inflammatory drugs.[1][2] Traditionally, the synthesis of sulfonamides involves the reaction of a primary or secondary amine with a pre-synthesized sulfonyl chloride. However, this classical two-step approach is often hampered by the hazardous nature of the reagents used to prepare sulfonyl chlorides (e.g., chlorine gas) and the instability and high reactivity of the sulfonyl chloride intermediates themselves, which often necessitates their immediate use after purification.[3][4]

This guide details robust, one-pot methodologies that circumvent these challenges by starting from readily available and more stable thiols. The core principle involves the in situ oxidative chlorination of a thiol to its corresponding sulfonyl chloride, which is immediately trapped by an amine within the same reaction vessel. This streamlined approach not only enhances safety and operational simplicity but also significantly reduces waste and improves overall efficiency—critical advantages in both academic research and industrial drug development.[5][6][7] We will explore two of the most reliable and widely adopted systems for this transformation: N-Chlorosuccinimide (NCS) and Trichloroisocyanuric Acid (TCCA).

The General Reaction Pathway

The one-pot conversion of a thiol to a sulfonamide is a sequential process occurring in a single vessel. The transformation consists of two fundamental steps:

• Oxidative Chlorination: The thiol is oxidized in the presence of a chlorinating agent and a source of chlorine to form a highly reactive sulfonyl chloride intermediate. This step is typically performed at low temperatures to control reactivity.

• Nucleophilic Amination: A primary or secondary amine, added subsequently to the reaction mixture, acts as a nucleophile, attacking the electrophilic sulfur of the in situ-generated sulfonyl chloride to form the stable S-N bond of the final sulfonamide product. An acid scavenger is often employed to neutralize the HCl byproduct.

Key Oxidative Chlorination Systems & Protocols

The success of this one-pot strategy hinges on the choice of the oxidative chlorination system. The ideal reagent should be safe to handle, efficient, and compatible with a broad range of functional groups.

System 1: N-Chlorosuccinimide (NCS)

NCS is a mild and highly effective reagent for the oxidative chlorination of thiols. The reaction is believed to proceed via the in situ generation of molecular chlorine from the reaction of NCS with a chloride source, which then effects the oxidation.[4] This method is noted for its mild conditions and high chemoselectivity.[1]

Protocol 1: General Procedure for NCS-Mediated Sulfonamide Synthesis This protocol is adapted from the method developed by Veisi, H. et al.[1][4]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the thiol (1.0 equiv), tetrabutylammonium chloride (t-Bu₄NCl, 3.0 equiv), and water (2.5 equiv) in acetonitrile (MeCN, ~0.1 M).

• Oxidation: Cool the mixture to 0 °C in an ice bath. Add N-Chlorosuccinimide (NCS, 3.0 equiv) portion-wise over 5-10 minutes, ensuring the internal temperature remains below 5 °C.

• Intermediate Formation: Stir the reaction mixture at room temperature for 20-30 minutes. The completion of the sulfonyl chloride formation can be monitored by TLC or LC-MS if desired.

• Amination: Add the desired primary or secondary amine (4.0 equiv) to the flask. If using an amine salt, an appropriate amount of a non-nucleophilic base (e.g., triethylamine) should be added.

• Reaction Completion: Stir the mixture at room temperature for an additional 20-60 minutes until the reaction is complete (monitor by TLC).

• Workup: Quench the reaction with a saturated aqueous solution of Na₂SO₃. Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired sulfonamide.

System 2: Trichloroisocyanuric Acid (TCCA)

TCCA is an inexpensive, stable, and solid reagent that serves as an excellent source of electrophilic chlorine, making it a safer and more practical alternative to chlorine gas.[8][9] The reaction is often facilitated by a phase-transfer catalyst, such as benzyltrimethylammonium chloride (BnMe₃NCl), to promote the interaction between the aqueous and organic components.[3][10]

Protocol 2: General Procedure for TCCA-Mediated Sulfonamide Synthesis This protocol is adapted from the method developed by Bonk, J. D. et al.[3]

• Reaction Setup: In a round-bottom flask, prepare a mixture of the thiol (1.0 equiv), benzyltrimethylammonium chloride (BnMe₃NCl, 3.4 equiv), and water (2.5 equiv) in acetonitrile (MeCN, ~0.1 M).

• Oxidation: Cool the stirred mixture to 0 °C in an ice bath. Add Trichloroisocyanuric Acid (TCCA, 1.1 equiv) as a solid in small portions over 5-10 minutes. A precipitate of cyanuric acid will form.

• Intermediate Formation: Allow the reaction to stir at 0 °C for 30 minutes.

• Amination: Add triethylamine (Et₃N, 5.5 equiv) as an acid scavenger, followed by the amine (1.2-6.5 equiv, depending on amine reactivity and whether it is a free base or salt).

• Reaction Completion: Allow the reaction to warm to room temperature and stir for 1-2 hours, or until completion is confirmed by TLC or LC-MS.

• Workup: Dilute the reaction mixture with water and extract with an organic solvent (e.g., CH₂Cl₂ or ethyl acetate). Wash the combined organic layers with saturated aqueous NaHCO₃, water, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The resulting crude material is purified by silica gel chromatography to yield the pure sulfonamide.

Method Comparison and Experimental Insights

Feature	N-Chlorosuccinimide (NCS) System	Trichloroisocyanuric Acid (TCCA) System
Oxidant Nature	Mild, crystalline solid.[1]	Powerful, inexpensive, high-purity solid oxidant.[9]
Stoichiometry	Requires ~3 equivalents of NCS.[4]	Requires just over 1 equivalent of TCCA.[3]
Byproducts	Succinimide (water-soluble).	Cyanuric acid (solid, filtered off or removed in workup).[8]
Safety	Generally safe and easy to handle.	Stable solid, safer than Cl₂ gas. Handle with care.[8]
Substrate Scope	Broad scope for aryl and alkyl thiols and amines.[4]	Well-suited for a variety of thiols, including heterocyclic ones.[3]
Key Additives	Requires a chloride source (e.g., t-Bu₄NCl).[1]	Often uses a phase-transfer catalyst (e.g., BnMe₃NCl).[3][10]

Expert Insights & Troubleshooting:

• Temperature Control is Critical: The initial oxidative chlorination is exothermic. Maintaining a low temperature (0-5 °C) is crucial to prevent over-oxidation and the formation of undesired side products.

• Managing Disulfide Formation: The most common side product is the corresponding disulfide (R-S-S-R), which arises from incomplete oxidation.[3] This can often be mitigated by ensuring the full and rapid conversion of the thiol to the sulfonyl chloride before adding the amine. Using the recommended stoichiometry of the oxidant is key.

• The Role of Water: A small amount of water is essential for these reactions. It participates in the hydrolysis of intermediates to facilitate the formation of the sulfonyl chloride.[3][4]

• Choice of Base: In the amination step, a tertiary amine like triethylamine (Et₃N) or pyridine is commonly used as an acid scavenger.[3] This prevents the protonation of the reacting amine, which would render it non-nucleophilic. Using an excess of the reacting amine can also serve this purpose, though it may complicate purification.

General Experimental Workflow

The following diagram illustrates the typical laboratory workflow for the one-pot synthesis of sulfonamides from thiols.

Conclusion

The one-pot synthesis of sulfonamides from thiols represents a significant advancement over traditional multi-step methods. By generating the reactive sulfonyl chloride intermediate in situ using safe and efficient reagents like NCS and TCCA, researchers can access a diverse range of sulfonamides rapidly and reliably. These protocols offer enhanced safety, reduced waste, and operational simplicity, making them highly valuable tools for medicinal chemistry programs and the broader field of organic synthesis. Adherence to the optimized conditions and procedural details outlined in this guide will enable the successful implementation of this powerful synthetic strategy.

References

• Veisi, H., Ghorbani-Vaghei, R., Hemmati, S., & Mahmoodi, J. (2011). Convenient One-Pot Synthesis of Sulfonamides and Sulfonyl Azides from Thiols Using N-Chlorosuccinimide. Synlett, 2011(16), 2315-2320. [Link]

• Abdolmohammadi, S., & Ahmadi, R. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances, 11(52), 32985-33016. [Link]

• Abdolmohammadi, S., & Ahmadi, R. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. RSC Advances. [Link]

• Bonk, J. D., Cagnoli, M., Covel, J. A., et al. (2007). Convenient One-Pot Synthesis of Sulfonamides from Thiols using Trichloroisocyanuric Acid. Synthetic Communications, 37(12), 2039-2050. [Link]

• Ghorbani-Vaghei, R., & Veisi, H. (2009). A green, mild and efficient one-pot method for the synthesis of sulfonamides from thiols and disulfides in water. Scilit. [Link]

• Abdolmohammadi, S., & Ahmadi, R. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. Semantic Scholar. [Link]

• Bonk, J. D., Cagnoli, M., Covel, J. A., et al. (2007). Convenient One-Pot Synthesis of Sulfonamides from Thiols using Trichloroisocyanuric Acid. Synthetic Communications. [Link]

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. Journal of Organic Chemistry. [Link]

• Abdolmohammadi, S., & Ahmadi, R. (2021). Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines. SciSpace. [Link]

• Veisi, H. (2011). ChemInform Abstract: Convenient One-Pot Synthesis of Sulfonamides and Sulfonyl Azides from Thiols Using N-Chlorosuccinimide. ResearchGate. [Link]

• Das, B., & Chakraborty, D. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 193-221. [Link]

• Bonk, J. D., et al. (2007). Convenient One-Pot Synthesis of Sulfonamides from Thiols Using Trichloroisocyanuric Acid. ResearchGate. [Link]

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continuous flow synthesis of aryl sulfonyl chlorides

An Application Guide to the Continuous Flow Synthesis of Aryl Sulfonyl Chlorides

Abstract

Aryl sulfonyl chlorides are paramount building blocks in the synthesis of pharmaceuticals, agrochemicals, and dyes, serving as precursors to sulfonamides, sulfonate esters, and other vital sulfur-containing motifs.[1] Traditional batch synthesis of these compounds, however, is often plagued by significant safety and control challenges.[1] Methods such as direct chlorosulfonation with chlorosulfonic acid or the Sandmeyer-type reaction involving potentially explosive diazonium salt intermediates are highly exothermic and can be difficult to manage on a large scale.[2][3] This application note provides a comprehensive guide to the synthesis of aryl sulfonyl chlorides using continuous flow chemistry, a technology that transforms these hazardous batch processes into safer, more efficient, and highly scalable continuous operations.[4][5] We will explore the fundamental principles, provide detailed experimental protocols for two common synthetic routes, and offer expert insights into system design and optimization for researchers, scientists, and drug development professionals.

The Imperative for Flow Chemistry: Mitigating Hazard, Maximizing Control

The transition from batch to continuous flow processing for the synthesis of aryl sulfonyl chlorides is driven by the inherent advantages of flow chemistry in handling hazardous reactions.[3][6] The small internal volume of flow reactors dramatically reduces the quantity of energetic material present at any given moment, effectively eliminating the risk of thermal runaway that can occur in large batch vessels.[4][7]

Key Advantages of Flow Synthesis:

• Enhanced Safety: By minimizing the reaction volume and containing hazardous reagents and intermediates within a closed loop, the intrinsic safety of the process is significantly improved.[5] This is particularly crucial when generating unstable intermediates like diazonium salts on-demand for immediate consumption.[7][8]

• Superior Heat Transfer: Flow reactors possess a very high surface-area-to-volume ratio, enabling rapid and efficient heat dissipation.[7][9] This exquisite temperature control prevents the formation of thermal hotspots, suppressing side reactions and improving product purity.

• Precise Process Control: Key reaction parameters such as residence time, stoichiometry, temperature, and pressure are controlled with high precision.[9][10] This level of control leads to more consistent product quality and higher yields.

• Accelerated Development and Scalability: Process optimization is streamlined by allowing rapid variation of parameters.[6] Scaling up production is often as simple as running the system for a longer duration or by "numbering up"—running multiple reactors in parallel—bypassing the complex challenges of batch scale-up.[7]

Synthetic Pathways in Continuous Flow

Several classical methods for aryl sulfonyl chloride synthesis have been successfully adapted to continuous flow platforms. This guide will focus on two of the most powerful and widely applicable methods: the chlorosulfonylation of in-situ generated diazonium salts and the direct chlorosulfonation of arenes.

Route A: Chlorosulfonylation of In-Situ Generated Diazonium Salts

This powerful method, a modification of the Sandmeyer reaction, utilizes readily available anilines as starting materials. The key to its safe implementation is the in-situ generation of the aryl diazonium salt, which is immediately reacted with a sulfur dioxide source in the presence of a copper catalyst to yield the aryl sulfonyl chloride.[11] Flow chemistry is ideally suited for this transformation, as the potentially explosive diazonium salt is generated and consumed continuously in small quantities, never accumulating to hazardous levels.[8][12]

Mechanism: The Sandmeyer-Type Chlorosulfonylation The reaction proceeds via the diazotization of an aryl amine, followed by a copper-catalyzed radical process where the diazonium group is replaced by a chlorosulfonyl (-SO₂Cl) group.

Caption: Reaction pathway for Sandmeyer-type chlorosulfonylation.

Route B: Direct Electrophilic Aromatic Chlorosulfonation

Direct chlorosulfonation involves the reaction of an aromatic compound with a strong chlorosulfonating agent, most commonly chlorosulfonic acid (ClSO₃H).[13][14] These reactions are typically highly exothermic and involve corrosive, hazardous reagents, making them ideal candidates for the safety and control offered by flow chemistry.[2][14] The electrophile in this reaction is believed to be generated from the self-ionization of chlorosulfonic acid.[15][16] Continuous stirred-tank reactors (CSTRs) are often preferred for this method to handle the evolution of gaseous byproducts like HCl.[2][14]

General Experimental Setup

While specific configurations may vary, a typical laboratory-scale continuous flow setup for these syntheses consists of several core modules. Assembling a system from readily available components offers flexibility and cost-effectiveness.[17]

Caption: General schematic of a two-stream continuous flow reactor system.

Core Components:

• Pumps: High-pressure syringe pumps or HPLC pumps for precise, pulseless delivery of reagent solutions.

• Reactors: Typically, coiled tubing made of PFA, PTFE, or stainless steel for broad chemical compatibility. The reactor is submerged in a thermostatted bath for precise temperature control. For reactions with significant gas evolution or solids, CSTRs may be used.[2][14]

• Mixers: T-mixers or static mixers to ensure rapid and efficient mixing of reagent streams before they enter the reactor.

• Back-Pressure Regulator (BPR): A crucial component that maintains a set pressure within the reactor.[17] This prevents solvent boiling at elevated temperatures and keeps gaseous reagents (like SO₂) dissolved in the reaction medium.

• Tubing and Fittings: Chemically resistant tubing (e.g., PEEK) and fittings to connect the components.

Application Protocol 1: Continuous Synthesis of 2-Chloropyridine-3-sulfonyl chloride via Diazotization

This protocol is adapted from procedures demonstrating the safe, aqueous-based synthesis of aryl sulfonyl chlorides from electron-deficient anilines.[18]

Principle: 3-Amino-2-chloropyridine is converted to its diazonium salt in an aqueous HCl stream, which is then combined with a stream containing a sulfur dioxide source (generated from thionyl chloride in water) and a copper(I) chloride catalyst. The product precipitates from the aqueous medium and is collected.[18]

Reagents & Equipment:

• Reagent Stream A: 3-amino-2-chloropyridine dissolved in 36% w/w hydrochloric acid.

• Reagent Stream B: A solution of thionyl chloride in water (pre-reacted and cooled to form sulfurous acid), containing catalytic copper(I) chloride.[18]

• System: A two-pump flow system with a T-mixer, a PFA reactor coil (e.g., 10 mL volume), and a back-pressure regulator set to 45 psi.

Step-by-Step Protocol:

• Reagent Preparation:

  • Stream A: Carefully add hydrochloric acid (135 mL) to 3-amino-2-chloropyridine (17.3 g) while cooling in an ice bath to keep the temperature below 30 °C.[18]

  • Stream B: Add thionyl chloride (42 mL) dropwise to water (250 mL) cooled to 0 °C, ensuring the temperature does not exceed 7 °C. Allow the solution to warm to room temperature slowly. Before use, add copper(I) chloride (1.33 g).[18]

• System Setup and Priming:

  • Assemble the flow system as shown in the diagram above. Place the reactor coil in a cooling bath set to -5 °C.

  • Prime each pump and line separately with the corresponding reagent solution, ensuring all air is expelled from the system.

• Reaction Initiation:

  • Begin pumping both streams simultaneously at a flow rate calculated to achieve the desired residence time (e.g., for a 10 mL reactor and a 5-minute residence time, the total flow rate would be 2.0 mL/min; 1.0 mL/min for each pump).

  • The two streams combine in the T-mixer, and the reaction mixture proceeds through the cooled reactor coil.

• Steady-State Operation & Collection:

  • Allow the system to reach a steady state (typically 2-3 times the residence time).

  • The product, 2-chloropyridine-3-sulfonyl chloride, has low aqueous solubility and will precipitate from the reaction mixture as a slurry upon exiting the BPR.[18]

  • Collect the output in a flask cooled in an ice bath.

• Shutdown and Work-up:

  • Once the desired quantity is produced, switch the pumps to deliver a cleaning solvent (e.g., water) to flush the reactor system.

  • Isolate the precipitated product by vacuum filtration, wash with cold water, and dry under vacuum. The product is often obtained in high purity without further purification.[18]

Self-Validation & Safety:

• Causality: The use of aqueous acidic conditions is advantageous as it allows for the reaction to proceed while the product, being insoluble, is protected from hydrolysis.[18]

• Monitoring: The formation of a beige or off-white precipitate is a clear visual indicator that the reaction is proceeding as expected.

• Safety: This aqueous process is significantly safer and more robust than methods requiring anhydrous organic solvents.[18] All operations involving thionyl chloride and HCl must be performed in a well-ventilated fume hood.

Application Protocol 2: Continuous Direct Chlorosulfonation of an Aromatic Substrate

This protocol describes a general approach for direct chlorosulfonation, inspired by automated, scalable systems developed for API synthesis.[2][14]

Principle: An aromatic substrate is continuously fed into a stream of heated chlorosulfonic acid within a CSTR cascade. The controlled addition and excellent heat transfer of the flow system safely manage the highly exothermic reaction.

Reagents & Equipment:

• Reagent Stream A: The aromatic substrate (e.g., 1-bromo-3,5-dimethoxybenzene) dissolved in a suitable inert solvent or neat, if liquid.

• Reagent Stream B: Chlorosulfonic acid (ClSO₃H).

• System: A flow system utilizing one or more CSTRs in series, equipped with peristaltic or gear pumps suitable for corrosive reagents. The CSTRs should be fitted with reflux condensers and an inert gas purge to handle HCl byproduct.[14]

Step-by-Step Protocol:

• System Setup:

  • Assemble the CSTR system in a fume hood. Heat the CSTR(s) to the desired reaction temperature (e.g., 80-120 °C) using a heating mantle or oil bath.[2]

  • Charge the CSTR(s) with an initial volume of chlorosulfonic acid.

• Reaction Initiation:

  • Begin pumping the aromatic substrate solution (Stream A) into the first CSTR at a controlled rate.

  • Simultaneously, begin pumping fresh chlorosulfonic acid (Stream B) into the CSTR to maintain a constant volume and reagent excess. The outflow from the first CSTR feeds into the second for reactions requiring longer residence times.

• Steady-State Operation:

  • The system is operated under continuous flow, with the product solution exiting the final CSTR. The residence time is determined by the CSTR volume and the total flow rate.

  • Process automation using gravimetric balances to monitor CSTR fill levels can significantly improve process consistency and reliability.[2][19]

• Work-up (Continuous or Batch):

  • The crude product stream exiting the reactor is carefully quenched by adding it to ice water. This step is also highly exothermic and benefits from a continuous quenching setup.

  • The precipitated sulfonyl chloride product is then isolated by filtration, washed with cold water, and dried.

• Shutdown:

  • Stop the flow of the aromatic substrate first, followed by the chlorosulfonic acid.

  • Allow the system to cool and carefully drain and clean the reactors according to established safety procedures for handling strong acids.

Self-Validation & Safety:

• Causality: Using CSTRs is advantageous for this reaction as they effectively handle the vigorous evolution of HCl gas and prevent pressure buildup that could be problematic in a tubular reactor.[14]

• Monitoring: In-line analytical techniques like FTIR can be implemented to monitor the reaction progress and ensure complete conversion of the starting material.

• Safety: Chlorosulfonic acid is extremely corrosive and reacts violently with water. The use of a closed, automated continuous system is the recommended best practice for handling this reagent, especially at scale.[2][14]

Data Summary & Optimization

Optimizing a continuous flow synthesis involves systematically varying parameters to maximize yield and throughput. The following table provides representative conditions found in the literature.

Starting Material	Method	Key Reagents	Temp (°C)	Residence Time	Yield (%)	Reference
Diphenyl disulfide	Oxidative Chlorination	DCH, HCl	60	41 s	>90	[1]
Various Thiols/Disulfides	Oxidative Chlorination	HNO₃, HCl, O₂	80	10 min	70-81	[20][21]
Various Anilines	Diazotization	NaNO₂, SO₂, CuCl₂	10-25	<5 min	50-85	[11][22]
Confidential API Intermediate	Direct Chlorosulfonation	ClSO₃H	115	~4 hr (CSTR)	~80 (scaled)	[2][14]

Conclusion

Continuous flow chemistry offers a paradigm shift in the synthesis of aryl sulfonyl chlorides, transforming traditionally hazardous and difficult-to-control batch reactions into safe, reliable, and scalable processes. By leveraging superior control over reaction parameters and enhancing safety through minimized reaction volumes, flow technology enables chemists to access these crucial building blocks with greater efficiency and confidence. The protocols and principles outlined in this guide provide a solid foundation for researchers and drug development professionals to implement and innovate in this exciting field.

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• Malet-Sanz, L., et al. (2010). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. Organic & Biomolecular Chemistry. [Link]

• Jereb, M., & Hribernik, S. (2024). Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor. PubMed. [Link]

• Roper, T. D., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. MDPI. [Link]

• Malet-Sanz, L., et al. (2010). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. Baxendale Group Website. [Link]

• Cremlyn, R. J. (2002). Chlorosulfonic Acid: A Versatile Reagent. Royal Society of Chemistry. [Link]

• Malet-Sanz, L., et al. (2010). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. PubMed. [Link]

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• Chemistry Stack Exchange. (2015). What is the mechanism of chlorosulfonation of benzene?. Chemistry Stack Exchange. [Link]

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• Malet-Sanz, L., et al. (2010). ChemInform Abstract: Preparation of Arylsulfonyl Chlorides by Chlorosulfonylation of in situ Generated Diazonium Salts Using a Continuous Flow Reactor. ResearchGate. [Link]

• Malet-Sanz, L., et al. (2010). Preparation of arylsulfonyl chlorides by chlorosulfonylation of in situ generated diazonium salts using a continuous flow reactor. Semantic Scholar. [Link]

• Thompson, D., et al. (2022). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism - Supplementary Information. Royal Society of Chemistry. [Link]

• CHEManager Online. (2011). Flow Chemistry for Hazardous Reactions. CHEManager Online. [Link]

• Roper, T. D., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. ResearchGate. [Link]

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• Costello, R. C. (2018). Continuous Flow Chemistry for the Pharmaceutical Industry. Costello. [Link]

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• Baxendale, I. R., et al. (2016). Exploring Flow Procedures for Diazonium Formation. PubMed Central. [Link]

• Pu, X., et al. (2020). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie. [Link]

• Reddit. (2020). So, I'm working on chlorosulfonation, I can't find a mechanism with benzene... Reddit. [Link]

• Deadman, B. J., et al. (2017). Continuous flow reactor setup for the synthesis of sulfonamide (3). ResearchGate. [Link]

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• Britton, J., et al. (2020). A Continuous Flow Sulfuryl Chloride-Based Reaction-Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine. PubMed. [Link]

• Britton, J., et al. (2020). A CONTINUOUS FLOW SULFURYL CHLORIDE BASED REACTION – SYNTHESIS OF A KEY INTERMEDIATE IN A NEW ROUTE TOWARD EMTRICITABINE AND LAMIVUDINE. ChemRxiv. [Link]

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Application Note &amp; Protocols: Strategic Synthesis of 2-Ethoxybenzene-1-sulfonyl Chloride Derivatives for Accelerated Drug Discovery

Introduction: The Enduring Importance of the Sulfonamide Scaffold

The sulfonamide functional group (R-SO₂NH-R') is a cornerstone of modern medicinal chemistry, celebrated for its remarkable versatility and presence in a vast array of therapeutic agents.[1][2] Since the groundbreaking discovery of the antibacterial properties of Prontosil, the first commercially available sulfa drug, thousands of sulfonamide-containing molecules have been developed.[2][3] These compounds exhibit a wide spectrum of biological activities, including antimicrobial, antiviral, anticancer, antidiabetic, and anti-inflammatory properties.[1][4] The sulfonamide moiety is not merely a passive linker; its unique electronic and steric properties, including its ability to act as a hydrogen bond donor and acceptor, often make it critical for binding affinity to biological targets like enzymes and receptors.[5][6]

This application note provides a detailed guide to the synthesis of derivatives based on the 2-ethoxybenzene-1-sulfonyl chloride scaffold. This specific intermediate is a valuable starting point for creating focused libraries of novel sulfonamides. The ethoxy group at the 2-position serves to modulate the physicochemical properties of the resulting derivatives, influencing factors such as lipophilicity, metabolic stability, and target engagement. By providing robust and reproducible protocols, we aim to empower researchers to efficiently generate compound libraries for structure-activity relationship (SAR) studies, ultimately accelerating the drug discovery process.

Synthetic Strategy: From Aryl Precursor to Sulfonamide Library

The preparation of 2-ethoxybenzene-1-sulfonamide derivatives is a strategically planned two-stage process. The overall workflow is designed for efficiency and adaptability, allowing for the generation of a diverse range of final compounds from a common intermediate.

Stage 1: Synthesis of the Key Intermediate

The foundational step is the synthesis of the key electrophile, 2-ethoxybenzene-1-sulfonyl chloride. The most direct and common method for preparing aryl sulfonyl chlorides is through the electrophilic aromatic substitution reaction known as chlorosulfonation.[7] In this reaction, an excess of chlorosulfonic acid (ClSO₃H) is reacted directly with an aromatic substrate—in this case, ethoxybenzene.[8][9]

The ethoxy group (-OEt) is an activating, ortho, para-directing group. Therefore, the electrophilic species, chlorosulfonium ion (SO₂Cl⁺), will preferentially attack the positions ortho and para to the ethoxy group.[10][11] Reaction conditions, particularly temperature, must be carefully controlled to favor the formation of the desired ortho isomer (2-ethoxybenzene-1-sulfonyl chloride) over the para isomer.

Stage 2: Diversification via Sulfonamide Formation

With the key sulfonyl chloride intermediate in hand, diversification is achieved by reacting it with a wide variety of primary or secondary amines (R¹R²NH).[2][5] This reaction is a nucleophilic attack by the amine on the highly electrophilic sulfur atom of the sulfonyl chloride, resulting in the formation of a stable sulfonamide bond and the elimination of hydrochloric acid (HCl).[12] A non-nucleophilic base, such as pyridine or triethylamine, is typically added to scavenge the HCl produced, driving the reaction to completion. This stage is highly modular, enabling the synthesis of a large library of derivatives by simply varying the amine building block.

Figure 1: General two-stage workflow for the synthesis of a 2-ethoxybenzene-1-sulfonamide library.

Detailed Experimental Protocols

Safety Precaution: Chlorosulfonic acid is a highly corrosive and reactive substance that reacts violently with water, releasing toxic HCl gas. All manipulations must be performed in a certified chemical fume hood, and appropriate personal protective equipment (PPE), including safety goggles, a face shield, and acid-resistant gloves, must be worn at all times.

Protocol 1: Preparation of 2-Ethoxybenzene-1-sulfonyl Chloride

This protocol details the direct chlorosulfonation of ethoxybenzene. Careful temperature control is critical for maximizing the yield of the desired ortho-isomer.

A. Reagents and Materials

• Ethoxybenzene

• Chlorosulfonic acid (ClSO₃H)

• Dichloromethane (DCM), anhydrous

• Crushed ice

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask equipped with a magnetic stir bar

• Addition funnel

• Low-temperature thermometer

• Ice-salt bath

• Separatory funnel

• Rotary evaporator

B. Step-by-Step Procedure

• Reaction Setup: In a chemical fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, and a low-temperature thermometer. Ensure all glassware is dry.

• Reagent Charging: Add chlorosulfonic acid (e.g., 4 equivalents) to the flask.

• Cooling: Cool the flask in an ice-salt bath to a temperature between -5 °C and 0 °C.

• Substrate Addition: Add ethoxybenzene (e.g., 1 equivalent) dropwise via the addition funnel to the stirred chlorosulfonic acid. Maintain the internal temperature below 5 °C throughout the addition. The reaction is exothermic.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for 1-2 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) if a suitable method is developed.

• Quenching: Carefully and slowly pour the reaction mixture onto a large beaker of crushed ice with vigorous stirring. This step is highly exothermic and will release HCl gas. Perform this in the back of the fume hood.

• Extraction: Once all the ice has melted, transfer the mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3 x volume of initial substrate).

• Washing: Combine the organic extracts and wash sequentially with cold water, saturated NaHCO₃ solution (caution: CO₂ evolution), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product, a yellowish oil or solid, can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to yield pure 2-ethoxybenzene-1-sulfonyl chloride.

Protocol 2: General Procedure for the Synthesis of 2-Ethoxybenzene-1-sulfonamide Derivatives

This protocol can be adapted for a wide range of primary and secondary amines to generate a library of compounds.

A. Reagents and Materials

• 2-Ethoxybenzene-1-sulfonyl chloride (from Protocol 1)

• Selected primary or secondary amine (R¹R²NH)

• Pyridine or Triethylamine (Et₃N)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with stir bar

• Syringes for liquid handling

B. Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask under a nitrogen or argon atmosphere, add the selected amine (1.2 equivalents) and anhydrous dichloromethane.

• Base Addition: Add pyridine or triethylamine (1.5 equivalents) to the solution and stir.

• Sulfonyl Chloride Addition: Dissolve 2-ethoxybenzene-1-sulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM and add it dropwise to the stirred amine solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction for the disappearance of the sulfonyl chloride starting material by TLC.

• Workup: Upon completion, dilute the reaction mixture with DCM.

• Washing: Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude sulfonamide derivative by flash column chromatography or recrystallization to obtain the final product.

Entry	Amine Building Block	Base	Typical Reaction Time	Expected Yield Range
1	Aniline	Pyridine	6 hours	75-90%
2	Benzylamine	Et₃N	4 hours	80-95%
3	Morpholine	Et₃N	4 hours	85-98%
4	Piperidine	Et₃N	4 hours	85-98%

Table 1: Example parameters for the synthesis of a small sulfonamide library.

Characterization and Structural Validation

The identity and purity of the synthesized 2-ethoxybenzene-1-sulfonyl chloride and its sulfonamide derivatives must be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structural integrity, the substitution pattern on the aromatic ring, and the successful formation of the sulfonamide bond.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the elemental composition and molecular weight of the final compounds.

• Infrared (IR) Spectroscopy: The presence of characteristic strong asymmetric and symmetric S=O stretching bands (typically around 1350 cm⁻¹ and 1160 cm⁻¹) provides definitive evidence for the sulfonyl group.

Application in Drug Discovery: A Framework for SAR Studies

The true power of this synthetic platform lies in its application to Structure-Activity Relationship (SAR) studies. By systematically varying the amine component, researchers can fine-tune the pharmacological and pharmacokinetic properties of the lead molecule. The 2-ethoxybenzene-1-sulfonyl core acts as a constant scaffold, while the diverse "R" groups introduced from the amine library allow for the exploration of chemical space.

This approach enables medicinal chemists to:

• Probe Target Interactions: Introduce functional groups that can form new hydrogen bonds, ionic interactions, or hydrophobic contacts within the target's binding site.

• Optimize ADME Properties: Modulate properties such as solubility, permeability, and metabolic stability by altering the size, polarity, and charge of the "R" groups.

• Establish a Clear SAR: Correlate specific structural changes with increases or decreases in biological activity, leading to a more rational and efficient drug design process.

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Catalytic Routes to Sulfonyl Chlorides: A Detailed Guide for the Modern Chemist

Introduction: The Enduring Importance and Evolving Synthesis of Sulfonyl Chlorides

Sulfonyl chlorides are a cornerstone of modern organic synthesis, serving as indispensable precursors to a vast array of sulfonamide-based pharmaceuticals, agrochemicals, and materials.[1][2] The sulfonamide functional group, often accessed via the corresponding sulfonyl chloride, is a privileged motif in medicinal chemistry, found in numerous blockbuster drugs.[3] Traditionally, the synthesis of sulfonyl chlorides has relied on stoichiometric and often harsh methods, such as the chlorosulfonation of arenes with chlorosulfonic acid or the oxidative chlorination of thiols with chlorine gas.[4][5] These methods, while effective, often suffer from limited functional group tolerance, poor regioselectivity, and the use of hazardous reagents.[4][6]

The demand for greener, more efficient, and highly selective synthetic methodologies has driven the development of innovative catalytic approaches for sulfonyl chloride synthesis. These modern methods offer milder reaction conditions, broader substrate scope, and improved safety profiles, aligning with the principles of sustainable chemistry. This guide provides an in-depth exploration of key catalytic strategies for the synthesis of sulfonyl chlorides, complete with detailed application notes and step-by-step protocols tailored for researchers and professionals in the chemical sciences.

I. Photocatalytic Synthesis: Harnessing the Power of Light

Visible-light photocatalysis has emerged as a powerful tool in organic synthesis, enabling transformations under exceptionally mild conditions.[1][7] This approach utilizes a photocatalyst that, upon light absorption, can initiate single-electron transfer (SET) processes to generate reactive intermediates.

A. From Aryldiazonium Salts: A Sustainable Alternative to the Meerwein Reaction

The classical Meerwein reaction for converting aryldiazonium salts to sulfonyl chlorides often requires copper catalysts and harsh conditions.[8] A significant advancement is the use of heterogeneous, metal-free photocatalysts like potassium poly(heptazine imide) (K-PHI) to mediate this transformation.[1][7][8] This method offers high yields, excellent functional group tolerance, and the use of a recyclable catalyst.[8]

Causality in Experimental Design: The choice of a heterogeneous catalyst like K-PHI simplifies product purification and allows for catalyst recycling, enhancing the sustainability of the process.[8] The in situ generation of SO2 and HCl from the hydrolysis of thionyl chloride avoids the handling of gaseous sulfur dioxide.[1][8] Acetonitrile is often the solvent of choice due to its ability to dissolve the reactants and disperse the catalyst effectively.[1]

Experimental Workflow: Photocatalytic Synthesis from Aryldiazonium Salts

Caption: Workflow for photocatalytic synthesis of sulfonyl chlorides.

Protocol 1: K-PHI-Catalyzed Synthesis of 4-Methoxybenzenesulfonyl Chloride [1][8]

• Reaction Setup: In a 4 mL glass vial equipped with a magnetic stir bar, add 4-methoxybenzenediazonium tetrafluoroborate (0.025 mmol, 1.0 equiv.), potassium poly(heptazine imide) (K-PHI) catalyst (4 mg), and acetonitrile (1 mL).

• Reagent Addition: Add thionyl chloride (18.5 µL, 0.25 mmol, 10 equiv.) followed by water (5 µL, 0.28 mmol, 11.2 equiv.) to the reaction mixture. The vial is then sealed and placed under an argon atmosphere.

• Photocatalysis: The reaction mixture is stirred and irradiated with a 465 nm LED light source at 25 °C for 18 hours.

• Work-up: Upon completion, the reaction mixture is filtered to recover the K-PHI catalyst. The filtrate is then diluted with water and extracted with dichloromethane.

• Isolation and Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired 4-methoxybenzenesulfonyl chloride.

B. Chromoselective Synthesis from Thio-derivatives

Intriguingly, the same K-PHI photocatalyst can be used to selectively synthesize different products from S-arylthioacetates by simply varying the wavelength of the excitation light.[2] Irradiation at 465 nm selectively yields the corresponding sulfonyl chloride, while other wavelengths can lead to aryl chlorides or diaryl disulfides.[2] This highlights the fine control achievable with photocatalysis.

II. Transition-Metal-Catalyzed Approaches

Transition metal catalysis offers a powerful platform for the synthesis of sulfonyl chlorides from a variety of precursors, often with high efficiency and functional group tolerance.

A. Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids

A notable advancement is the palladium-catalyzed synthesis of arylsulfonyl chlorides from readily available arylboronic acids.[4] This method provides a convergent route to these important intermediates, overcoming the limitations of classical electrophilic aromatic substitution.[4]

Causality in Experimental Design: The use of a palladium catalyst enables the coupling of two readily available building blocks, the arylboronic acid and a sulfur dioxide surrogate. Anhydrous acetone as a solvent and a catalytic amount of a base like sodium carbonate were found to be crucial for optimizing the yield of the sulfonyl chloride product.[4]

Protocol 2: Palladium-Catalyzed Synthesis of 4-Toluenesulfonyl Chloride [4]

• Reaction Setup: To an oven-dried vial is added 4-methylphenylboronic acid (1.0 mmol, 1.0 equiv.), phenyl chlorosulfate (1.2 mmol, 1.2 equiv.), palladium(II) acetate (0.05 mmol, 5 mol%), and sodium carbonate (0.05 mmol, 5 mol%).

• Solvent Addition: Anhydrous acetone (5 mL) is added, and the vial is sealed.

• Reaction Conditions: The reaction mixture is stirred at 60 °C for 12 hours.

• Work-up and Derivatization: After cooling to room temperature, an excess of a chosen amine (e.g., benzylamine, 2.0 mmol) and pyridine (2.0 mmol) are added directly to the reaction mixture to convert the in situ generated sulfonyl chloride into the corresponding sulfonamide.

• Isolation and Purification: The reaction is stirred for an additional 2 hours, then quenched with 1 M HCl and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude sulfonamide is purified by flash chromatography.

III. Modern Oxidative Chlorination Methods

While traditional oxidative chlorination methods often employ harsh reagents, recent innovations have led to milder and more practical catalytic protocols.

A. From Sulfonyl Hydrazides using N-Halosuccinimides

A simple and rapid method for the synthesis of sulfonyl chlorides and bromides involves the reaction of sulfonyl hydrazides with N-chlorosuccinimide (NCS) or N-bromosuccinimide (NBS).[9][10] This transformation proceeds under mild conditions and tolerates a wide range of functional groups.[9]

Reaction Mechanism: Synthesis from Sulfonyl Hydrazides

Caption: Plausible mechanism for sulfonyl chloride synthesis from sulfonyl hydrazides.[11]

Protocol 3: Synthesis of 4-Bromobenzenesulfonyl Chloride from its Hydrazide [9][12]

• Reaction Setup: In a round-bottom flask, dissolve 4-bromobenzenesulfonohydrazide (0.3 mmol, 1.0 equiv.) in acetonitrile (2 mL).

• Reagent Addition: Add N-chlorosuccinimide (NCS) (0.6 mmol, 2.0 equiv.) to the solution in one portion.

• Reaction Conditions: Stir the mixture at room temperature for 2 hours under air.

• Work-up: Remove the solvent under reduced pressure.

• Purification: Purify the residue by flash column chromatography (petroleum ether/ethyl acetate) to yield the 4-bromobenzenesulfonyl chloride.

B. Direct Conversion of Thiols using H2O2/SOCl2

A highly efficient and rapid method for the direct oxidative conversion of thiols to sulfonyl chlorides utilizes a combination of hydrogen peroxide (H2O2) and thionyl chloride (SOCl2).[13][14] This protocol is cost-effective, environmentally friendly, and proceeds under mild conditions at room temperature.[13]

Protocol 4: One-Pot Synthesis of N-Benzyl-4-methylbenzenesulfonamide from 4-Methylthiophenol [13]

• Reaction Setup: To a stirred solution of 4-methylthiophenol (1 mmol) in dichloromethane (5 mL), add 30% aqueous hydrogen peroxide (3 mmol) and thionyl chloride (1 mmol).

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within minutes, as monitored by TLC.

• Amine Addition: To the resulting sulfonyl chloride solution, add pyridine (2 mmol) followed by benzylamine (1.1 mmol).

• Sulfonamide Formation: Continue stirring at room temperature for the appropriate time until the sulfonamide formation is complete.

• Work-up: Quench the reaction with water and extract with dichloromethane.

• Isolation: Wash the organic layer with 1 M HCl, saturated NaHCO3 solution, and brine. Dry over anhydrous sodium sulfate, filter, and concentrate to obtain the crude sulfonamide, which can be further purified if necessary.

IV. Continuous Flow Synthesis: Enhancing Safety and Scalability

Continuous flow chemistry offers significant advantages for the synthesis of sulfonyl chlorides, particularly in terms of safety, scalability, and process control.[15][16] The small reactor volumes and excellent heat transfer in flow systems mitigate the risks associated with highly exothermic reactions and the handling of hazardous reagents.[15][16]

A continuous flow protocol for the synthesis of sulfonyl chlorides from disulfides and thiols has been developed using 1,3-dichloro-5,5-dimethylhydantoin (DCH) as a dual-function reagent for oxidative chlorination.[15][16] This method allows for high space-time yields and improved process safety.[15]

Data Summary: Comparison of Catalytic Methods

Method	Starting Material	Catalyst/Reagent	Key Advantages	Typical Yields	Reference(s)
Photocatalysis	Aryldiazonium Salts	K-PHI (heterogeneous)	Mild conditions, recyclable catalyst, high functional group tolerance.	50-95%	[1],[8]
Pd-Catalysis	Arylboronic Acids	Pd(OAc)2	Convergent synthesis, good functional group tolerance.	Moderate to High	[4]
Oxidative Chlorination	Sulfonyl Hydrazides	NCS/NBS	Mild, rapid, simple procedure.	Excellent	[9],[10]
Oxidative Chlorination	Thiols	H2O2/SOCl2	Fast, high-yielding, one-pot sulfonamide synthesis.	Excellent	[13],[14]
Continuous Flow	Thiols/Disulfides	DCH	Enhanced safety, scalability, high throughput.	Good	[15],[16]

V. Safety Considerations

The synthesis and handling of sulfonyl chlorides and the reagents used in their preparation require strict adherence to safety protocols.

• Chlorinating Agents: Reagents like thionyl chloride, sulfuryl chloride, and N-chlorosuccinimide are corrosive and moisture-sensitive. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[17][18]

• Chlorine Gas: Some traditional methods use chlorine gas, which is highly toxic and a strong oxidizer.[19] Modern catalytic methods that avoid the direct use of chlorine gas are preferable. If its use is unavoidable, ensure proper ventilation and have emergency procedures in place.[17][19]

• Exothermic Reactions: Many reactions for sulfonyl chloride synthesis are exothermic. Use appropriate cooling and monitor the reaction temperature, especially during scale-up. Continuous flow reactors are particularly advantageous for managing exotherms.[15]

• Product Instability: Some sulfonyl chlorides can be unstable and decompose, particularly when heated.[4] Store them in a cool, dry place, and use them promptly after preparation.

By embracing these modern catalytic methods, researchers and drug development professionals can access a diverse range of sulfonyl chlorides with greater efficiency, selectivity, and safety, thereby accelerating the discovery and development of new chemical entities.

References

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• Haxell, M., et al. (2022). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering. Available at: [Link]

• Markushyna, A., et al. (2021). Chromoselective Synthesis of Sulfonyl Chlorides and Sulfonamides with Potassium Poly(heptazine imide) Photocatalyst. Angewandte Chemie International Edition. Available at: [Link]

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• Gemoets, H. P. L., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development. Available at: [Link]

• Neumann, M., et al. (2016). Synthesis of β-Hydroxysulfones from Sulfonyl Chlorides and Alkenes Utilizing Visible Light Photocatalytic Sequences. Organic Letters. Available at: [Link]

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• Robbins, D. W., & Hartwig, J. F. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. Organic Letters. Available at: [Link]

• Gemoets, H. P. L., et al. (2024). Preparation of Sulfonyl Chlorides by Oxidative Chlorination of Thiols and Disulfides using HNO3/HCl/O2 in a Flow Reactor. ChemSusChem. Available at: [Link]

• ResearchGate. (n.d.). Transition-metal-catalyzed sulfonylations. Available at: [Link]

• Google Patents. (n.d.). Process for the synthesis of sulfonyl halides and sulfonamides from sulfonic acid salts.

• Synform. (2022). One-Pot Synthesis of Diaryl Sulfonamides via Metal Catalysis. Thieme. Available at: [Link]

• Chen, R., et al. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules. Available at: [Link]

• DeLano, T. J., et al. (2012). Synthesis of Aryl Sulfonamides via Palladium-Catalyzed Chlorosulfonylation of Arylboronic Acids. Organic Letters. Available at: [Link]

• Roughley, S. D., & Jordan, A. M. (2016). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery. The Royal Society of Chemistry. Available at: [Link]

• Willis, M. C., et al. (2018). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development. Available at: [Link]

• Chen, R., et al. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). A New, Mild Preparation of Sulfonyl Chlorides. Available at: [Link]

• Chen, R., et al. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. PubMed. Available at: [Link]

• Hou, Y.-J., et al. (2023). An efficient and mild oxidative approach from thiols to sulfonyl derivatives with DMSO/HBr. Organic Chemistry Frontiers. Available at: [Link]

• Das, B., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface. Available at: [Link]

• Chen, R., et al. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonylation. Available at: [Link]

• Willis, M. C., et al. (2018). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. Available at: [Link]

• Chen, R., et al. (2021). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Preprints.org. Available at: [Link]

• ChemistryViews. (2018). Better Synthesis of Sulfonyl Chloride Mimics. Available at: [Link]

• Robbins, D. W., & Hartwig, J. F. (2015). Synthesis of Heteroaryl Sulfonamides from Organozinc Reagents and 2,4,6-Trichlorophenyl Chlorosulfate. PubMed Central. Available at: [Link]

• Noël, T., et al. (2019). Sulfonamide Synthesis through Electrochemical Oxidative Coupling of Amines and Thiols. Journal of the American Chemical Society. Available at: [Link]

• Bahrami, K., et al. (2009). Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. The Journal of Organic Chemistry. Available at: [Link]

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• Hou, Y.-J., et al. (2023). Oxidative Dehydrogenative Coupling of Thiols with Alkanes for the Synthesis of Sulfoxides. Organic Letters. Available at: [Link]

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Application Notes &amp; Protocols: Green Chemistry Approaches to Sulfonamide Synthesis

Introduction: A Paradigm Shift in Sulfonamide Synthesis

The sulfonamide functional group is a cornerstone of modern medicine, forming the structural backbone of a vast array of therapeutic agents, including antimicrobial, anticancer, and anti-inflammatory drugs.[1][2][3] For decades, the synthesis of these vital compounds has relied on traditional methods, most notably the reaction of an amine with a sulfonyl chloride. While effective, these classical routes are often plagued by drawbacks that are increasingly at odds with the principles of sustainable chemical manufacturing.[4] Conventional methods frequently require harsh and corrosive reagents like chlorosulfonic acid, stoichiometric amounts of organic bases, and large volumes of volatile and often toxic organic solvents such as dichloromethane.[3][5][6] These factors contribute to significant chemical waste, cumbersome purification procedures, and inherent safety risks.[4]

This guide is designed to move beyond these limitations by providing a comprehensive overview of modern, green chemistry approaches to sulfonamide synthesis. By embracing principles such as the use of safer solvents, atom economy, catalysis, and waste reduction, these methodologies offer more than just environmental benefits; they provide pathways to increased efficiency, higher purity, simplified workflows, and improved safety. We will explore field-proven protocols that leverage aqueous media, solvent-free conditions, innovative catalytic systems, and one-pot strategies, equipping the modern researcher with a toolbox for sustainable and efficient sulfonamide development.

Approach 1: The Power of Water: Aqueous Synthesis of Sulfonamides

Water is the ultimate green solvent—it is inexpensive, non-flammable, non-toxic, and environmentally benign.[4] Historically, its use in sulfonamide synthesis was limited by the competing hydrolysis of the highly reactive sulfonyl chloride intermediate.[4] However, innovative methodologies have successfully harnessed water as a viable and highly efficient reaction medium.

Causality and Mechanistic Insight

The key to successful aqueous synthesis lies in controlling the reaction pH and leveraging the insolubility of the final sulfonamide product. By maintaining a basic pH during the reaction, the amine nucleophile remains deprotonated and reactive, while the generated HCl is neutralized. Upon completion, acidification of the medium protonates the sulfonamide, causing it to precipitate out of the aqueous solution in high purity, thereby simplifying isolation to a mere filtration step.[4][7][8] This elegant approach eliminates the need for organic extraction solvents and chromatographic purification.

Protocol 1: Synthesis in Water with Dynamic pH Control

This protocol is adapted from the facile and environmentally benign method developed by Deng and Mani.[4][7][8] It avoids organic bases and uses equimolar amounts of reactants.

Experimental Workflow:

Caption: Workflow for aqueous sulfonamide synthesis with pH control.

Step-by-Step Methodology:

• Reagent Preparation: In a suitable reaction vessel, dissolve the amine (1.0 eq.) and sodium carbonate (Na₂CO₃, 1.2 eq.) in water (approx. 10 mL per mmol of amine). Stir until a homogenous solution is achieved.

• Reaction Initiation: To the stirred solution, add the arylsulfonyl chloride (1.0 eq.) portion-wise at room temperature. The choice to add it in portions is to control any potential exotherm and to manage the rate of reaction.

• Reaction Monitoring: Allow the mixture to stir vigorously at room temperature for 4-6 hours. The reaction progress can be monitored by TLC or LC-MS. During the reaction, the pH should be maintained above 8.0 to ensure the amine remains nucleophilic and to neutralize the HCl byproduct. If needed, small amounts of additional Na₂CO₃ solution can be added.

• Product Isolation: Once the reaction is complete, cool the mixture in an ice bath. Slowly acidify the solution by adding concentrated HCl dropwise until the pH reaches approximately 2.0. This step is critical as it protonates the sulfonamide, rendering it insoluble.

• Collection and Purification: The desired sulfonamide will precipitate as a solid. Collect the product by vacuum filtration. Wash the filter cake thoroughly with cold water to remove any inorganic salts.

• Drying: Dry the purified product under vacuum to yield the sulfonamide, which is often of >95% purity without further purification.[4]

Protocol 2: One-Pot Synthesis from Thiols in Water

This method avoids the isolation of sulfonyl chlorides altogether by generating them in situ from readily available thiols or disulfides using an oxidant like Trichloroisocyanuric acid (TCCA) or Sodium Dichloroisocyanurate (NaDCC).[9][10][11]

Step-by-Step Methodology:

• Oxidative Chlorination: In a reaction vessel, suspend the thiol or disulfide (1.0 eq.) in water. Add the oxidant (e.g., TCCA, ~0.4 eq. for thiols) and stir at room temperature. This first step generates the corresponding sulfonyl chloride in situ.

• Amination: Once the sulfonyl chloride formation is confirmed (e.g., by a quick TLC check of a quenched aliquot), add the desired amine (1.2 eq.) directly to the reaction mixture.

• Reaction and Isolation: Stir the reaction for several hours at room temperature. The sulfonamide product often precipitates directly from the reaction medium.

• Purification: Collect the solid product by filtration, wash extensively with water, and dry. This one-pot, two-step process is highly efficient and minimizes handling of hazardous intermediates.[9][10]

Parameter	Method 1: Dynamic pH Control	Method 2: One-Pot from Thiols
Starting Materials	Amine, Sulfonyl Chloride	Thiol/Disulfide, Amine
Key Reagent	Na₂CO₃	TCCA or NaDCC
Solvent	Water	Water, EtOH, Glycerol[11]
Typical Yields	Excellent (>90%)[4]	Good to Excellent (70-95%)[9]
Key Advantage	High purity, simple filtration	Avoids handling sulfonyl chlorides

Approach 2: Eliminating the Solvent: Mechanochemical and Solvent-Free Synthesis

Solvent-free synthesis represents a significant leap forward in green chemistry by eliminating the largest source of waste in many chemical processes. Mechanochemistry, which uses mechanical energy (e.g., ball-milling) to drive reactions, is a particularly powerful solvent-free technique.[12]

Causality and Mechanistic Insight

In a mechanochemical reaction, reactants are mixed as solids in a milling vessel with grinding media (balls). The high-energy impacts break down crystal lattices, increase surface area, and can generate localized "hot spots" of high temperature and pressure, promoting reactions that might otherwise require high temperatures and long reaction times in solution.[12] This approach not only eliminates bulk solvent but can also lead to different reaction pathways and selectivities.

Caption: Comparison of solvent-based vs. mechanochemical workflows.

Protocol 3: One-Pot Mechanosynthesis of Sulfonamides

This protocol is based on a telescopic, solvent-free synthesis from disulfides using a solid oxidant.[12]

Step-by-Step Methodology:

• Charge the Mill: Place the disulfide (1.0 eq.), a solid oxidant like sodium hypochlorite pentahydrate (NaOCl·5H₂O), and a catalytic amount of a solid acid into a ball mill vessel along with the grinding balls.

• First Milling Step (Oxidation-Chlorination): Mill the mixture for the prescribed time (e.g., 60-90 minutes). This first step generates the sulfonyl chloride intermediate in a solid-state reaction.

• Second Milling Step (Amination): Open the vessel and add the solid amine (1.2 eq.) and a solid Lewis acid-base reagent. Mill the mixture again for a second prescribed period.

• Product Isolation: After milling, the resulting solid powder is removed from the vessel. The product is typically isolated by a simple wash with water to remove inorganic byproducts, followed by filtration and drying. This process avoids organic solvents entirely.[12]

Approach 3: The Catalytic Revolution: Reusable and Novel Systems

Catalysis is a pillar of green chemistry, enabling reactions to proceed with high efficiency and selectivity while minimizing waste. The development of heterogeneous (solid-supported) catalysts is particularly advantageous as they can be easily separated from the reaction mixture and reused, a critical factor for both cost and environmental impact.[13]

Causality and Mechanistic Insight

Magnetically separable nanocatalysts, such as palladium or ruthenium supported on iron oxide (Fe₃O₄) nanoparticles, represent a state-of-the-art approach.[13][14] The high surface area of the nanoparticles ensures high catalytic activity, while the magnetic core allows for near-perfect recovery of the catalyst from the reaction medium using a simple external magnet.[13] This completely circumvents the need for filtration or centrifugation and prevents leaching of precious or toxic metals into the final product.

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Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to Improving Yield in Sulfonamide Synthesis

Welcome to the technical support center for sulfonamide synthesis. This guide is designed for researchers, scientists, and drug development professionals who are looking to optimize their synthetic routes and troubleshoot common issues encountered in the laboratory. Sulfonamides are a cornerstone in medicinal chemistry, and mastering their synthesis is crucial for the efficient development of new therapeutic agents.[1] This resource provides in-depth, experience-driven advice to help you navigate the complexities of sulfonamide synthesis and significantly improve your reaction yields.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding sulfonamide synthesis, providing quick and accessible answers to get you started.

Q1: What is the most common and reliable method for synthesizing sulfonamides?

The most prevalent and well-established method for synthesizing sulfonamides is the reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base.[2][3][4] This method is widely used due to its reliability and broad substrate scope.[5]

Q2: What is a typical expected yield for a standard sulfonamide synthesis?

Under optimized conditions, the reaction between a sulfonyl chloride and an amine can achieve high yields, often exceeding 90%.[6][7] However, the yield is highly dependent on the specific substrates, reaction conditions, and purification methods employed.

Q3: What are the most critical parameters influencing the yield of a sulfonamide synthesis?

Several factors can significantly impact your yield. The most critical are:

• Purity of Starting Materials: Impurities, especially moisture in the sulfonyl chloride, can lead to unwanted side reactions.[2]

• Reaction Temperature: Proper temperature control is essential to prevent the decomposition of reactants and minimize the formation of byproducts.[2]

• Choice of Base and Solvent: The base should be sufficiently strong to neutralize the HCl generated during the reaction without causing side reactions. The solvent must be inert and capable of dissolving the reactants.[2][8]

• Stoichiometry: Precise measurement of reactants is crucial. An excess of the amine is sometimes used to drive the reaction to completion.[2]

Q4: Are there alternative methods to the classic sulfonyl chloride and amine reaction?

Yes, several alternative methods have been developed. These include transition metal-catalyzed cross-coupling reactions, one-pot syntheses from thiols, and the use of sulfur dioxide surrogates like DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)).[5][9][10] These methods can be advantageous when dealing with sensitive substrates or when trying to avoid the use of harsh chlorinating agents.[3]

Troubleshooting Guides for Low Yield

Encountering low yields is a common frustration in organic synthesis. This section provides a structured approach to identifying and resolving the root causes of poor outcomes in your sulfonamide synthesis.

Problem 1: Low or No Formation of the Desired Product

Possible Cause	Troubleshooting Action & Explanation
Degraded or Impure Starting Materials	Verify the purity of your amine and sulfonyl chloride using techniques like NMR or LC-MS. [2] Aryl sulfonyl chlorides are particularly sensitive to moisture, which can cause hydrolysis to the corresponding sulfonic acid. Always use freshly opened or properly stored reagents. Consider repurifying starting materials if their purity is questionable.
Incorrect Reaction Conditions	Systematically optimize your reaction parameters. Temperature: Ensure the reaction is conducted at the optimal temperature. Some reactions may require initial cooling (e.g., 0 °C) to control the initial exothermic reaction, followed by heating to drive the reaction to completion.[2] Time: Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time. Insufficient time will lead to incomplete conversion.[2]
Ineffective Base or Solvent	Re-evaluate your choice of base and solvent. Base: If using a tertiary amine base like triethylamine or pyridine, ensure it is anhydrous. For less reactive amines, a stronger, non-nucleophilic base might be necessary.[2][11] Solvent: Ensure your solvent is anhydrous, especially when working with moisture-sensitive reagents. The solvent should also fully dissolve your reactants to ensure a homogeneous reaction mixture.[2]

Problem 2: Presence of Significant Side Products

Possible Cause	Troubleshooting Action & Explanation
Bis-sulfonylation of Primary Amines	Slowly add the sulfonyl chloride solution to the amine solution. This helps to maintain a low concentration of the electrophile and minimizes the chance of the initially formed sulfonamide being deprotonated and reacting with a second molecule of sulfonyl chloride. Using a slight excess of the primary amine can also suppress this side reaction.
Reaction with Solvent	Ensure your chosen solvent is inert under the reaction conditions. Protic solvents, for instance, can react with the highly electrophilic sulfonyl chloride. Aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile are generally preferred.[6]
Hydrolysis of Sulfonyl Chloride	Perform the reaction under anhydrous conditions. Use dry glassware and an inert atmosphere (e.g., nitrogen or argon). The presence of water will lead to the formation of the corresponding sulfonic acid, which can complicate purification.[11]

Problem 3: Difficulty in Product Isolation and Purification

Possible Cause	Troubleshooting Action & Explanation
Product Loss During Aqueous Workup	If your product has some solubility in the aqueous phase, perform multiple extractions with an appropriate organic solvent to maximize recovery. [2] Adjusting the pH of the aqueous layer can also sometimes help to suppress the solubility of the sulfonamide product.
Difficulty Removing Excess Base	During the aqueous workup, wash the organic layer with a dilute acidic solution (e.g., 1M HCl). [6] This will protonate amine bases like pyridine or triethylamine, forming a salt that is soluble in the aqueous layer and can be easily removed.
Co-elution with Impurities during Chromatography	Screen a range of solvent systems for column chromatography. A common eluent system is a mixture of hexane and ethyl acetate.[6] If your product is a crystalline solid, recrystallization from a suitable solvent system can be a highly effective purification method.[12]
Presence of Sulfonic Acid Byproduct	A basic wash (e.g., saturated sodium bicarbonate solution) during the workup can effectively remove the acidic sulfonic acid byproduct. [6]

Optimized Experimental Protocols

This section provides detailed, step-by-step methodologies for common sulfonamide synthesis procedures.

Protocol 1: General Procedure for the Synthesis of N-Substituted Sulfonamides

This protocol describes the classic and widely used method for sulfonamide synthesis.

Materials:

• Aryl or alkyl sulfonyl chloride (1.0 equiv)

• Primary or secondary amine (1.1 equiv)

• Anhydrous pyridine or triethylamine (2.0 equiv)

• Anhydrous dichloromethane (DCM)

• 1M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the amine (1.1 equiv) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Add the base (pyridine or triethylamine, 2.0 equiv) to the solution and stir.

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve the sulfonyl chloride (1.0 equiv) in anhydrous DCM.

• Slowly add the sulfonyl chloride solution dropwise to the stirring amine solution at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Synthesis of Sulfonamides from Thiols (One-Pot Procedure)

Materials:

• Thiol (1.0 equiv)

• N-Chlorosuccinimide (NCS)

• Tetrabutylammonium chloride

• Water

• Amine (1.2 equiv)

• Dichloromethane (DCM)

Procedure:

• In a round-bottom flask, dissolve the thiol (1.0 equiv) in a mixture of DCM and water.

• Add N-chlorosuccinimide and tetrabutylammonium chloride to the mixture.

• Stir the reaction at room temperature until the thiol has been completely converted to the sulfonyl chloride (monitor by TLC).

• Add the amine (1.2 equiv) to the reaction mixture.

• Continue stirring at room temperature for an additional 2-6 hours.

• Perform an aqueous workup as described in Protocol 1 to isolate the crude sulfonamide.

• Purify the product by column chromatography or recrystallization.

Note: This is a generalized procedure. For a more detailed protocol, refer to Veisi, H., et al. (2011). Synlett, 2315-2320.[13]

Data Presentation: Optimizing Reaction Conditions

The choice of base and solvent can have a dramatic impact on the yield of your sulfonamide synthesis. The following table summarizes the effect of these parameters on the synthesis of N-benzyl-4-toluenesulfonamide.

Entry	Amine	Sulfonyl Chloride	Base (equiv.)	Solvent	Time (h)	Yield (%)
1	Benzylamine	p-Toluenesulfonyl chloride	Pyridine (2)	DCM	12	95
2	Benzylamine	p-Toluenesulfonyl chloride	Triethylamine (2)	DCM	12	92
3	Benzylamine	p-Toluenesulfonyl chloride	DIPEA (2)	DCM	24	85
4	Benzylamine	p-Toluenesulfonyl chloride	Pyridine (2)	Acetonitrile	12	90

Data adapted from a representative synthesis.[6]

Visualizing the Workflow and Logic

To further aid in your experimental design and troubleshooting, the following diagrams illustrate the key reaction mechanism and a logical workflow for addressing low yields.

Caption: The general mechanism of sulfonamide formation.

Caption: A troubleshooting workflow for diagnosing low yields.

References

• Ashfaq, M. (2013). Synthetic Routes of Sulfonamide Derivatives: A Brief Review. ResearchGate. [Link]

• (2022). Sulfonamide Scaffold Synthesis Methods: A Review. ResearchGate. [Link]

• The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Preprints.org. [Link]

• Sulfonamide derivatives: Synthesis and applications. Frontier Research Publication. [Link]

• Liu, et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Pharmaceutical Fronts. [Link]

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• Al-Masoudi, et al. (2019). A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI. [Link]

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Technical Support Center: Purification of 2-Ethoxybenzene-1-sulfonyl chloride

Welcome to the technical support center for the purification of 2-Ethoxybenzene-1-sulfonyl chloride. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges during the synthesis and purification of this versatile reagent. Here, we move beyond simple protocols to provide in-depth, field-proven insights into troubleshooting common issues, underpinned by the chemical principles governing each step.

Introduction: The Challenge of Purifying Aryl Sulfonyl Chlorides

2-Ethoxybenzene-1-sulfonyl chloride is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] However, like most sulfonyl chlorides, its purification is often complicated by its reactivity. The primary challenges stem from its susceptibility to hydrolysis and thermal degradation, as well as the formation of persistent impurities during its synthesis, typically via chlorosulfonation of 2-ethoxybenzene.[2][3]

The most common impurities include:

• 2-Ethoxybenzenesulfonic acid: The product of hydrolysis by water. This is often the most significant cause of yield loss and purification difficulty.[4]

• Bis(2-ethoxyphenyl) sulfone: A common byproduct in chlorosulfonation reactions, especially when an insufficient excess of the chlorosulfonating agent is used.[2][4]

• Isomeric Sulfonyl Chlorides: Depending on the reaction conditions, small amounts of other isomers may be formed.

• Residual Chlorosulfonic Acid: A highly corrosive and reactive starting material that must be completely quenched and removed.

This guide provides a structured approach to overcoming these challenges through a series of frequently asked questions, a detailed troubleshooting guide, and validated experimental protocols.

Frequently Asked Questions (FAQs)

Here we address common high-level questions regarding the handling and purification of 2-Ethoxybenzene-1-sulfonyl chloride.

Q1: My crude product is a dark oil, but the literature reports a solid. What's the issue? A: This is a very common scenario. The oily state is typically due to the presence of impurities that depress the melting point of the final product. The most likely culprits are the corresponding sulfonic acid (from unintentional hydrolysis) or residual solvents.[4] The presence of isomeric byproducts can also lead to an oily or waxy consistency. The first step in purification should focus on removing these impurities, which often induces crystallization.

Q2: How critical is it to use anhydrous solvents and conditions during purification? A: It is absolutely critical. Sulfonyl chlorides are highly reactive towards nucleophiles, with water being a common and potent reactant.[2] Exposure to moisture will hydrolyze your product to the corresponding sulfonic acid, reducing your yield and complicating purification.[4] All glassware should be oven- or flame-dried, and anhydrous solvents should be used for extraction, recrystallization, and chromatography.[5]

Q3: What is the best way to store purified 2-Ethoxybenzene-1-sulfonyl chloride? A: Due to its moisture sensitivity, the purified product should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). Storing it in a desiccator over a strong drying agent (like P₂O₅) at a low temperature (0–4 °C) is also highly recommended to prolong its shelf life and prevent degradation.

Q4: Can I use silica gel column chromatography to purify this compound? A: Yes, but with caution. Some sulfonyl chlorides can be sensitive to the acidic nature of standard silica gel, leading to degradation on the column.[6] However, flash chromatography is often a viable and effective method.[5][7] Key considerations are to use anhydrous eluents, to run the column relatively quickly, and to avoid leaving the compound on the silica for extended periods. If degradation is observed, consider using a less acidic grade of silica or an alternative method like recrystallization.

Troubleshooting Guide: From Problem to Solution

This section addresses specific experimental issues in a problem-cause-solution format, explaining the underlying chemistry for each recommendation.

Problem	Potential Cause(s)	Recommended Solution(s) & Scientific Rationale
Low Yield After Aqueous Workup	Product Hydrolysis: The most common cause of yield loss. Pouring the reaction mixture into ice/water is necessary to quench excess chlorosulfonic acid, but prolonged contact with water, especially at elevated temperatures, will hydrolyze the sulfonyl chloride to the sulfonic acid.[4][8]	Action: Perform the quench and extraction rapidly and at low temperatures (0-5 °C). Use ice-cold water and pre-chilled extraction solvents.[2] Rationale: The rate of hydrolysis is significantly reduced at lower temperatures. Minimizing the contact time between the sulfonyl chloride and the aqueous phase limits the extent of this side reaction. Washing with cold brine instead of pure water can also reduce losses, as the high ionic strength decreases the solubility of the organic product in the aqueous layer.[9]
Product Fails to Crystallize, Remains an Oil	1. High Impurity Content: As mentioned in the FAQs, sulfonic acid or sulfone byproducts can act as contaminants that inhibit crystallization. 2. Residual Solvent: Trapped solvent from the workup (e.g., ether, dichloromethane) can prevent solidification.	Action 1 (Impurities): Try triturating the oil with a cold, non-polar solvent like hexanes or pentane. Vigorously stir or sonicate the oil with the cold solvent. Action 2 (Solvent): Ensure the product is dried thoroughly under high vacuum, possibly with gentle warming if the compound is thermally stable. Rationale: Trituration helps in two ways: it washes away soluble impurities and the mechanical action can induce nucleation, leading to crystallization. The desired sulfonyl chloride is typically less soluble in cold alkanes than the common impurities.
Persistent Sulfonic Acid Impurity (Visible in NMR/IR)	Incomplete Separation: The sulfonic acid can be difficult to remove completely, sometimes co-extracting with the product, especially if emulsions form during workup.	Action: Dissolve the crude product in a water-immiscible organic solvent (e.g., ethyl acetate or dichloromethane) and wash it carefully with ice-cold saturated aqueous sodium bicarbonate solution until effervescence ceases, followed by a wash with cold brine.[5] Rationale: The acidic sulfonic acid will be deprotonated by the weak base (bicarbonate) to form a water-soluble sulfonate salt, which is then extracted into the aqueous phase. The brine wash helps to break any emulsions and remove residual water. Caution: This must be done quickly and at low temperatures to minimize hydrolysis of the sulfonyl chloride itself.
Significant Diaryl Sulfone Byproduct Observed	Reaction Stoichiometry/Order of Addition: Formation of the sulfone occurs when a molecule of the product (sulfonyl chloride) reacts with another molecule of the starting arene (2-ethoxybenzene). This is favored if the concentration of chlorosulfonic acid is too low at any point in the reaction.[4]	Action: During the synthesis, always add the 2-ethoxybenzene slowly to a stirred excess of chlorosulfonic acid, not the other way around.[4] Using a sufficient excess of the chlorosulfonating agent is also critical.[2] Rationale: Maintaining a large excess of chlorosulfonic acid throughout the addition ensures that the aromatic starting material is more likely to react with the chlorosulfonating agent rather than the newly formed sulfonyl chloride product. This kinetically favors the desired reaction pathway.

Visualizing the Purification Workflow

The choice between recrystallization and chromatography depends on the nature of the impurities and the physical state of the crude product. This diagram outlines the decision-making process and key steps for each pathway.

Caption: Decision workflow for purifying crude 2-Ethoxybenzene-1-sulfonyl chloride.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the two primary purification techniques. Safety Note: Always handle sulfonyl chlorides and chlorosulfonic acid in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Purification by Recrystallization

This method is ideal when the crude product is a solid and the impurities have different solubility profiles from the desired compound.

Objective: To isolate pure, crystalline 2-Ethoxybenzene-1-sulfonyl chloride.

Materials:

• Crude 2-Ethoxybenzene-1-sulfonyl chloride

• Anhydrous Toluene

• Anhydrous Hexanes

• Oven-dried Erlenmeyer flasks and Hirsch funnel

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, test the solubility of a small amount of crude material. The ideal solvent system is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. A common system for aryl sulfonyl chlorides is a mixture of a good solvent (like toluene or ethyl acetate) and a poor solvent (like hexanes).[6]

• Dissolution: Place the crude solid (e.g., 5.0 g) into an oven-dried Erlenmeyer flask equipped with a magnetic stir bar. Add a minimal amount of hot (approx. 80-90 °C) anhydrous toluene dropwise while stirring until all the solid just dissolves. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Hirsch or Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold anhydrous hexanes to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent. Determine the melting point and characterize by NMR or other spectroscopic methods to confirm purity.

Protocol 2: Purification by Flash Column Chromatography

This method is necessary when recrystallization is ineffective, particularly for oily products or when impurities have similar solubilities.

Objective: To separate 2-Ethoxybenzene-1-sulfonyl chloride from byproducts using silica gel chromatography.

Materials:

• Crude 2-Ethoxybenzene-1-sulfonyl chloride

• Silica gel (for flash chromatography, 230-400 mesh)

• Anhydrous Hexanes

• Anhydrous Ethyl Acetate (EtOAc)

• TLC plates, chamber, and UV lamp

• Glass column and appropriate glassware

Procedure:

• TLC Analysis: First, determine an appropriate eluent system using TLC. Spot the crude material on a TLC plate and develop it in various ratios of hexanes/EtOAc (e.g., 9:1, 4:1, 1:1). The ideal system gives the product spot an Rf value of ~0.25-0.35. The sulfone byproduct is typically less polar than the sulfonyl chloride, while the sulfonic acid (if present) will remain at the baseline.

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, least polar eluent (e.g., 100% hexanes or 95:5 hexanes/EtOAc). Ensure the column is packed evenly without air bubbles. Use anhydrous solvents throughout.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent. Alternatively, for oils, adsorb the crude material onto a small amount of silica gel, evaporate the solvent, and load the resulting dry powder onto the top of the column bed. This "dry loading" technique often results in better separation.

• Elution: Begin eluting the column with the low-polarity solvent system determined from your TLC analysis. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to move the product down the column.[7]

• Fraction Collection: Collect fractions in test tubes and monitor the elution of the product by TLC.

• Isolation: Combine the fractions that contain the pure product (as determined by TLC). Remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the resulting pure product under high vacuum to remove any final traces of solvent. Confirm purity and structure by spectroscopic analysis.

References

• Hogan, P. J., & Cox, B. G. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 13(5), 875–879. [Link]

• Li, W., et al. (2017). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 22(9), 1534. [Link]

• Clarke, H. T., Babcock, G. S., & Murray, T. F. (1921). Benzenesulfonyl chloride. Organic Syntheses, 1, 85. [Link]

• Nacsa, E. D., & Lambert, T. H. (n.d.). Supporting Information: Cross-Coupling of Sulfonic Acid Derivatives via Aryl-Radical Transfer (ART) Using TTMSS or Photoredox. Columbia University. [Link]

• SIELC Technologies. (n.d.). Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column. Retrieved from SIELC. [Link]

• Van der Pijl, F., et al. (2020). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Reaction Chemistry & Engineering, 5, 1764-1773. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Analytical Chemistry Applications of Sulfonyl Chlorides: Derivatization Techniques. Retrieved from NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Foth, N. E., et al. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides. Organic Process Research & Development, 27(6), 1109–1118. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from Organic Chemistry Portal. [Link]

• Hogan, P. J., & Cox, B. G. (2009). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development, 13(5), 875-879. [Link]

• Telschow, J. E. (1985). U.S. Patent No. 4,549,993. Washington, DC: U.S.
• Li, Z., et al. (2012).

• Wikipedia. (n.d.). Sulfonyl halide. Retrieved from Wikipedia. [Link]

• Rozhkov, V. V., et al. (2016). Synthesis of sulfonimide-based branched arylsulfonyl chlorides. Tetrahedron Letters, 57(3), 329-331. [Link]

• Smiles, S., & Stewart, J. (1921). Sulfanilyl chloride, N-acetyl-. Organic Syntheses, 1, 8. [Link]

• Shevchuk, O. I., et al. (2022). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• Pincekova, L., et al. (2024). A Sandmeyer-Type Sulfonyl Chloride Synthesis from Anilines and DABSO. ResearchGate. [Link]

• Willis, M. C., et al. (2017). 4-Cyano-2-methoxybenzenesulfonyl Chloride. Organic Syntheses, 94, 198-216. [Link]

• King, J. F., & Dueck, M. J. (1995). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 73(2), 170-179. [Link]

• Cladingboel, D. E., et al. (2003). U.S.

• Kumar, R., et al. (2024). In situ identification and quantification of genotoxic sulfonyl chloride impurity in topiramate (Topamax tablets) via LC-MS/MS. MethodsX, 12, 102604. [Link]

• Organic Syntheses. (n.d.). 4-Cyano-2-methoxybenzenesulfonyl Chloride. Retrieved from Organic Syntheses. [Link]

• Teasdale, A., et al. (2013). Genotoxic Impurities in Pharmaceutical Manufacturing: Sources, Regulations, and Mitigation. Chemical Reviews, 113(2), 819-850. [Link]

• Elder, D. P., & Teasdale, A. (2015). Mutagenic Alkyl-Sulfonate Impurities in Sulfonic Acid Salts: Reviewing the Evidence and Challenging Regulatory Perceptions. Organic Process Research & Development, 19(10), 1347-1363. [Link]

• Ivanov, S. N., et al. (2015). Two Pathways of Arenesulfonyl Chlorides Hydrolysis. Anionic Intermediates in S A N Hydrolysis of 4-Nitrobenzenesulfonyl Chloride. Russian Journal of Organic Chemistry, 51(5), 733-736. [Link]

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Technical Support Center: Preventing Hydrolysis of Sulfonyl Chlorides During Reaction Work-up

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and professionals in drug development who frequently work with sulfonyl chlorides. Our goal is to provide in-depth, field-proven insights into the challenges of handling these reactive compounds, with a specific focus on preventing their hydrolysis during reaction work-up. By understanding the underlying mechanisms and adopting robust protocols, you can significantly improve your reaction yields, product purity, and experimental reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is sulfonyl chloride hydrolysis and why is it a problem?

A1: Sulfonyl chloride hydrolysis is a chemical reaction where a sulfonyl chloride (R-SO₂Cl) reacts with water (H₂O) to form the corresponding sulfonic acid (R-SO₃H) and hydrochloric acid (HCl).[1][2] This is a significant issue in organic synthesis because it consumes the desired reactant, reduces the yield of the target product, and the resulting sulfonic acid can complicate the purification process.[1]

Q2: How can I tell if my sulfonyl chloride is hydrolyzing during my reaction or work-up?

A2: The formation of a sulfonic acid byproduct is a clear indicator of hydrolysis.[3] This can often be observed as a new, more polar spot on a Thin Layer Chromatography (TLC) plate. Additionally, analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy can be used to identify the characteristic peaks of the sulfonic acid.[4] In some cases, if significant hydrolysis has occurred, you may notice a decrease in the pH of the aqueous phase due to the formation of HCl.[1]

Q3: Are all sulfonyl chlorides equally susceptible to hydrolysis?

A3: No, the stability of sulfonyl chlorides varies significantly depending on their structure. Aromatic sulfonyl chlorides are generally more stable than aliphatic ones. Electron-withdrawing groups on an aromatic ring can increase the rate of hydrolysis, while bulky groups near the sulfonyl chloride moiety can sterically hinder the approach of water, thus slowing down hydrolysis.[5][6] Sulfonyl fluorides are notably more resistant to hydrolysis compared to sulfonyl chlorides.[7]

Q4: What are the most critical factors to control to prevent hydrolysis?

A4: The most critical factor is the rigorous exclusion of water from the reaction and work-up environment.[1][3] This includes using anhydrous solvents, drying all glassware thoroughly, and performing reactions under an inert atmosphere (e.g., nitrogen or argon).[3] Temperature is also a key parameter; lower temperatures will generally slow the rate of hydrolysis.

Q5: Can I use an aqueous work-up for a reaction involving a sulfonyl chloride?

A5: Yes, an aqueous work-up is often necessary. The key is to perform it quickly and at a low temperature to minimize the contact time between the sulfonyl chloride and water.[3][8] Using cold water or a cold saturated aqueous solution for quenching is a common and effective strategy.[3] For sulfonyl chlorides with very low water solubility, precipitation from an aqueous mixture can be an effective method of isolation, as the low solubility protects the compound from extensive hydrolysis.[8]

Troubleshooting Guide

This section addresses common problems encountered during the work-up of reactions involving sulfonyl chlorides and provides step-by-step solutions.

Problem 1: Significant formation of sulfonic acid byproduct observed after aqueous work-up.

Probable Causes:

• Presence of excess water in the reaction mixture or work-up solvents.

• Prolonged exposure of the sulfonyl chloride to the aqueous phase.

• Elevated temperature during the work-up procedure.

Solutions:

• Anhydrous Conditions: Ensure all solvents are freshly dried and reagents are anhydrous. Conduct the reaction under an inert atmosphere to prevent the ingress of atmospheric moisture.[3]

• Rapid, Cold Quench: Quench the reaction by adding the reaction mixture to ice-cold water or a cold, saturated aqueous solution (e.g., ammonium chloride or brine).[3] This minimizes the contact time and reduces the rate of hydrolysis.

• Prompt Extraction: Immediately after quenching, extract the product into a non-polar organic solvent. Do not allow the biphasic mixture to stir for an extended period.

• Efficient Drying: After separation of the organic layer, dry it thoroughly with an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) before concentrating.

Problem 2: Difficulty separating the desired product from the sulfonic acid byproduct.

Probable Cause:

• The sulfonic acid byproduct may have some solubility in the organic solvent used for extraction, especially if the product itself is polar.

Solutions:

• Basic Wash: Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution. This will deprotonate the sulfonic acid, forming a water-soluble sulfonate salt that will be extracted into the aqueous phase. Be cautious, as a strong base could potentially react with your desired product.

• Chromatography: If a basic wash is not feasible or is incomplete, column chromatography on silica gel is an effective method for separating the more polar sulfonic acid from the less polar product.[9]

Problem 3: The sulfonyl chloride appears to decompose on the rotary evaporator.

Probable Cause:

• Trace amounts of water or acid in the product solution can catalyze hydrolysis, which is accelerated by the heat from the rotary evaporator's water bath.

Solutions:

• Thorough Drying: Ensure the organic extract is meticulously dried before concentration.

• Azeotropic Removal of Water: Before final concentration, you can add a solvent like toluene and evaporate it. Toluene forms an azeotrope with water, which helps to remove residual moisture.

• Low-Temperature Evaporation: Use a low water bath temperature and a high vacuum to remove the solvent without excessive heating.

Problem 4: Unreacted sulfonyl chloride remains after the reaction and is difficult to remove.

Probable Cause:

• Use of excess sulfonyl chloride in the reaction.

Solutions:

• Quenching with a Nucleophile: After the desired reaction is complete, a nucleophilic scavenger can be added to react with the excess sulfonyl chloride. A simple amine, like a secondary amine that forms a readily separable sulfonamide, can be effective.[9]

• Basic Work-up: A wash with a dilute aqueous base will hydrolyze the remaining sulfonyl chloride to the corresponding water-soluble sulfonate salt.[9]

• Chromatographic Purification: Flash column chromatography can effectively separate the unreacted sulfonyl chloride from the desired product.[9][10]

Visualizing the Hydrolysis Mechanism and Prevention Strategy

The following diagram illustrates the nucleophilic attack of water on the sulfonyl chloride and the key preventative measures to be taken during the work-up.

Caption: Decision-making flowchart for sulfonyl chloride reaction work-up.

References

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. HoriazonChemical.
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• BenchChem. (n.d.). Preventing decomposition of sulfonyl chloride during reaction. BenchChem.
• King, J. F., & Lee, T. M. (1983). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry, 61(8), 1789–1795.
• Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. Journal of Organic Chemistry of the USSR, 24(4), 748–753.
• BenchChem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. BenchChem.
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• BenchChem. (n.d.). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. BenchChem.
• Zhang, W., et al. (2018). Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. Molecules, 23(11), 2955.
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• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. Retrieved from [Link]

• ResearchGate. (2016). How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture. Retrieved from [Link]

• ChemRxiv. (2021). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Cambridge Open Engage. Retrieved from [Link]

• Shevchenko, M., et al. (2021). Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. ACS Organic & Inorganic Au, 1(1), 18–23.

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• Liu, J., et al. (2011). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines.

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• 1. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 2. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reactions with 2-Ethoxybenzene-1-sulfonyl chloride

Welcome to the technical support center for 2-Ethoxybenzene-1-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for reactions involving this versatile reagent. The following information is curated to address specific experimental challenges in a practical, question-and-answer format, grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2-Ethoxybenzene-1-sulfonyl chloride in research and development?

2-Ethoxybenzene-1-sulfonyl chloride is a key intermediate in the synthesis of various organic compounds, particularly sulfonamide derivatives, which are prevalent in pharmaceuticals and agrochemicals.[1] Its utility lies in its ability to introduce the 2-ethoxyphenylsulfonyl group into molecules, often to modulate their biological activity or physical properties.[1] It is frequently used in medicinal chemistry for the development of new therapeutic agents, including anti-cancer and anti-inflammatory drugs.[1]

Q2: What are the critical handling and storage precautions for 2-Ethoxybenzene-1-sulfonyl chloride?

This reagent is moisture-sensitive and corrosive.[2] It should be stored in a tightly closed container in a cool, dry place, preferably under an inert atmosphere to prevent hydrolysis.[3] When handling, always use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and work in a well-ventilated fume hood.[3][4] In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek medical attention.[4]

Q3: My reaction with 2-Ethoxybenzene-1-sulfonyl chloride is consistently showing low yields. What are the most likely causes?

Low yields in reactions with sulfonyl chlorides are often attributable to a few common factors:

• Hydrolysis of the sulfonyl chloride: This is a primary cause of low yield, as the reagent reacts with moisture to form the unreactive 2-ethoxybenzenesulfonic acid.[5][6]

• Inadequate reaction conditions: Suboptimal temperature, reaction time, or choice of base and solvent can lead to incomplete reactions or the formation of side products.[7][8]

• Impure starting materials: The purity of the sulfonyl chloride, the nucleophile (e.g., amine), base, and solvent is crucial.[7][8]

Troubleshooting Guide: Common Experimental Issues

This section provides a detailed breakdown of specific problems you may encounter during your experiments and offers actionable solutions.

Problem 1: Low or No Product Formation (Low Conversion of Starting Material)

A common frustration is observing a significant amount of unreacted starting material at the end of the reaction. This often points to issues with reactivity or reaction setup.

Potential Causes & Solutions

• Cause: Moisture Contamination. The sulfonyl chloride is highly susceptible to hydrolysis.[6]

  • Solution: Implement Rigorous Anhydrous Techniques.

    • Glassware: Oven-dry all glassware at a minimum of 120°C for several hours and cool under a stream of inert gas (nitrogen or argon) or in a desiccator.[7]

    • Solvents: Use commercially available anhydrous solvents or dry them using appropriate drying agents (e.g., molecular sieves, calcium hydride).[7]

    • Reagents: Ensure your amine, base, and any other reagents are anhydrous. Liquid bases like triethylamine can be distilled from a suitable drying agent.

    • Atmosphere: Conduct the entire reaction under an inert atmosphere of nitrogen or argon using a Schlenk line or a glovebox.[6]

• Cause: Inappropriate Base Selection or Stoichiometry. The base is critical for neutralizing the HCl generated during the reaction.[7] A weak base may not be effective, while an overly strong base can promote side reactions.[7]

  • Solution: Optimize the Base.

    • Choice of Base: Non-nucleophilic organic bases like triethylamine or pyridine are commonly used.[6][9] For sterically hindered amines or less reactive systems, a stronger non-nucleophilic base like diisopropylethylamine (DIPEA) might be necessary.

    • Stoichiometry: Use at least one equivalent of the base. Often, a slight excess (1.1-1.5 equivalents) is beneficial to drive the reaction to completion.[7]

• Cause: Suboptimal Reaction Temperature. The reaction may be too slow at lower temperatures.[7]

  • Solution: Adjust the Reaction Temperature.

    • Most sulfonamide formations are initially performed at 0°C to control the exothermic reaction during the addition of the sulfonyl chloride, and then allowed to warm to room temperature.[8]

    • If the reaction is sluggish, gentle heating (e.g., to 40-50°C) can be employed. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to avoid decomposition.[8]

Problem 2: Formation of Significant Impurities or Side Products

The appearance of unexpected spots on your TLC plate or peaks in your LC-MS chromatogram can complicate purification and reduce your yield of the desired product.

Potential Causes & Solutions

• Side Product: 2-Ethoxybenzenesulfonic acid. This is the hydrolysis product of your starting material.

  • Cause: Presence of water in the reaction.[6]

  • Solution: As detailed in Problem 1, ensure all components of your reaction are scrupulously dry.[6][7] During the workup, a wash with a mild aqueous base (e.g., saturated sodium bicarbonate solution) can help remove the acidic sulfonic acid impurity.[9]

• Side Product: Diaryl Sulfone. This can occur during the synthesis of the sulfonyl chloride itself.

  • Cause: This is a common byproduct in chlorosulfonation reactions, especially if an insufficient excess of the chlorosulfonating agent is used.[5]

  • Solution: When preparing 2-Ethoxybenzene-1-sulfonyl chloride, ensure that the aromatic compound is added to an excess of the chlorosulfonating agent (like chlorosulfonic acid), not the other way around.[5][10]

• Side Product: Bis-sulfonated Amine (for primary amines). A primary amine can react with two molecules of the sulfonyl chloride.

  • Cause: The initially formed sulfonamide can be deprotonated and react a second time.

  • Solution: Use a larger excess of the primary amine to ensure the sulfonyl chloride is more likely to react with an unreacted amine molecule.[6] Alternatively, add the sulfonyl chloride solution slowly to the amine solution to maintain a high concentration of the amine relative to the sulfonyl chloride throughout the addition.[6]

Problem 3: Difficulties in Product Purification

Even with a successful reaction, isolating the pure product can be a challenge.

Potential Causes & Solutions

• Issue: Product is difficult to separate from the starting amine or base.

  • Solution: Acidic Wash during Workup. During the aqueous workup, wash the organic layer with a dilute acid solution (e.g., 1M HCl).[9] This will protonate any remaining amine and base, making them soluble in the aqueous layer and easily separable from your neutral sulfonamide product in the organic layer.[9]

• Issue: Product is an oil or difficult to crystallize.

  • Solution: Optimize Purification Technique.

    • Column Chromatography: This is a standard method for purifying sulfonamides. A common eluent system is a gradient of ethyl acetate in hexanes.[9]

    • Recrystallization: If a solid can be obtained, recrystallization is an excellent method for achieving high purity. Screen various solvent systems to find one where the product is soluble at high temperatures but sparingly soluble at low temperatures.

    • Aqueous Workup: Ensure the product is not lost during the workup. If the product has some aqueous solubility, perform multiple extractions with the organic solvent to maximize recovery.[8]

Experimental Protocols

General Protocol for the Synthesis of a Sulfonamide

This protocol provides a starting point for the reaction of 2-Ethoxybenzene-1-sulfonyl chloride with a primary or secondary amine.

• Preparation: Under an inert atmosphere (N₂ or Ar), dissolve the amine (1.0 equivalent) and a non-nucleophilic base (e.g., triethylamine, 1.2-1.5 equivalents) in an anhydrous solvent (e.g., dichloromethane (DCM), THF) (typically at a concentration of 0.1-0.5 M).[7]

• Cooling: Cool the solution to 0°C using an ice bath.[7]

• Addition of Sulfonyl Chloride: Dissolve 2-Ethoxybenzene-1-sulfonyl chloride (1.1-1.3 equivalents) in a minimal amount of the anhydrous solvent. Add this solution dropwise to the stirred amine solution at 0°C.[7] A slow addition is crucial to control the exothermic nature of the reaction.[8]

• Reaction Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature. Monitor the progress of the reaction by TLC or LC-MS until the starting amine is consumed.[7][8]

• Workup:

  • Quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.[7]

  • Transfer the mixture to a separatory funnel and extract the product into an organic solvent like DCM or ethyl acetate (3x).[7]

  • Wash the combined organic layers sequentially with 1M HCl (to remove excess amine/base), saturated aqueous NaHCO₃ (to remove sulfonic acid), and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[7] Purify the crude product by flash column chromatography or recrystallization.[7]

Data Presentation

Table 1: Troubleshooting Summary for Low Yield

Symptom	Potential Cause	Recommended Action
High amount of unreacted amine	Moisture contamination	Use anhydrous solvents and reagents; perform under inert atmosphere.[6][7]
Insufficient base	Use 1.1-1.5 equivalents of a non-nucleophilic base like triethylamine.[7]
Low reaction temperature	Allow reaction to warm to room temperature or gently heat; monitor by TLC/LC-MS.[8]
Baseline spot on TLC (polar)	Hydrolysis of sulfonyl chloride	Improve drying procedures; use an aqueous basic wash during workup.[7][9]
Multiple product spots on TLC	Formation of side products	Check stoichiometry; for primary amines, use excess amine or slow addition of sulfonyl chloride.[6]

Visualization of Workflow

Troubleshooting Logic for Sulfonamide Synthesis

The following diagram illustrates a logical workflow for troubleshooting common issues in reactions involving 2-Ethoxybenzene-1-sulfonyl chloride.

Caption: A decision tree for troubleshooting common issues in sulfonamide synthesis.

References

• BenchChem. (2025). Troubleshooting Low Yields in methoxymethanesulfonyl chloride Reactions. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis. BenchChem Technical Support.
• BenchChem. (2025). Troubleshooting low yield in hCAXII-IN-7 chemical synthesis. BenchChem Technical Support.
• Sigma-Aldrich. (2025).
• BenchChem. (2025). Common issues in sulfonamide synthesis and solutions. BenchChem Technical Support.
• Angene Chemical. (2021).
• Chem-Impex. 2-Ethoxy-5-(terephthalamido) benzene-1-sulfonyl chloride.
• Fisher Scientific. (2012).
• Enamine.
• CymitQuimica. CAS 68800-33-9: Benzenesulfonylchloride, 2-ethoxy-.
• BenchChem. (2025). Technical Support Center: Optimizing Sulfonamide Synthesis. BenchChem Technical Support.
• Organic Syntheses Procedure. Benzenesulfonyl chloride. Organic Syntheses.

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• 2. CAS 68800-33-9: Benzenesulfonylchloride, 2-ethoxy- [cymitquimica.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Solvent Selection for Reactions Involving 2-Ethoxybenzene-1-sulfonyl Chloride

Welcome to the technical support guide for 2-Ethoxybenzene-1-sulfonyl chloride. This document is designed for researchers, chemists, and drug development professionals to provide expert guidance and troubleshoot common issues related to solvent selection in reactions utilizing this key synthetic intermediate. The advice herein is grounded in established chemical principles to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most reliable, general-purpose solvents for reactions with 2-Ethoxybenzene-1-sulfonyl chloride?

For most common applications, such as the synthesis of sulfonamides or sulfonate esters, anhydrous aprotic solvents are the preferred choice.[1] The primary goal is to provide a medium that dissolves the reactants but does not participate in the reaction. The most highly recommended solvents are:

• Dichloromethane (DCM): An excellent first choice due to its high solvency for the sulfonyl chloride and most organic amines/alcohols, and its relatively low boiling point, which simplifies product isolation.[2]

• Tetrahydrofuran (THF): Another suitable aprotic solvent. Ensure it is anhydrous, as THF can absorb significant amounts of water.[1]

• Acetonitrile (ACN): A more polar aprotic solvent that can sometimes accelerate sluggish reactions.[1]

• Toluene: A non-polar aprotic solvent, useful when less polar conditions are required.

These solvents are chemically compatible with the sulfonyl chloride functional group and, when anhydrous, prevent the most common side reaction: hydrolysis.[1][3]

Q2: Why is it critical to use an anhydrous (dry) solvent?

The sulfur atom in 2-Ethoxybenzene-1-sulfonyl chloride is highly electrophilic. It readily reacts with nucleophiles, including water.[3] If moisture is present in your solvent or reagents, the sulfonyl chloride will hydrolyze to form the corresponding 2-ethoxybenzenesulfonic acid.[1]

Consequences of Hydrolysis:

• Reduced Yield: The starting material is consumed by a non-productive pathway.

• Purification Complexity: The resulting sulfonic acid is a polar, acidic impurity that can complicate product isolation and purification.

Therefore, using flame-dried glassware, an inert atmosphere (e.g., Nitrogen or Argon), and anhydrous solvents is essential for achieving high yields and purity.[1][4]

Q3: Can I use protic solvents like ethanol, methanol, or water?

You should only use protic solvents if the intended reaction is solvolysis—that is, if you want the solvent to act as the nucleophile.

• Reaction with Alcohols (Alcoholysis): Using an alcohol like ethanol as a solvent will lead to the formation of the corresponding ethyl 2-ethoxybenzenesulfonate.

• Reaction with Water (Hydrolysis): Using water as a solvent will result in the formation of 2-ethoxybenzenesulfonic acid.[3]

For typical reactions, such as forming a sulfonamide with an amine, using a protic solvent is counterproductive as it will compete with your desired nucleophile, leading to a mixture of products and lower yields.[5][6]

Q4: My starting amine/alcohol has poor solubility in DCM or THF. What should I do?

If your nucleophile is poorly soluble in standard solvents like DCM, you can consider a more polar aprotic solvent.

• N,N-Dimethylformamide (DMF): DMF is an excellent choice for dissolving polar, sparingly soluble reactants.[1] However, be aware that its high boiling point (153 °C) makes it difficult to remove under reduced pressure. Post-reaction, a liquid-liquid extraction is often necessary to move the product into a more volatile solvent like ethyl acetate for subsequent purification.

Always ensure the DMF is an anhydrous grade.

Troubleshooting Guide

Issue 1: My reaction is slow or fails to reach completion.

Cause: This issue can stem from low reactivity of the nucleophile or suboptimal reaction conditions. The solvent plays a crucial role here.

Solutions:

• Increase Solvent Polarity: Switch from a non-polar solvent like toluene or DCM to a more polar aprotic solvent such as acetonitrile (ACN) or N,N-dimethylformamide (DMF).[1] A more polar environment can better solvate charged intermediates or transition states, potentially lowering the activation energy and accelerating the reaction.

• Increase Temperature: If the solvent's boiling point allows, gently heating the reaction can increase the rate. For lower-boiling solvents like DCM (40 °C), you may need to switch to a higher-boiling solvent like THF (66 °C) or ACN (82 °C) to safely increase the temperature.

• Catalysis: For sulfonamide synthesis, adding a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction. DMAP acts as a nucleophilic catalyst, forming a highly reactive sulfonylpyridinium intermediate.[1]

Issue 2: My final product is contaminated with 2-ethoxybenzenesulfonic acid.

Cause: This is a clear indication of hydrolysis of the 2-Ethoxybenzene-1-sulfonyl chloride starting material.[1]

Solutions:

• Ensure Anhydrous Conditions: Rigorously dry all glassware in an oven before use. Use a fresh bottle of anhydrous solvent or a solvent from a solvent purification system.[4] Ensure your amine or alcohol nucleophile is also dry.

• Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.

• Order of Addition: Add the sulfonyl chloride solution dropwise to the solution of the nucleophile and base. This ensures the sulfonyl chloride is more likely to encounter the desired nucleophile rather than trace amounts of water.[7]

Issue 3: I'm having difficulty removing the solvent after the reaction.

Cause: This is common when using high-boiling point solvents like DMF or DMSO, which are chosen for their high dissolving power.

Solution:

• Liquid-Liquid Extraction: Do not attempt to remove the high-boiling solvent directly by rotary evaporation. Instead, dilute the reaction mixture with a large volume of water or brine. Your organic product will likely precipitate or can be extracted into a low-boiling, water-immiscible organic solvent like ethyl acetate, diethyl ether, or DCM. Wash the organic layer several times with water and/or brine to remove residual DMF. The product can then be easily isolated from the more volatile extraction solvent.[7][8]

Solvent Selection Summary

The following table provides a quick reference for selecting an appropriate aprotic solvent for your reaction.

Solvent	Formula	Dielectric Constant (Polarity)	Boiling Point	Key Advantages & Considerations
Dichloromethane (DCM)	CH₂Cl₂	9.1	40 °C	Excellent First Choice. Good solvency, easy to remove. Must be anhydrous.
Tetrahydrofuran (THF)	C₄H₈O	7.6	66 °C	Good general-purpose solvent. Can form peroxides; must use BHT-stabilized and anhydrous grade.
Acetonitrile (ACN)	CH₃CN	37.5	82 °C	Polar. Good for accelerating slow reactions. Can be difficult to dry completely.
Toluene	C₇H₈	2.4	111 °C	Non-polar. Useful for specific applications requiring low polarity. Higher boiling point.
N,N-Dimethylformamide (DMF)	C₃H₇NO	36.7	153 °C	Highly Polar. Excellent for dissolving poorly soluble substrates. Difficult to remove.[1]

Decision Workflow for Solvent Selection

This diagram outlines the logical steps for choosing the optimal solvent for your experiment.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl halide - Wikipedia [en.wikipedia.org]
• 4. rsc.org [rsc.org]
• 5. Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Concerted solvent processes for common sulfonyl chloride precursors used in the synthesis of sulfonamide-based drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 2-METHOXYBENZENESULFONYL CHLORIDE | 10130-87-7 [chemicalbook.com]

troubleshooting guide for the amination of a sulfonyl chloride intermediate

Welcome to the technical support center for the amination of sulfonyl chloride intermediates. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental reaction. Here, we will address common challenges, provide in-depth explanations for experimental choices, and offer field-proven troubleshooting strategies in a direct question-and-answer format.

Overview: The Sulfonamide Bond

The formation of a sulfonamide is a cornerstone reaction in organic synthesis, particularly in medicinal chemistry.[1][2] The reaction typically involves the nucleophilic attack of a primary or secondary amine on the electrophilic sulfur atom of a sulfonyl chloride, displacing the chloride ion.[2][3] A base is generally required to neutralize the hydrochloric acid (HCl) generated during the reaction.[2]

While seemingly straightforward, this reaction is susceptible to various issues that can impact yield, purity, and overall success. This guide will dissect these potential problems and provide robust solutions.

Core Reaction Mechanism

Understanding the underlying mechanism is critical for effective troubleshooting. The reaction proceeds via a nucleophilic substitution pathway at the sulfur center.

Sources

• 1. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
• 2. Sulfonamide - Wikipedia [en.wikipedia.org]
• 3. cbijournal.com [cbijournal.com]

Technical Support Center: Minimizing Disulfonylation Byproducts

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center dedicated to a common challenge in organic synthesis: the formation of disulfonylation byproducts. This guide is designed to provide you with in-depth troubleshooting strategies and a clear understanding of the underlying chemical principles to help you optimize your sulfonylation reactions.

Frequently Asked Questions (FAQs)

Q1: What is disulfonylation and why is it a problem?

Disulfonylation is an undesired side reaction that occurs when a primary amine reacts with two equivalents of a sulfonyl chloride, resulting in the formation of a bis-sulfonylated amine (a sulfonimide). This is problematic as it consumes the starting amine and the sulfonylating agent, leading to a lower yield of the desired monosulfonated product (a sulfonamide).[1] Furthermore, the disulfonylation byproduct can complicate purification processes.

Q2: What are the primary factors that promote disulfonylation?

Several factors can contribute to the formation of disulfonylation byproducts. These include the stoichiometry of the reactants, the reaction temperature, the choice of base and solvent, and the rate of addition of the sulfonyl chloride.[1] An excess of the sulfonylating agent and the presence of a strong base can particularly favor the formation of the disulfonated product.

Q3: How can I detect the formation of disulfonylation byproducts in my reaction?

The formation of disulfonylation byproducts can typically be monitored using techniques like Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The disulfonylated product will have a different retention factor (Rf) on a TLC plate and a distinct mass-to-charge ratio (m/z) in an LC-MS analysis compared to the desired monosulfonated product and starting materials.

Q4: Is it possible to reverse the formation of a disulfonylation byproduct?

While prevention is the best strategy, cleavage of a sulfonyl group (desulfonylation) is possible but often requires harsh reaction conditions, such as strong acids or powerful reducing agents, which may not be compatible with other functional groups in the molecule.[2][3]

Troubleshooting Guides

This section provides detailed troubleshooting workflows to address specific issues related to disulfonylation.

Issue 1: Consistently Low Yield of Monosulfonamide with Evidence of a Major Side Product

If you are observing a low yield of your desired sulfonamide and analytical data (TLC, LC-MS) suggests the presence of a significant byproduct, it is highly probable that disulfonylation is occurring.

Troubleshooting Workflow: Low Monosulfonamide Yield

Caption: Troubleshooting workflow for low monosulfonamide yield.

Detailed Protocol: Minimizing Disulfonylation through Controlled Addition and Temperature

This protocol focuses on kinetic control of the reaction to favor the formation of the monosulfonated product.[4][5]

Materials:

• Primary amine

• Sulfonyl chloride (e.g., p-toluenesulfonyl chloride, TsCl)[6]

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))[1]

• Non-nucleophilic base (e.g., Pyridine, Triethylamine (TEA))[7]

• Standard laboratory glassware, dried thoroughly

• Inert atmosphere setup (e.g., Nitrogen or Argon)

Procedure:

• Preparation:

  • Ensure all glassware is oven-dried to prevent hydrolysis of the sulfonyl chloride.[7]

  • Set up the reaction under an inert atmosphere.

  • Dissolve the primary amine (1.0 eq.) and the base (1.1-1.5 eq.) in the anhydrous solvent.

  • Cool the reaction mixture to 0 °C in an ice bath.

• Sulfonyl Chloride Addition:

  • Dissolve the sulfonyl chloride (1.0-1.05 eq.) in a separate portion of the anhydrous solvent.

  • Add the sulfonyl chloride solution to the amine solution dropwise over a period of 30-60 minutes using a syringe pump or a dropping funnel. This slow addition is crucial to maintain a low concentration of the sulfonyl chloride, thereby minimizing the chance of a second sulfonylation.

• Reaction Monitoring:

  • Allow the reaction to stir at 0 °C and monitor its progress by TLC or LC-MS.

  • Once the starting amine is consumed, or the reaction appears to have stalled, proceed to workup.

• Workup and Purification:

  • Quench the reaction with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with dilute acid (to remove excess base), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.[7]

Issue 2: Formation of Disulfonylation Byproduct Even with Stoichiometric Control

In some cases, even with careful control of stoichiometry, disulfonylation can still be a significant issue. This may be due to the relative acidities of the amine and the resulting sulfonamide. After the first sulfonylation, the resulting sulfonamide's N-H proton is more acidic than the starting amine's N-H protons.[8] In the presence of a strong base, the sulfonamide can be deprotonated to form an anion that is highly nucleophilic and readily reacts with another molecule of the sulfonyl chloride.

Reaction Pathway: Monosulfonylation vs. Disulfonylation

Caption: Competing pathways for mono- and di-sulfonylation.

Troubleshooting with Base and Solvent Selection

The choice of base and solvent can significantly influence the reaction's selectivity.

Table 1: Influence of Base and Solvent on Sulfonylation Selectivity

Parameter	Recommendation for Minimizing Disulfonylation	Rationale
Base	Use a sterically hindered, non-nucleophilic base (e.g., 2,6-lutidine, diisopropylethylamine (DIPEA)).	A sterically hindered base is less likely to deprotonate the more sterically accessible N-H of the monosulfonamide, thus disfavoring the formation of the highly reactive sulfonamide anion.
Use a weaker base (e.g., pyridine).	A weaker base may not be strong enough to significantly deprotonate the sulfonamide, thereby reducing the rate of the second sulfonylation.
Solvent	Use a less polar, aprotic solvent (e.g., DCM, Toluene).	A less polar solvent can disfavor the formation of the charged sulfonamide anion intermediate, thereby slowing down the rate of disulfonylation.[9]
Consider running the reaction in a biphasic system (e.g., Schotten-Baumann conditions).	The reaction occurs at the interface, and the low concentration of reactants in the organic phase can help to control the reaction rate and minimize side reactions.

Experimental Protocol: Screening of Bases for Optimal Selectivity

• Set up multiple small-scale reactions in parallel, each with a different base (e.g., triethylamine, pyridine, 2,6-lutidine, DIPEA).

• Maintain consistent stoichiometry (slight excess of amine), temperature (0 °C), and slow addition of the sulfonyl chloride across all reactions.

• Monitor the reactions by TLC or LC-MS at regular intervals to compare the rate of formation of the desired product and the disulfonylation byproduct.

• Analyze the final product ratios to identify the base that provides the highest selectivity for the monosulfonamide.

Concluding Remarks

The formation of disulfonylation byproducts is a common challenge in sulfonamide synthesis, but it can be effectively managed through careful control of reaction parameters. By understanding the underlying principles of kinetic versus thermodynamic control and the role of stoichiometry, temperature, base, and solvent, researchers can significantly improve the yield and purity of their desired monosulfonated products. The troubleshooting guides and protocols provided in this technical support center offer a systematic approach to optimizing your sulfonylation reactions and achieving your synthetic goals.

References

• Benchchem. (n.d.). common issues in sulfonamide synthesis and solutions.
• Benchchem. (n.d.). Protection of Secondary Amines with Tosyl Chloride: Application Notes and Protocols.
• Benchchem. (n.d.). troubleshooting low yield in sulfonamide synthesis.
• The Catalyst. (n.d.). Kinetic vs. Thermodynamic Control in Organic Reactions.
• Lin, K.-C. (n.d.). Understanding product optimization: Kinetic versus thermodynamic control. Journal of Chemical Education.
• Chemistry Stack Exchange. (2015). Thermodynamic vs Kinetic Sulphonation of Naphthalene.
• Canadian Science Publishing. (n.d.). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH.

• Royal Society of Chemistry. (n.d.). . Retrieved from

• ResearchGate. (2014). How can we protect an amino group leaving an alcohol group free?.
• ResearchGate. (2019). (PDF) Desulfonylation Reactions.
• Wiley Online Library. (n.d.). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• ResearchGate. (n.d.). Switching of Sulfonylation Selectivity by Nature of Solvent and Temperature: The Reaction of β‐Dicarbonyl Compounds with Sodium Sulfinates under the Action of Iron‐Based Oxidants.
• YouTube. (2018). Sulfonation of Benzene & Desulfonation Reaction Mechanism - Aromatic Compounds.
• Wikipedia. (n.d.). Reductive desulfonylation.
• datapdf.com. (n.d.). Quantitative Control of Sulfonation Processes - PDF Free Download.
• Khan Academy. (n.d.). Sulfonation (video) | Aromatic compounds.
• Blog. (2025). What are the products when Benzene Sulfonyl Chloride reacts with amines?.
• ResearchGate. (2012). What is the role and mechanism of action of tosyl chloride in organic synthesis?.
• YouTube. (2021). # CHEMICAL REACTION OF AMINE WITH ARYL SULPHONYL CHLORIDE AND NITROUSACID.
• Master Organic Chemistry. (2012). Thermodynamic and Kinetic Products.
• Wikipedia. (n.d.). Tosyl group.
• Oxford Academic. (2016). Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2.
• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control.
• Reddit. (2015). Synthesis of an Sulfonamide, why is this step neccessary? (see pic) : r/chemistry.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• Master Organic Chemistry. (2015). Tosylates And Mesylates.
• YouTube. (2018). Desulfonation of benzenesulfonic acid.
• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution.
• Organic Chemistry Portal. (n.d.). p-Toluenesulfonamides.
• ResearchGate. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism | Request PDF.
• PubMed. (n.d.). Enzymatic treatment of sulfonated aromatic amines generated from reductive degradation of reactive azo dyes.
• Cambridge Open Engage. (2021). Direct C-H-Sulfonylation of 6-Membered Nitrogen-Heteroaromatics | Organic Chemistry | ChemRxiv.
• ResearchGate. (2025). Practical Sulfonylation of Amines with 4‐Hydroxybenzenesulfonyl Chloride: In Situ Silylation–Desilylation.
• Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry.
• YouTube. (2020). Mechanism of Sulphonation and Friedel-Craft reactions.
• Master Organic Chemistry. (n.d.). Reactions and Mechanisms.
• PubMed. (2009). Reductions of aliphatic and aromatic nitriles to primary amines with diisopropylaminoborane.

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Technical Support Center: Navigating Scale-Up Challenges in Sulfonyl Chloride Synthesis

Welcome to the Technical Support Center for sulfonyl chloride synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for overcoming common challenges encountered when scaling up these crucial reactions. The synthesis of sulfonyl chlorides, while fundamental, presents a unique set of obstacles at larger scales that can impact yield, purity, and safety. This resource is structured to offer direct, actionable advice in a question-and-answer format, supplemented with detailed protocols and visual aids to ensure your success.

Troubleshooting Guide: From Benchtop to Pilot Plant

This section addresses specific, frequently encountered problems during the scale-up of sulfonyl chloride synthesis. Each entry explains the underlying chemical principles and provides a clear, step-by-step path to resolution.

Question 1: My reaction yield has dropped significantly upon scaling up from grams to kilograms. What are the likely causes and how can I rectify this?

Answer: A decrease in yield upon scale-up is a common and multifaceted issue. The primary culprits are often related to mass and heat transfer limitations, as well as changes in reagent addition and mixing efficiency.

• Causality: At the laboratory scale, reactions in round-bottom flasks benefit from a high surface-area-to-volume ratio, allowing for efficient heat dissipation and effective mixing. As the reactor size increases, this ratio decreases dramatically. Poor heat transfer can lead to localized overheating, promoting the formation of byproducts such as diaryl sulfones.[1] Inefficient mixing can result in areas of high reactant concentration, also favoring side reactions, and incomplete conversion. Furthermore, the hydrolysis of the sulfonyl chloride product is a major contributor to yield loss, a problem that is exacerbated by longer processing times at a larger scale.[1][2][3]

• Troubleshooting Steps:

  • Re-evaluate Your Reagent Addition Strategy: Instead of adding reagents in one portion, implement a controlled, slow addition using a dropping funnel or a syringe pump. For chlorosulfonation reactions, it is critical to add the aromatic compound to the chlorosulfonic acid to maintain an excess of the acid throughout the reaction, which minimizes the formation of diaryl sulfone byproducts.[1]

  • Enhance Agitation: Ensure your reactor is equipped with an appropriate agitator (e.g., overhead stirrer with a suitable impeller) to maintain a homogenous reaction mixture. Baffles within the reactor can also improve mixing.

  • Improve Temperature Control: Utilize a reactor with a jacketed cooling system and a reliable temperature probe. For highly exothermic reactions, consider a "feed-on-demand" approach where the addition rate is linked to the reaction temperature, preventing thermal runaways.[4]

  • Minimize Water Content: Ensure all reagents and solvents are anhydrous and that the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis of the sensitive sulfonyl chloride.[3]

Question 2: I am observing a significant increase in the formation of sulfonic acid as a byproduct during workup at a larger scale. How can I mitigate this?

Answer: The formation of sulfonic acid is almost always due to the hydrolysis of your sulfonyl chloride product.[5] This issue becomes more pronounced at scale due to longer processing times and the increased likelihood of contact with water during aqueous workups.

• Causality: Sulfonyl chlorides are highly reactive electrophiles and readily react with water to form the corresponding sulfonic acid, which is often difficult to separate from the desired product.[3][5] At a larger scale, extractions and phase separations take longer, increasing the contact time between the sulfonyl chloride and any aqueous phase.

• Troubleshooting Steps:

  • Expedite the Workup: Streamline your workup procedure to minimize the time the sulfonyl chloride is in contact with water. If possible, use a continuous liquid-liquid extraction setup.

  • Maintain Low Temperatures: Perform all aqueous workup steps at low temperatures (0-5 °C) to reduce the rate of hydrolysis.[2][6]

  • Use Brine Washes: Wash the organic layer with saturated sodium chloride solution (brine). This reduces the solubility of the organic product in the aqueous phase and helps to "dry" the organic layer.

  • Consider a Non-Aqueous Workup: If feasible for your specific product, explore a non-aqueous workup. This could involve filtering the reaction mixture to remove any solids and then removing the solvent under reduced pressure.

  • Direct Use: If the subsequent step is compatible, consider using the crude sulfonyl chloride directly without a full aqueous workup to avoid hydrolysis-related yield loss.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up sulfonyl chloride synthesis, especially when using reagents like chlorosulfonic acid or thionyl chloride?

A1: Safety is paramount. The primary hazards include the handling of highly corrosive and reactive reagents and the potential for exothermic runaway reactions.[6][7] Chlorosulfonic acid and thionyl chloride react violently with water and release toxic gases (HCl and SO₂).[7] Off-gassing during the reaction and quench can be significant at scale, requiring a robust gas scrubbing system.[7] A thorough risk assessment is crucial before any scale-up.[7] Continuous flow chemistry is an increasingly adopted strategy to improve the safety of these hazardous reactions by minimizing the volume of reactive material at any given time.[7][8][9][10]

Q2: How can I effectively monitor the progress of my large-scale sulfonyl chloride synthesis?

A2: Real-time reaction monitoring is critical for process control and safety at scale. While thin-layer chromatography (TLC) is useful at the bench, it is not practical for large reactors. In-process monitoring techniques such as HPLC, GC, or spectroscopic methods (e.g., FT-IR, Raman) are more suitable.[11] For continuous processes, online analytics can be integrated to provide real-time data on conversion and impurity formation, allowing for immediate process adjustments.[11]

Q3: My sulfonyl chloride is a solid. What is the best way to purify it at a large scale?

A3: For solid sulfonyl chlorides, recrystallization is often the most effective purification method at scale. The key is to select a suitable solvent system where the sulfonyl chloride has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain soluble. Ensure the chosen solvent is anhydrous to prevent product degradation. Filtration and drying of the purified solid should also be conducted under anhydrous conditions.

Q4: I am using a Sandmeyer-type reaction to synthesize an aryl sulfonyl chloride. What are the key scale-up considerations for this specific reaction?

A4: The Sandmeyer reaction for sulfonyl chloride synthesis involves the generation of a diazonium salt intermediate, which can be unstable and potentially explosive if isolated in a dry state.[2] Key scale-up considerations include:

• Temperature Control: Diazotization is typically carried out at low temperatures (0-5 °C) to prevent decomposition of the diazonium salt.[2]

• Reagent Addition: Slow, controlled addition of sodium nitrite is crucial to manage the exotherm and prevent the buildup of unreacted diazonium salt.

• Off-Gassing: The decomposition of the diazonium salt releases nitrogen gas, which needs to be safely vented.

• Catalyst: The choice and loading of the copper catalyst can significantly impact the reaction rate and yield.[2]

Experimental Protocols

Protocol 1: General Procedure for the Large-Scale Synthesis of an Aryl Sulfonyl Chloride via Chlorosulfonation

This protocol provides a general framework. Specific quantities and conditions should be optimized for your substrate.

• Reactor Setup: A clean, dry, glass-lined or Hastelloy reactor equipped with an overhead stirrer, a temperature probe, a dropping funnel, and a gas outlet connected to a scrubber (containing a caustic solution) is assembled.

• Reagent Charging: The reactor is charged with chlorosulfonic acid (typically 3-5 equivalents) and cooled to 0-5 °C with agitation.

• Substrate Addition: The aromatic substrate is added portion-wise or via a dropping funnel to the cooled chlorosulfonic acid at a rate that maintains the internal temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is stirred at the desired temperature (can range from 0 °C to elevated temperatures depending on the substrate's reactivity) until the reaction is complete, as monitored by an appropriate analytical technique (e.g., HPLC).

• Quenching: The reaction mixture is slowly and carefully transferred to a separate vessel containing a vigorously stirred mixture of crushed ice and a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate) at a temperature below 5 °C.[6] The quench is highly exothermic and requires careful control.[6]

• Workup: The layers are separated. The organic layer is washed sequentially with cold water, saturated aqueous sodium bicarbonate solution (to remove acidic impurities), and brine.[5]

• Isolation: The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude sulfonyl chloride.[5]

• Purification: The crude product is purified by distillation under high vacuum (for liquids) or recrystallization from an appropriate anhydrous solvent (for solids).

Data Presentation

Parameter	Laboratory Scale (grams)	Pilot Scale (kilograms)	Key Considerations for Scale-Up
Heat Transfer	High surface area to volume ratio, efficient heat dissipation.	Low surface area to volume ratio, potential for localized overheating.	Jacketed reactor, controlled addition rate, potential for cooling coils.
Mass Transfer	Efficient mixing with standard magnetic stirring.	Potential for poor mixing, leading to localized high concentrations.	Overhead mechanical stirrer, optimized impeller design, baffles.
Reaction Time	Typically shorter due to efficient heat and mass transfer.	Often longer, requiring careful monitoring to ensure completion.	In-process controls (e.g., HPLC, FT-IR) to determine endpoint.
Workup Time	Rapid extractions and phase separations.	Slower, increasing the risk of product degradation (e.g., hydrolysis).	Efficient liquid-liquid separation techniques, maintaining low temperatures.
Safety	Manageable exotherms and off-gassing.	Significant exotherms and gas evolution requiring engineered controls.	Thorough hazard analysis, pressure relief systems, robust scrubbing systems.

Visualizations

Troubleshooting Workflow for Low Yield in Scale-Up

Caption: A decision tree for troubleshooting low yields in sulfonyl chloride synthesis scale-up.

References

• Benchchem. Large-Scale Synthesis of 4-Fluoroisoquinoline-5-sulfonyl Chloride.
• ResearchGate. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.
• MDPI. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.
• ResearchGate. A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism | Request PDF.
• PubMed Central. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.
• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimiz
• Organic Chemistry Portal.
• RSC Publishing.
• Benchchem. Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis.
• AIChE. (117d)
• ACS Publications.
• NIH.
• Benchchem. common issues in sulfonamide synthesis and solutions.
• Google Patents. US4549993A - Purification of crude, liquid organosulfonyl chloride.
• PubMed. A Continuous Flow Sulfuryl Chloride-Based Reaction-Synthesis of a Key Intermediate in a New Route toward Emtricitabine and Lamivudine.
• ResearchGate.
• Benchchem. Technical Support Center: Purification of Products from 2,4-Dichlorobenzenesulfonyl Chloride Reactions.

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• 8. An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 10. (117d) A Scalable Continuous Reaction and Isolation Process for the Production of Sulfonyl Chloride Pharmaceutical Intermediates | AIChE [proceedings.aiche.org]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Safe Management of Exothermic Sulfonylation Reactions

Welcome to the Technical Support Center dedicated to the safe and efficient management of exothermic sulfonylation reactions. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshoot common issues, and ensure the highest standards of laboratory safety. Our focus is on providing not just procedural steps, but the scientific rationale behind them to empower you to make informed decisions during your experiments.

Section 1: Frequently Asked Questions (FAQs) - Core Principles of Sulfonylation Safety

This section addresses fundamental questions regarding the hazards and control measures associated with sulfonylation reactions.

Q1: What are the primary hazards associated with sulfonylating agents like sulfonyl chlorides?

A1: Sulfonyl chlorides (e.g., methanesulfonyl chloride, p-toluenesulfonyl chloride) are highly reactive electrophiles that present several key hazards:

• Exothermic Reactivity with Water: Sulfonyl chlorides react exothermically, and sometimes violently, with water, including atmospheric moisture. This hydrolysis reaction produces corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid, which can cause severe burns and damage equipment.[1][2][3]

• Corrosivity: Due to their reactivity and the generation of acidic byproducts, sulfonyl chlorides are highly corrosive to skin, eyes, and the respiratory tract.[2][3][4][5] Direct contact can cause severe chemical burns.

• Gas Evolution: The reaction with water or other protic nucleophiles generates HCl gas. In a closed or inadequately vented system, this can lead to a dangerous buildup of pressure.[1][2]

• Thermal Instability: While the reagents themselves may be stable at ambient temperatures, the exothermic nature of their reactions can lead to a rapid increase in temperature if not properly controlled, potentially causing a runaway reaction.[6][7]

Q2: What is a "runaway reaction" and why is it a major concern in sulfonylation?

A2: A runaway reaction is an uncontrolled process where the rate of heat generation from an exothermic reaction exceeds the rate of heat removal from the system.[6][7] This creates a dangerous feedback loop:

• The reaction releases heat.

• The temperature of the reaction mixture increases.

• The increased temperature accelerates the reaction rate.

• The accelerated reaction rate generates even more heat.

This exponential increase in temperature and pressure can lead to boiling of the solvent, vessel over-pressurization, and potentially catastrophic failure of the reaction vessel, resulting in explosions and the release of toxic materials.[6][8] Sulfonylation reactions are a concern because they are often highly exothermic.

Q3: What are the critical process parameters to monitor and control during an exothermic sulfonylation?

A3: Continuous monitoring and tight control of key parameters are essential for safety.[9][10]

• Temperature: This is the most critical parameter. Use a calibrated thermometer or thermocouple placed directly in the reaction mixture. Set upper and lower temperature limits and have a clear action plan if these limits are breached.[9][11]

• Reagent Addition Rate: The rate at which the sulfonylating agent is added directly controls the rate of heat generation.[9] Slow, controlled, dropwise addition is crucial for highly exothermic reactions.

• Stirring/Agitation: Efficient mixing is vital to ensure uniform temperature throughout the reaction mass and prevent the formation of localized hot spots.

• Pressure (for closed systems): In a sealed reactor, pressure monitoring is essential to detect gas evolution that could indicate a loss of control.[10]

Q4: What personal protective equipment (PPE) is mandatory for handling sulfonyl chlorides?

A4: A comprehensive suite of PPE is non-negotiable:[2]

• Eye and Face Protection: Chemical safety goggles and a full-face shield are required.

• Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., butyl rubber or a suitable laminate) are essential. Check glove compatibility charts for the specific sulfonyl chloride and solvents being used.

• Respiratory Protection: All manipulations of sulfonyl chlorides should be performed within a certified chemical fume hood to prevent inhalation of corrosive vapors.[2]

Section 2: Troubleshooting Guide - Common Issues & Solutions

This guide provides a question-and-answer format to address specific problems you may encounter during your experiments.

Issue 1: The reaction temperature is rising too quickly, even with an ice bath.

• Potential Cause: The rate of addition of the sulfonyl chloride is too fast for the cooling capacity of the system. The reaction's heat generation is overwhelming the heat removal.

• Immediate Action:

  • Stop the addition of the sulfonyl chloride immediately.

  • Ensure the reaction vessel has good contact with the cooling bath and that the stirring is vigorous.

  • If necessary, add more ice or switch to a more potent cooling bath (e.g., dry ice/acetone) if the reaction temperature continues to rise towards the solvent's boiling point. Caution: Only use a stronger cooling bath if you are certain it will not cause the reaction mixture to freeze, which could lead to a dangerous accumulation of unreacted reagents.

• Long-Term Solution & Scientific Rationale:

  • Reduce Addition Rate: The fundamental principle is to keep the rate of heat generation lower than the rate of heat removal. By adding the reagent more slowly, you are limiting the amount of reactive material present at any given time.

  • Use a Syringe Pump: For precise control over the addition rate, especially during scale-up, a syringe pump is highly recommended.

  • Dilute the Reaction: Increasing the solvent volume can help to absorb the heat generated, acting as a heat sink. However, be aware that this may also slow down the desired reaction rate.

  • Pre-cool the Reagents: Cooling the sulfonyl chloride solution before addition can help to manage the initial exotherm.

Issue 2: The reaction is complete, but the quenching process is causing excessive foaming and gas evolution.

• Potential Cause: You are likely quenching unreacted sulfonyl chloride with an aqueous basic solution (e.g., sodium bicarbonate). The hydrolysis of the sulfonyl chloride is exothermic and generates HCl. The HCl then reacts with the bicarbonate to produce a large volume of carbon dioxide gas, leading to vigorous effervescence.[2]

• Immediate Action:

  • Stop the addition of the quenching solution.

  • Ensure the vessel has adequate headspace to accommodate the foam.

  • Maintain efficient stirring and cooling in an ice bath to control the exotherm from the hydrolysis.[2]

• Best Practice Protocol for Quenching:

  • Cool the reaction mixture thoroughly in an ice bath before beginning the quench.

  • Slowly add the quenching solution dropwise or in small portions, allowing the effervescence to subside between additions.

  • Use a sufficiently large vessel to contain potential foaming.

  • Stir the mixture for an extended period (e.g., 30 minutes) after the addition is complete to ensure all residual sulfonyl chloride has been hydrolyzed.[2]

Issue 3: A solid has precipitated from the reaction mixture, and stirring has become difficult.

• Potential Cause: The product or a reaction intermediate (e.g., a salt byproduct) may have low solubility in the chosen solvent at the reaction temperature. Poor stirring due to this precipitation can lead to dangerous hot spots.

• Immediate Action:

  • Stop reagent addition.

  • If safe to do so, add a small amount of pre-cooled, anhydrous solvent to try and redissolve the solid and improve agitation.

• Preventative Measures & Rationale:

  • Solvent Selection: Choose a solvent system where all reactants, intermediates, and products are expected to remain in solution under the reaction conditions. This may require running small-scale solubility tests beforehand.

  • Reaction Concentration: Running the reaction at a slightly lower concentration (more solvent) can prevent precipitation.

  • Mechanical Stirring: For larger scale reactions or those known to produce thick slurries, an overhead mechanical stirrer is more effective than a magnetic stir bar.

Issue 4: The reaction is sluggish or incomplete, leading to a low yield.

• Potential Cause:

  • Hydrolysis of the Sulfonyl Chloride: The primary cause of low yields is often the premature hydrolysis of the sulfonylating agent by moisture in the reagents or glassware.[2] This forms the unreactive sulfonic acid.

  • Suboptimal Temperature: While high temperatures are a hazard, excessively low temperatures may slow the desired reaction to an impractical rate.

  • Reagent Quality: The sulfonyl chloride may have degraded during storage.

• Troubleshooting & Optimization:

  • Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven before use. Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., nitrogen or argon).

  • Temperature Optimization: If the reaction is known to be safe, a controlled, slight increase in temperature may improve the reaction rate. This should be done cautiously, with continuous monitoring.

  • Check Reagent Purity: A yellowish or brownish tint in a typically colorless sulfonyl chloride can indicate decomposition.[2] Consider using a fresh bottle or purifying the reagent if necessary.

Section 3: Experimental Protocols & Data

Protocol 1: General Procedure for a Controlled Exothermic Sulfonylation

This protocol outlines a safety-first approach to a typical sulfonylation of an alcohol.

• Hazard Assessment: Before starting, perform a thorough risk assessment, considering the specific hazards of all reagents and the potential for an exothermic reaction.

• Glassware Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere. Equip the reaction flask with a magnetic stirrer, a thermocouple for internal temperature monitoring, a nitrogen/argon inlet, and an addition funnel.

• Reagent Preparation:

  • In the reaction flask, dissolve the alcohol and a suitable non-nucleophilic base (e.g., triethylamine, pyridine) in an anhydrous solvent (e.g., dichloromethane, THF).

  • In a separate, dry flask, prepare a solution of the sulfonyl chloride in the same anhydrous solvent.

• Reaction Setup & Cooling:

  • Place the reaction flask in a cooling bath (e.g., ice-water bath) and cool the solution to 0 °C with efficient stirring.

  • Transfer the sulfonyl chloride solution to the addition funnel.

• Controlled Addition:

  • Begin the dropwise addition of the sulfonyl chloride solution to the stirred, cooled solution of the alcohol and base.

  • CRITICAL: Monitor the internal temperature continuously. The rate of addition should be adjusted to maintain the temperature within a pre-determined range (e.g., 0-5 °C). If the temperature rises above this range, stop the addition until it cools down.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at the controlled temperature. Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS).

• Controlled Quenching: Once the reaction is complete, follow the Best Practice Protocol for Quenching outlined in the Troubleshooting Guide (Issue 2).

Data Presentation: Temperature Monitoring during a Controlled vs. Uncontrolled Addition

The table below illustrates the importance of controlled addition. The data represents a hypothetical exothermic sulfonylation reaction.

Time (minutes)	Temperature (°C) - Controlled Addition (1 drop/sec)	Temperature (°C) - Uncontrolled Addition (all at once)	Observations
0	0.5	0.6	Addition begins.
2	2.1	15.8	Controlled addition shows a gradual increase.
4	3.5	45.2	Uncontrolled addition shows a rapid, dangerous exotherm.
6	4.2	65.1 (Boiling)	Uncontrolled reaction is now in a runaway state.
8	4.5	>80 (Vessel Failure)	Controlled reaction remains within safe limits.
10	4.8	-	-

Section 4: Visualized Workflows & Safety Logic

Diagram 1: Decision-Making Workflow for Managing a Temperature Excursion

This diagram outlines the logical steps a researcher should take if the reaction temperature exceeds the set safety limit.

Caption: Workflow for responding to a temperature spike.

Diagram 2: The Vicious Cycle of a Runaway Reaction

This diagram illustrates the positive feedback loop that characterizes a thermal runaway.

Caption: The feedback loop of a thermal runaway reaction.

References

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. Retrieved from [Link]

• LabSafety. (2025). Best Practices for Working with Chemical Reactions in the Lab. Retrieved from [Link]

• Patsnap. (2025). Control Strategies For Managing Exothermic Reactions In Flow. Retrieved from [Link]

• TSM TheSafetyMaster Private Limited. (2024). Exothermic Reaction Hazards. Retrieved from [Link]

• OECD Existing Chemicals Database. (2002). Sulfuryl chloride CAS N°: 7791-25-5. Retrieved from [Link]

• Fike. (2024). Understanding Runaway Reactions and Their Safety Implications. Retrieved from [Link]

• AIDIC. (n.d.). Emergency Runaway Reaction - What Precedes? What Follows?. Retrieved from [Link]

• Stichting Veiligheid Voorop. (n.d.). Designing and operating safe chemical reaction processes. Retrieved from [Link]

• IChemE. (n.d.). Why reactions run away. Retrieved from [Link]

• ioMosaic. (n.d.). Designing Emergency Relief Systems for Runaway Reactions. Retrieved from [Link]

• Health and Safety Executive. (n.d.). Chemical reaction hazards and the risk of thermal runaway. INDG254. Retrieved from [Link]

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effective quenching and work-up procedures for sulfonyl chloride reactions

A Senior Application Scientist's Guide to Effective Quenching and Work-up Procedures

Welcome to the Technical Support Center for sulfonyl chloride reactions. This guide is designed for researchers, scientists, and drug development professionals who utilize sulfonyl chlorides in their synthetic workflows. As highly reactive electrophiles, sulfonyl chlorides are invaluable for creating sulfonamides and sulfonate esters, but their reactivity also demands carefully planned and executed quenching and work-up procedures.[1] This resource provides field-proven insights, troubleshooting advice, and detailed protocols to help you navigate the challenges of handling these powerful reagents safely and effectively.

Safety First: Handling Sulfonyl Chlorides

Before initiating any reaction, it is critical to recognize the hazards associated with sulfonyl chlorides and their reactions.

• Corrosive and Lachrymatory Nature : Sulfonyl chlorides are corrosive and can cause severe burns upon contact with skin and eyes. They are also lachrymators, meaning they can cause irritation and tearing.[2] Always handle them in a well-ventilated chemical fume hood.[3][4]

• Personal Protective Equipment (PPE) : Wear appropriate PPE, including chemical-resistant gloves (inspect before use), splash goggles, and a lab coat.[3][5][6]

• Moisture Sensitivity : Sulfonyl chlorides react vigorously with water and moisture, often in a highly exothermic reaction, to produce corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[2][5] Ensure all glassware is oven-dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon) where necessary.

• Incompatibilities : Avoid contact with strong bases, alcohols, and oxidizing agents.[5][6] The reaction with water can be particularly violent; therefore, always add the reaction mixture to the quenching agent, not the other way around .

Frequently Asked Questions (FAQs)

This section addresses the most common queries encountered during the work-up of sulfonyl chloride reactions.

Q1: Why did my quenching process become uncontrollably vigorous and hot? This is a classic sign of an exothermic reaction proceeding too quickly.[7] The primary cause is typically adding the quenching agent too rapidly or failing to adequately cool the reaction mixture. Sulfonyl chlorides' reaction with nucleophiles like water is inherently energetic.[7][8] To prevent this, always perform the quench at low temperatures (0 °C or below in an ice bath) and add the quenching solution slowly and dropwise with vigorous stirring.[7]

Q2: What are the best and most common quenching agents for sulfonyl chlorides? The choice of quenching agent is dictated by the stability of your desired product. The most common methods involve nucleophilic reagents that deactivate the unreacted sulfonyl chloride.[7] These include:

• Aqueous basic solutions : Saturated sodium bicarbonate (NaHCO₃) is often the preferred choice as it is a weak base, minimizing the risk of hydrolyzing base-sensitive products.[7] Dilute sodium hydroxide (NaOH) can also be used for base-stable compounds.

• Water : While effective, quenching with pure water can be very vigorous and is generally only recommended for small-scale reactions or when the product is sensitive to bases.[7]

• Amines : A solution of ammonia or a simple primary/secondary amine can be used. This converts the sulfonyl chloride into a sulfonamide, which must then be separated from the desired product during purification.[7]

Q3: My desired product seems to be degrading or hydrolyzing during the aqueous work-up. What can I do? Product loss during work-up is a frequent challenge, primarily due to the hydrolysis of the newly formed sulfonamide or sulfonate ester, or the sulfonyl chloride starting material itself.[9][10] To mitigate this:

• Work Quickly and Cold : Perform the aqueous extraction as rapidly as possible, always using cold solutions and maintaining a low temperature with an ice bath.[9][10]

• Use a Mild Base : Opt for a saturated sodium bicarbonate solution for quenching and washing instead of stronger bases like NaOH, which can promote hydrolysis.[7]

• Leverage Solubility : For many aryl sulfonyl chlorides, their low solubility in water can protect them from extensive hydrolysis, allowing them to precipitate from the aqueous mixture.[10][11]

• Use Brine : Washing the organic layer with a saturated sodium chloride solution (brine) can help to remove residual water and decrease the solubility of your organic product in the aqueous phase, driving it into the organic layer.[12][13]

Q4: After removing the solvent, my product is an oil when it should be a solid. What happened? This is often due to the presence of impurities. The most common culprit is the sulfonic acid byproduct formed from the hydrolysis of unreacted sulfonyl chloride.[14] This acidic and often water-soluble impurity can prevent your product from crystallizing. Another possibility is residual chlorinated solvent, which can be difficult to remove completely.[14] A thorough wash with a basic solution (like NaHCO₃) during work-up should remove the sulfonic acid. For residual solvents, using a high-vacuum pump or co-evaporating with a non-polar solvent like toluene can be effective.

Troubleshooting Guide: From Quench to Crude

Issue	Potential Cause(s)	Recommended Solution(s)
Vigorous/Uncontrolled Quench	1. Quenching agent added too quickly.2. Reaction mixture not sufficiently cooled.	1. Add the reaction mixture slowly and dropwise to the pre-cooled quenching solution with vigorous stirring.2. Perform the quench in an ice/salt or dry ice/acetone bath to maintain a temperature of 0 °C or below.[7]
Low Yield of Desired Product	1. Hydrolysis of the product during work-up.2. Incomplete extraction of the product.	1. Minimize contact time with the aqueous phase. Use cold solutions and a mild base (NaHCO₃).[9][10]2. Perform multiple extractions (e.g., 3x) with the organic solvent. After separation, back-extract the combined aqueous layers with a fresh portion of solvent to recover any dissolved product.[12]
Persistent Emulsion During Extraction	1. Vigorous shaking of the separatory funnel.2. Presence of fine particulate matter or amphiphilic byproducts.	1. Use gentle inversions to mix the layers instead of vigorous shaking.2. Add a small amount of brine to "break" the emulsion. If it persists, filter the entire mixture through a pad of Celite®.
Aqueous Layer is Strongly Acidic After Work-up	1. Insufficient quenching agent was used to neutralize all the unreacted sulfonyl chloride and HCl byproduct.	1. Carefully add more saturated NaHCO₃ solution to the separatory funnel until gas evolution ceases and the aqueous layer is neutral or slightly basic (test with pH paper).
Unexpected Byproducts Observed	1. Formation of sulfonic acid from hydrolysis.2. Diaryl sulfone formation (in chlorosulfonation reactions).[9]	1. Ensure a thorough basic wash during work-up to remove the acidic sulfonic acid.2. If the byproduct is neutral, purification by column chromatography or recrystallization is necessary.[15]

Visualized Workflows and Protocols

Diagram 1: Quenching Strategy Decision Tree

This diagram outlines the logical steps to select the most appropriate quenching strategy based on the stability of your product.

Caption: Decision tree for selecting a sulfonyl chloride quenching agent.

Protocol 1: Standard Quenching with Saturated Sodium Bicarbonate

This protocol is a robust and generally applicable method for quenching reactions containing unreacted sulfonyl chloride, particularly when the desired product is stable under mildly basic conditions.[7]

Materials:

• Reaction mixture containing the product and unreacted sulfonyl chloride.

• Saturated aqueous solution of sodium bicarbonate (NaHCO₃), pre-chilled to 0 °C.

• Large beaker or flask for quenching, appropriately sized to accommodate potential foaming.

• Ice bath.

Procedure:

• Preparation : Prepare an ice bath and place the beaker containing the cold, saturated NaHCO₃ solution in it. Ensure the volume of the NaHCO₃ solution is sufficient to neutralize all acidic components.

• Cooling : Cool the completed reaction mixture to 0 °C in a separate ice bath.

• Quenching : With vigorous stirring, slowly add the reaction mixture dropwise via an addition funnel or pipette to the cold NaHCO₃ solution.[7]

• Monitoring : Observe the rate of gas (CO₂) evolution. Maintain a slow addition rate to keep the foaming under control. The quench is complete when the addition is finished and gas evolution has ceased.[7]

• Final Check : After the addition is complete, allow the mixture to stir for an additional 10-15 minutes in the ice bath. Check the pH of the aqueous layer with pH paper to ensure it is neutral or slightly basic (pH 7-8).

• Proceed to Work-up : The quenched mixture is now ready for extractive work-up as described in Protocol 2.

Diagram 2: General Extractive Work-up Workflow

This flowchart details the standard procedure for isolating a crude product following a successful quench.

Caption: Standard workflow for aqueous extractive work-up.

Protocol 2: General Aqueous Extractive Work-up

This procedure is used to separate the desired organic product from aqueous-soluble materials after quenching.[12][16]

Procedure:

• Extraction : Transfer the quenched reaction mixture to a separatory funnel. If the reaction was run in a water-miscible solvent (like THF), dilute the mixture with a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate. Add deionized water if needed to fully dissolve any salts.

• Separate Layers : Gently invert the funnel several times to mix, venting frequently to release any pressure. Allow the layers to separate fully, then drain the organic layer. (Note: DCM is denser than water; ethyl acetate is less dense).

• Re-extract : Extract the aqueous layer two more times with fresh portions of the organic solvent to ensure complete recovery of the product.

• Combine & Wash : Combine all the organic layers in the separatory funnel. Wash successively with:

  • Deionized water (to remove water-soluble impurities).

  • Saturated aqueous NaHCO₃ (if not used in the quench, to remove any residual acid).

  • Brine (to remove the majority of dissolved water).[12][16]

• Drying : Drain the washed organic layer into an Erlenmeyer flask and add an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Swirl the flask; if the drying agent clumps together, add more until some particles remain free-flowing.

• Isolation : Filter the dried solution to remove the drying agent, washing the solid with a small amount of fresh solvent. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification : The crude product can then be purified by standard techniques such as column chromatography on silica gel or recrystallization.[15][16]

References

• Benchchem. (n.d.). Application Notes and Protocols for Sulfonamide Synthesis using 2,4-Dichlorobenzenesulfonyl Chloride.
• Benchchem. (n.d.). Effective methods for quenching unreacted 3,4- dimethoxybenzenesulfonyl chloride.
• ChemicalBook. (2025). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• Benchchem. (n.d.). An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group.
• Benchchem. (n.d.). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis.
• SD Fine-Chem. (n.d.). SULPHURYL CHLORIDE - GHS Safety Data Sheet.
• Benchchem. (n.d.). Preventing decomposition of sulfonyl chloride during reaction.

• Anderson, M. D., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ACS Publications. Available at: [Link]

• New Jersey Department of Health. (n.d.). BENZENE SULFONYL CHLORIDE HAZARD SUMMARY.
• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation.

• King, J. F., et al. (1984). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). ResearchGate. Available at: [Link]

• Anderson, M. D., et al. (2009). Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. ResearchGate. Available at: [Link]

• Organic Synthesis. (n.d.). Alcohol to Tosylate using Tosyl Cl, base.
• Fisher Scientific. (2025). SAFETY DATA SHEET - Sulfuryl chloride.
• Angene Chemical. (2021). Safety Data Sheet - 3-Chloro-4-fluorobenzene-1-sulfonyl chloride.
• Reddit. (2020). Any tips on cleaning up SO2Cl2 chlorination reactions?.

• Liu, J., et al. (2013). Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. ResearchGate. Available at: [Link]

• ResearchGate. (2016). How to remove excess or unreacted methane sulphonyl chloride from the reaction mixture.
• King, J. F., et al. (1978). Organic sulfur mechanisms. 24.
• Angene Chemical. (2021). Safety Data Sheet - 3-Chloro-4-fluorobenzene-1-sulfonyl chloride.

• Gnedin, B. G., et al. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. OSTI.GOV. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of Primary Sulfonamides.
• Shouguang Nuomeng Chemical Co., Ltd. (2025). What are the products when Benzene Sulfonyl Chloride reacts with amines?.
• Benchchem. (n.d.). An In-depth Technical Guide to the Synthesis of Tosylates from Alcohols using p-Toluenesulfonyl Chloride (TsCl).

• Kevill, D. N., & D'Souza, M. J. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. NIH National Library of Medicine. Available at: [Link]

• King, J. F. (1975). Organic sulfur mechanisms. 35. Mechanisms of hydrolysis and related nucleophilic displacement reactions of alkanesulfonyl chlorides: pH dependence and the mechanism of hydration of sulfenes. Journal of the American Chemical Society.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation.
• Lakrout, S., et al. (2013). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. Royal Society of Chemistry.

• Willis, M. C., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. NIH National Library of Medicine. Available at: [Link]

• ChemicalBook. (n.d.). Tosyl chloride: Application, Preparation.
• Google Patents. (n.d.). FR2795723A1 - PROCESS FOR PREPARING SULPHONATE SALTS VIA ALKALINE HYDROLYSIS OF THE CORRESPONDING SULFONYL CHLORIDES.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• Lambert, T. H., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society.
• UCL Discovery. (n.d.). The Synthesis of Functionalised Sulfonamides.

• Bowser, J. R., et al. (n.d.). Preparation of sulfonamides from N-silylamines. PMC - NIH. Available at: [Link]

• Reddit. (2024). Can somebody link a procedure for making alkyl tosylates with TsCl?.
• Wikipedia. (n.d.). Sulfuryl chloride.
• Lambert, T. H., & Nacsa, E. D. (n.d.).
• ResearchGate. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism.
• University of Calgary. (n.d.). Ch8 : Tosylates.
• Chen, J-R., et al. (2018).
• Sigma-Aldrich. (n.d.). Sulfonyl Chlorides and Sulfonamides.
• BenchChem. (n.d.). The Role of Sulfonyl Chlorides in Pharmaceutical Synthesis.
• Quora. (2023). What is the use of sulfonyl chloride?.

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Technical Support Center: Purification of 2-Ethoxybenzene-1-sulfonyl chloride

Welcome to the technical support guide for handling and purifying 2-Ethoxybenzene-1-sulfonyl chloride. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile reagent. Purity is paramount for the success of subsequent reactions, such as sulfonamide synthesis, and this guide provides in-depth, field-tested solutions to common purification challenges.[1]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the workup and purification of 2-Ethoxybenzene-1-sulfonyl chloride. The advice provided is based on established chemical principles and practical laboratory experience.

Question 1: After my synthesis and initial workup, my "purified" 2-Ethoxybenzene-1-sulfonyl chloride is a sticky, oily solid, and the ¹H NMR shows a broad peak. What is the likely impurity?

Answer: This is a classic sign of contamination with the corresponding sulfonic acid: 2-Ethoxybenzenesulfonic acid . This impurity is the hydrolysis product of your sulfonyl chloride.[2] Sulfonyl chlorides are electrophilic and react with water, a reaction that can occur if the crude product is exposed to moisture in the air or during a non-anhydrous workup.[3][4]

• Causality: The sulfonic acid is significantly more polar and hygroscopic than the sulfonyl chloride, leading to the sticky or oily appearance. In the ¹H NMR spectrum, the acidic proton of the sulfonic acid group often appears as a broad singlet which can exchange with trace water in the NMR solvent, further broadening the peak.

Question 2: How can I effectively remove 2-Ethoxybenzenesulfonic acid from my crude product?

Answer: The most efficient method is a liquid-liquid extraction using a mild aqueous base. The base deprotonates the acidic sulfonic acid, forming a water-soluble salt that partitions into the aqueous layer, while the neutral sulfonyl chloride remains in the organic solvent.

• Recommended Method: An extractive wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) is ideal. It is basic enough to deprotonate the sulfonic acid but mild enough to minimize the hydrolysis of your desired sulfonyl chloride.[2] Avoid using strong bases like sodium hydroxide (NaOH), as they can significantly accelerate the hydrolysis of the sulfonyl chloride itself.[2]

See Protocol 1 for a detailed step-by-step procedure.

Question 3: My product is pure by NMR after an aqueous wash, but it has a slight yellow or brown tint. How can I decolorize it?

Answer: A persistent color often indicates trace amounts of highly conjugated impurities or baseline material from the synthesis. Two primary methods can address this:

• Recrystallization: This is the preferred method for crystalline solids. It is highly effective at excluding colored impurities from the crystal lattice.[5] A two-solvent system, such as dichloromethane/hexane or ethyl acetate/hexane, often yields the best results.

• Activated Charcoal (Decolorizing Carbon): If recrystallization alone is insufficient, you can add a small amount of activated charcoal to the hot solution just before the filtration and cooling steps of recrystallization. The charcoal adsorbs colored impurities. Use it sparingly, as it can also adsorb your product, reducing the overall yield.

Question 4: I am attempting to purify my 2-Ethoxybenzene-1-sulfonyl chloride via flash column chromatography on silica gel, but my yield is very low, and TLC shows a new, polar spot. What is happening?

Answer: This is a common and critical issue. Sulfonyl chlorides can be unstable on standard silica gel.[6] The acidic nature of the silica surface can catalyze the hydrolysis of the sulfonyl chloride, converting your product into the corresponding sulfonic acid right on the column. The new, polar spot you observe on TLC is likely this sulfonic acid, which then remains adsorbed to the silica.

• Troubleshooting Strategies:

  • Deactivate the Silica: Prepare a slurry of your silica gel in the chosen eluent and add 0.5-1% triethylamine (or another non-nucleophilic base) by volume. The base neutralizes the acidic sites on the silica surface, minimizing on-column degradation.

  • Use a Less Acidic Stationary Phase: Consider using alumina (neutral or basic) or a different grade of silica gel if the problem persists.

  • Work Quickly: Do not let the product sit on the column for an extended period. Dry-load the crude material onto a small amount of silica and run the column as quickly as possible while maintaining good separation.

See Protocol 3 for a robust chromatography procedure.

Purification Decision Workflow

Choosing the correct purification strategy is key to maximizing yield and purity. This workflow provides a logical decision-making process.

Caption: Decision tree for selecting the appropriate purification method.

Detailed Experimental Protocols

Protocol 1: Extractive Aqueous Workup for Sulfonic Acid Removal

This protocol is the first line of defense for removing acidic impurities.

• Dissolution: Dissolve the crude 2-Ethoxybenzene-1-sulfonyl chloride in an appropriate organic solvent (e.g., ethyl acetate, dichloromethane) in a separatory funnel. Use approximately 10-20 mL of solvent per gram of crude material.

• First Wash (Water): Add an equal volume of deionized water, shake gently, allow the layers to separate, and discard the aqueous layer. This removes any water-soluble inorganic salts.

• Base Wash (Bicarbonate): Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and shake gently, venting frequently to release CO₂ gas that may form. Allow the layers to separate and discard the aqueous layer.[2]

• Repeat Base Wash: Perform a second wash with saturated NaHCO₃ solution to ensure complete removal of the sulfonic acid.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps to break up any emulsions and begins the drying process.

• Drying and Concentration: Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the purified product.

Caption: Workflow for removing sulfonic acid via basic aqueous extraction.

Protocol 2: Recrystallization for High Purity Solids

Recrystallization is a powerful technique for purifying solid compounds to high levels.[5]

A. Single-Solvent Recrystallization

• Solvent Selection: Choose a solvent that dissolves the compound well when hot but poorly when cold.

• Dissolution: Place the solid in an Erlenmeyer flask. Add the minimum amount of boiling solvent to just dissolve the solid completely.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration through fluted filter paper to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

B. Two-Solvent Recrystallization

This method is useful when no single solvent is ideal. It uses one solvent in which the compound is soluble (solvent 'A') and another in which it is insoluble (solvent 'B', the anti-solvent). The two solvents must be miscible.

• Dissolution: Dissolve the crude solid in the minimum amount of hot solvent 'A' (e.g., dichloromethane, ethyl acetate).

• Addition of Anti-Solvent: While the solution is still hot, add the anti-solvent 'B' (e.g., hexanes, pentane) dropwise until the solution becomes faintly cloudy (turbid).[7]

• Re-clarification: Add a few more drops of hot solvent 'A' until the solution becomes clear again.

• Cooling & Isolation: Follow steps 4-6 from the single-solvent method.

Solvent System	Component 'A' (Soluble)	Component 'B' (Anti-Solvent)	Notes
System 1	Dichloromethane (DCM)	Hexanes	Good for moderately polar compounds. Be mindful of DCM's low boiling point.
System 2	Ethyl Acetate	Hexanes	A very common and effective system for a wide range of polarities.
System 3	Toluene	Heptane	Higher boiling points, which can be useful for less soluble compounds.

Protocol 3: Flash Column Chromatography

This protocol is for purifying oily products or complex mixtures where recrystallization is not feasible.

• TLC Analysis: Determine an appropriate eluent system using thin-layer chromatography (TLC). Aim for a retention factor (Rf) of ~0.3 for the desired product. A common starting point is a mixture of hexanes and ethyl acetate.

• Column Packing: Pack a glass column with silica gel using the wet slurry method with your chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent (or a stronger solvent like DCM) and adsorb it onto a small amount of silica gel (dry loading). Carefully add the dried silica to the top of the column.

• Elution: Add the eluent to the top of the column and apply positive pressure (air or nitrogen) to run the solvent through the column at a steady rate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution of your product by TLC.

• Combine & Concentrate: Combine the pure fractions and remove the solvent under reduced pressure.

References

• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. MDPI. [Link]

• Purification of crude, liquid organosulfonyl chloride.

• Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column. SIELC Technologies. [Link]

• Synthesis of sulfonyl chloride substrate precursors. Columbia University. [Link]

• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. ResearchGate. [Link]

• 4-Cyano-2-methoxybenzenesulfonyl Chloride. UCL Discovery. [Link]

• Benzenesulfonyl chloride. Organic Syntheses Procedure. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• 4-Methoxybenzenesulfonyl chloride. Solubility of Things. [Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

• The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride. ResearchGate. [Link]

• Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water. Journal of the Chemical Society B: Physical Organic. [Link]

• 2-Methoxybenzenesulfonyl Chloride. PubChem. [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. [Link]

• Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Chinese Journal of Organic Chemistry. [Link]

• Recrystallization with two solvents. Reddit. [Link]

• 4-Cyano-2-methoxybenzenesulfonyl Chloride. Organic Syntheses Procedure. [Link]

• Diverse Reactions of Sulfonyl Chlorides and Cyclic Imines. ResearchGate. [Link]

• Benzenesulfonyl chloride. Wikipedia. [Link]

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• 7. reddit.com [reddit.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Ethoxybenzene-1-sulfonyl Chloride and p-Toluenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic synthesis, sulfonyl chlorides are indispensable reagents, primarily for the formation of sulfonamides and sulfonate esters—functional groups prevalent in a vast array of pharmaceuticals and functional materials. Among the most common of these reagents is p-toluenesulfonyl chloride (TsCl), a workhorse molecule valued for its predictable reactivity.[1] This guide provides an in-depth technical comparison between TsCl and a less ubiquitous but structurally significant alternative: 2-ethoxybenzene-1-sulfonyl chloride.

The choice between these two reagents is not arbitrary; it is dictated by the subtle yet profound influence of their respective substituents on the reactivity of the sulfonyl chloride functional group. By examining their structural, electronic, and steric differences, this guide aims to equip researchers with the field-proven insights necessary to make informed decisions in experimental design, optimizing reaction outcomes for applications ranging from protecting group chemistry to the synthesis of complex molecular architectures.

Structural and Physicochemical Properties: A Tale of Two Substituents

At first glance, both molecules share the core benzenesulfonyl chloride framework. However, the nature and position of their alkyl and alkoxy substituents give rise to distinct physical and chemical properties.

Property	2-Ethoxybenzene-1-sulfonyl chloride	p-Toluenesulfonyl chloride (TsCl)
Structure
Molecular Formula	C₈H₉ClO₃S[2]	C₇H₇ClO₂S[1]
Molecular Weight	220.67 g/mol [2]	190.65 g/mol [1][3]
Appearance	Solid[2]	White to light yellow crystalline solid[1][4]
Melting Point	Not widely reported	69-71 °C[3][5]
Solubility	Soluble in common organic solvents	Freely soluble in alcohol, benzene, ether; insoluble in water[3]

The critical distinction lies in the substitution pattern: TsCl features a methyl group at the para position, distal to the sulfonyl chloride, whereas 2-ethoxybenzene-1-sulfonyl chloride has an ethoxy group at the ortho position, immediately adjacent to the reaction center. This positional difference is the primary determinant of their divergent reactivity.

Causality of Reactivity: An Analysis of Electronic and Steric Effects

The reactivity of arylsulfonyl chlorides in nucleophilic substitution reactions is governed by the electrophilicity of the sulfur atom. This, in turn, is modulated by a combination of electronic effects (how substituents donate or withdraw electron density) and steric effects (the physical obstruction around the reaction site).[6]

Electronic Effects

The substituent on the aromatic ring directly influences the electron density at the sulfonyl group, altering its susceptibility to nucleophilic attack.

• p-Toluenesulfonyl chloride (TsCl): The para-methyl group is a weak electron-donating group (EDG) through induction and hyperconjugation.[7] It pushes a small amount of electron density towards the benzene ring, which slightly deactivates the sulfonyl chloride's sulfur atom toward nucleophiles compared to unsubstituted benzenesulfonyl chloride.

• 2-Ethoxybenzene-1-sulfonyl chloride: The ortho-ethoxy group presents a more complex electronic profile. The oxygen atom is highly electronegative and exerts an electron-withdrawing inductive effect. However, its lone pairs of electrons can participate in resonance with the aromatic ring, a powerful electron-donating effect that pushes electron density into the ring.[8] In substituents like alkoxy groups, the resonance effect typically dominates, making the ethoxy group a net electron-donating group. This stronger donation decreases the electrophilicity of the sulfur atom more significantly than the methyl group in TsCl.

Steric Effects

Steric hindrance refers to the physical impediment caused by the size of groups near the reaction center, which can block the approach of a nucleophile.[9][10]

• p-Toluenesulfonyl chloride (TsCl): The methyl group is located at the para position, far from the sulfonyl chloride group. Consequently, it offers negligible steric hindrance to an incoming nucleophile.[11]

• 2-Ethoxybenzene-1-sulfonyl chloride: The ethoxy group is positioned at the ortho position, directly adjacent to the sulfonyl chloride. Its ethyl chain occupies significant three-dimensional space, creating a sterically crowded environment around the electrophilic sulfur atom. This bulkiness physically obstructs the trajectory of an approaching nucleophile, making a successful reaction less probable.[6]

In-Depth Focus: Comparative Reactivity in Sulfonamide Formation

The synthesis of sulfonamides via the reaction of a sulfonyl chloride with a primary or secondary amine is a cornerstone transformation that vividly illustrates the reactivity differences between these two reagents.[12]

Logical Framework for Reactivity

The combination of electronic and steric factors leads to a clear prediction: p-Toluenesulfonyl chloride will react significantly faster with amines than 2-ethoxybenzene-1-sulfonyl chloride. The less electrophilic sulfur and, more importantly, the severe steric hindrance of the ortho-ethoxy group in the latter compound create a much higher activation energy barrier for the nucleophilic attack.

Caption: Factors influencing the reactivity of the two sulfonyl chlorides.

Experimental Protocol: A Self-Validating System for Comparative Analysis

To empirically validate the theoretical analysis, the following protocol describes a parallel synthesis designed to compare the reactivity of the two sulfonyl chlorides under identical conditions. The inclusion of reaction monitoring and purification steps ensures the trustworthiness and reproducibility of the findings.

Objective: To compare the rate and yield of sulfonamide formation when reacting benzylamine with 2-ethoxybenzene-1-sulfonyl chloride and p-toluenesulfonyl chloride.

Materials:

• Benzylamine

• 2-Ethoxybenzene-1-sulfonyl chloride

• p-Toluenesulfonyl chloride (TsCl)

• Triethylamine (Et₃N) or Pyridine (as base)

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Thin Layer Chromatography (TLC) plates (silica gel)

• Appropriate TLC eluent (e.g., 3:1 Hexanes:Ethyl Acetate)

Experimental Workflow

Caption: Workflow for the comparative sulfonamide synthesis experiment.

Step-by-Step Procedure:

• Reaction Setup: In two separate flame-dried round-bottom flasks under an inert atmosphere, add anhydrous dichloromethane. To each flask, add benzylamine (1.0 eq.) and triethylamine (1.5 eq.). Stir the solutions at room temperature.

• Reagent Addition:

  • To the first flask, add p-toluenesulfonyl chloride (1.1 eq.) portion-wise.

  • To the second flask, add 2-ethoxybenzene-1-sulfonyl chloride (1.1 eq.) portion-wise.

• Reaction Monitoring: Stir both reactions at room temperature. Monitor the consumption of the starting amine by Thin Layer Chromatography (TLC) every 30 minutes.

• Quenching and Workup: Once the starting amine is consumed (or after a set time, e.g., 24 hours), quench each reaction by adding deionized water. Transfer the mixtures to separatory funnels.

• Extraction: Wash the organic layer sequentially with 1 M HCl solution (to remove excess amine and base), saturated NaHCO₃ solution, and finally, brine.

• Drying and Concentration: Dry the organic layers over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude sulfonamides.

• Purification and Analysis: Purify the crude products by recrystallization or column chromatography. Determine the final yield and characterize the products (e.g., via NMR, MS) to confirm their identity and purity.

Anticipated Data and Interpretation

Sulfonyl Chloride	Reaction Time (TLC)	Isolated Yield
p-Toluenesulfonyl chloride	1-3 hours	>90%
2-Ethoxybenzene-1-sulfonyl chloride	12-24+ hours	40-60% (or lower)

The expected results would show a significantly faster reaction and higher yield for p-toluenesulfonyl chloride. This empirical data directly supports the theoretical framework: the combination of lower steric hindrance and higher electrophilicity of the sulfur center in TsCl leads to superior reactivity in standard sulfonamide synthesis.

Field-Proven Insights and Application Choice

The choice between these two reagents is a practical one based on the desired outcome:

• Choose p-Toluenesulfonyl chloride (TsCl) for:

  • High Reactivity and Efficiency: When rapid and high-yielding conversion of alcohols to tosylates or amines to sulfonamides is the primary goal.[13]

  • General Protecting Group Chemistry: TsCl is a standard reagent for protecting alcohols and amines due to the stability of the resulting tosylate and sulfonamide groups.[1]

  • Facilitating Nucleophilic Substitution: Converting a poor hydroxyl leaving group into an excellent tosylate leaving group is a classic and highly effective strategy in synthesis.[1]

• Choose 2-Ethoxybenzene-1-sulfonyl chloride when:

  • Lower Reactivity is Desired: In complex molecules with multiple nucleophilic sites, a less reactive sulfonyl chloride might offer greater selectivity for a more nucleophilic or less hindered site.

  • Specific Physicochemical Properties are Required: The resulting 2-ethoxyphenylsulfonyl moiety imparts different solubility, lipophilicity, and electronic properties to the final molecule compared to the tosyl group. This can be critical in drug development for modulating ADME (absorption, distribution, metabolism, and excretion) properties or for fine-tuning ligand-receptor interactions.

  • Avoiding Aromatic Methyl Groups: In certain metabolic studies, the methyl group of the tosyl moiety can be a site of oxidation. Using the 2-ethoxy analog would circumvent this specific metabolic pathway.

Conclusion

While both 2-ethoxybenzene-1-sulfonyl chloride and p-toluenesulfonyl chloride are valuable reagents for organic synthesis, their reactivity profiles are markedly different. p-Toluenesulfonyl chloride stands out as the more reactive and versatile option for general applications , a fact attributable to its minimal steric hindrance and the relatively high electrophilicity of its sulfur center. In contrast, 2-ethoxybenzene-1-sulfonyl chloride is a significantly less reactive molecule , primarily due to the profound steric hindrance imposed by the adjacent ethoxy group. This lower reactivity makes it a specialized tool, best employed in scenarios where a slower, more controlled reaction is advantageous or where the unique structural and electronic features of the 2-ethoxyphenylsulfonyl group are specifically required for the target application. Understanding these fundamental principles of reactivity is paramount for the rational design of synthetic strategies in research and development.

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A Comparative Guide to Modern Sulfonamide Synthesis: Alternative Reagents and Methodologies

Introduction: Beyond the Classical Pathway

The sulfonamide functional group is a cornerstone of medicinal chemistry, integral to the structure and activity of a vast array of pharmaceuticals, including antibacterial agents, diuretics, anticonvulsants, and anti-inflammatory drugs.[1][2][3] For decades, the synthesis of this critical pharmacophore has been dominated by a single, time-honored reaction: the coupling of a sulfonyl chloride with a primary or secondary amine, typically in the presence of a base like pyridine.[1][3][4]

While robust and widely applicable, this classical approach is fraught with limitations that resonate poorly with the demands of modern, efficient, and sustainable drug development. The requisite sulfonyl chloride precursors are often prepared under harsh, strongly acidic, and oxidizing conditions (e.g., using chlorosulfonic acid), which limits the functional group tolerance of the substrates.[5][6] Furthermore, many sulfonyl chlorides are inherently unstable, sensitive to moisture, and can be challenging to handle and store, posing practical and safety concerns.[7][8]

These challenges have catalyzed a paradigm shift in synthetic strategy, spurring the development of innovative reagents and methodologies. This guide provides a comparative analysis of key alternatives to the traditional sulfonyl chloride-amine coupling, offering researchers a toolkit of milder, more versatile, and often greener routes to this vital functional group. We will delve into the mechanisms, performance, and practical application of these modern methods, supported by experimental data and detailed protocols to facilitate their adoption in the laboratory.

Sulfur Dioxide Surrogates: Taming a Gaseous Reagent

One of the most significant advances has been the development of stable, solid reagents that can safely deliver sulfur dioxide (SO₂), circumventing the need to handle the toxic, corrosive gas directly. 1,4-Diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO) has emerged as the preeminent SO₂ surrogate.[9]

Causality and Mechanism

The core principle involves the controlled, in-situ release of SO₂ from the stable DABSO complex. This allows for novel disconnections in sulfonamide synthesis. In palladium- or copper-catalyzed systems, DABSO can react with aryl/heteroaryl boronic acids or halides and an amine in a one-pot, three-component coupling.[9][10] This approach constructs the C-S and S-N bonds sequentially, bypassing the need to pre-form and isolate a sulfonyl-containing intermediate.

Caption: Multi-component synthesis using DABSO.

Performance Comparison

Method	Key Reagents	General Yields	Reaction Conditions	Key Advantages	Limitations
Traditional	Sulfonyl chloride, Amine, Base	Good to Excellent	Variable, often harsh	Well-established	Unstable precursors, limited functional group tolerance.[1]
DABSO Coupling	Aryl boronic acid, Amine, DABSO, Cu(II) catalyst	Good to Excellent	Mild, often room temp. to moderate heat	Bypasses sulfonyl chlorides, broad scope, high functional group tolerance.[9]	Requires transition metal catalyst, can require excess amine.[9]

Experimental Protocol: Copper-Catalyzed Synthesis from Boronic Acids

This protocol is adapted from the work of Chen et al. for the one-pot synthesis of sulfonamides.[9]

• To an oven-dried reaction vial, add the (hetero)arylboronic acid (0.5 mmol, 1.0 equiv), amine (1.0 mmol, 2.0 equiv), DABSO (0.3 mmol, 0.6 equiv), and Cu(OAc)₂ (0.05 mmol, 10 mol%).

• Evacuate and backfill the vial with oxygen (using a balloon) three times.

• Add 2.0 mL of DMSO as the solvent.

• Stir the reaction mixture vigorously at 80 °C for 12 hours under an oxygen atmosphere.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and wash with saturated aqueous NH₄Cl (3 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired sulfonamide.

In Situ Oxidative Chlorination: A Greener One-Pot Strategy

This approach modernizes the use of sulfonyl chlorides by generating them in situ from stable and less hazardous precursors like thiols or disulfides, immediately followed by reaction with an amine in the same pot. This strategy avoids the isolation of the often-unstable sulfonyl chloride.

Causality and Mechanism

The key is the use of a mild and effective oxidative chlorinating agent that is compatible with a range of solvents, including green alternatives like water or ethanol. Sodium dichloroisocyanurate dihydrate (NaDCC·2H₂O), a stable, inexpensive solid, has proven highly effective.[8] It oxidizes the thiol to a sulfonyl chloride intermediate, which is then trapped by the amine present in the reaction mixture to form the S-N bond.

Caption: One-pot synthesis via in situ oxidative chlorination.

Performance Comparison

Method	Key Reagents	General Yields	Reaction Conditions	Key Advantages	Limitations
In Situ Oxidation	Thiol, Amine, NaDCC·2H₂O	Good to Excellent	Room temperature, green solvents (Water, EtOH, Glycerol).[8]	Environmentally friendly, mild conditions, simple filtration workup, stable precursors.[8][11]	Stoichiometric oxidant is required.

Experimental Protocol: Synthesis from Thiols in Ethanol

This protocol is adapted from a general and eco-friendly method.[8]

• In a round-bottom flask, dissolve the thiol (1.0 mmol, 1.0 equiv) and the amine (1.2 mmol, 1.2 equiv) in ethanol (5 mL).

• Add sodium dichloroisocyanurate dihydrate (NaDCC·2H₂O) (1.5 mmol, 1.5 equiv) to the solution in one portion.

• Stir the resulting mixture at room temperature for 1-6 hours (monitor by TLC).

• Upon completion, add water (10 mL) to the reaction mixture. The product will often precipitate.

• Collect the solid product by vacuum filtration, washing with cold water.

• If no precipitate forms, extract the aqueous mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the sulfonamide. Further purification by recrystallization or chromatography may be performed if necessary.

Sulfonyl Fluorides: The Stable Alternative

Sulfonyl fluorides have gained significant traction as shelf-stable and highly versatile alternatives to their chloride counterparts.[9] Their moderated reactivity provides a wider window for synthetic operations and enhances functional group compatibility. The unique reactivity of the S(VI)-F bond is central to the burgeoning field of "Sulfur(VI) Fluoride Exchange" (SuFEx) click chemistry.[9]

Causality and Mechanism

The S-F bond is stronger and less polarized than the S-Cl bond, rendering sulfonyl fluorides significantly more resistant to hydrolysis and generally less reactive. This stability allows them to be carried through multi-step syntheses. Activation for reaction with amines often requires a base or specific catalyst. This controlled reactivity can be a major advantage, particularly when dealing with complex molecules bearing multiple nucleophilic sites.[12]

Performance Comparison

Method	Key Reagents	General Yields	Reaction Conditions	Key Advantages	Limitations
Sulfonyl Fluorides	Sulfonyl fluoride, Amine, Base (e.g., DBU, K₂CO₃)	Good to Excellent	Often requires heating (e.g., 60-100 °C)	Excellent stability, high functional group tolerance, amenable to "click" chemistry.[9][12]	Less reactive than sulfonyl chlorides, may require forcing conditions for unreactive amines.

Experimental Protocol: General Amination of a Sulfonyl Fluoride

• To a solution of the sulfonyl fluoride (1.0 mmol, 1.0 equiv) in a suitable solvent (e.g., acetonitrile or DMF, 5 mL), add the amine (1.1-1.5 equiv).

• Add a base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 equiv) or K₂CO₃ (2.0 equiv).

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with ethyl acetate (25 mL).

• Wash the organic phase with 1M HCl (2 x 10 mL) and brine (1 x 10 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash chromatography to obtain the pure sulfonamide.

N-Sulfinylamines: A Direct Route to Primary Sulfonamides

The synthesis of primary sulfonamides (R-SO₂NH₂) using the classical method is particularly problematic, requiring the use of gaseous ammonia or surrogates that reduce atom economy.[6] The development of novel sulfinylamine reagents, such as N-Sulfinyl-O-(tert-butyl)hydroxylamine (t-BuONSO), provides a groundbreaking one-step solution.[13]

Causality and Mechanism

This method leverages the reaction of a highly reactive organometallic species (Grignard or organolithium reagent) with the electrophilic sulfur center of t-BuONSO. The organometallic reagent adds to the S=N bond, and a subsequent rearrangement and workup directly yield the primary sulfonamide. This brilliantly circumvents the need for sulfonyl chlorides and ammonia entirely.[6][13]

Caption: Direct synthesis of primary sulfonamides using t-BuONSO.

Performance Comparison

Method	Key Reagents	General Yields	Reaction Conditions	Key Advantages	Limitations
N-Sulfinylamine	Organometallic (Grignard/Organolithium), t-BuONSO	Good to Excellent	-78 °C to room temperature	Direct, one-step synthesis of primary sulfonamides; avoids ammonia and sulfonyl chlorides.[13]	Requires organometallic reagents, limited to primary sulfonamide synthesis.

Experimental Protocol: Synthesis using t-BuONSO

This protocol is adapted from the work of Bull et al.[13]

• To a flame-dried, argon-purged flask containing a solution of t-BuONSO (1.1 mmol, 1.1 equiv) in anhydrous THF (5 mL) at -78 °C, add the organometallic reagent (1.0 mmol, 1.0 equiv) dropwise.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Allow the mixture to warm to room temperature and stir for an additional 1 hour.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product via flash column chromatography to afford the primary sulfonamide.

Summary and Outlook

The synthesis of sulfonamides has evolved far beyond its classical origins. The modern synthetic chemist now has a diverse and powerful array of tools to construct this essential functional group with greater efficiency, safety, and environmental consideration.

Methodology	Starting Materials	Key Reagent	Conditions	Primary Advantage
Classical Method	Arene/Thiol → Sulfonyl Chloride, Amine	Chlorosulfonic acid / SO₂Cl₂	Harsh, often multi-step	Broadly understood, versatile
SO₂ Surrogates	Aryl Halide/Boronic Acid, Amine	DABSO	Mild, catalytic	Bypasses pre-functionalization, one-pot process.[9]
Oxidative Chlorination	Thiol, Amine	NaDCC·2H₂O / TCCA	Mild, green solvents	Uses stable precursors, environmentally benign.[8][11]
Sulfonyl Fluorides	Sulfonyl Fluoride, Amine	-	Often requires heat	Exceptional stability, orthogonal reactivity.[12]
N-Sulfinylamines	Organometallic Reagent	t-BuONSO	Low temperature	Direct, one-step route to primary sulfonamides.[13]

The trajectory of innovation points toward increasingly elegant and atom-economical solutions. Catalyst-driven methods, such as direct C-H sulfonamidation, and domino reactions that form multiple bonds in a single operation will continue to redefine the field.[1][14] As the principles of green chemistry become more deeply integrated into drug discovery and development, these alternative reagents and methodologies will transition from novelties to indispensable mainstays of the synthetic chemist's toolkit.

References

• Title: Green and Efficient Synthesis of Sulfonamides Catalyzed by Nano-Ru/Fe3O4 Source: ACS Sustainable Chemistry & Engineering URL
• Title: Source: BenchChem URL
• Title: Sulfonamides and sulfonate esters: Synthetic routes, proposed mechanisms, and crystallographic characterizations Source: Semantic Scholar URL
• Title: Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications Source: IAR J Med Sci URL
• Title: A Green, Catalyst-Free Method for the Synthesis of Sulfonamides and Sulfonylazides Source: Phosphorus, Sulfur, and Silicon and the Related Elements URL
• Title: Full article: Sulfonamide synthesis under green conditions Source: Taylor & Francis Online URL
• Title: Eco-friendly and green synthesis methods for sulfonamide derivatives Source: BenchChem URL
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• Title: The Synthesis of Functionalised Sulfonamides Source: UCL Discovery URL
• Title: Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides Source: ACS Combinatorial Science URL
• Title: Synthesis of Sulfonamides Source: Synthetic Methods in Drug Discovery: Volume 2 URL
• Title: Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions Source: Biophysical Reviews URL
• Title: Sulfonamide (medicine)
• Title: Recent Advances in the Synthesis of Sulfonamides Intermediates Source: Pharmaceutical Fronts URL
• Title: Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)
• Title: Sustainable synthesis of sulfonamides via oxidative chlorination in alternative solvents: a general, mild, and eco-friendly strategy Source: ResearchGate URL
• Title: A comparison of the recently reported methods for the synthesis of sulfonamides with the method reported here utilizing TCCA in water Source: ResearchGate URL
• Title: Sulfonamide synthesis by S-N coupling Source: Organic Chemistry Portal URL
• Title: Sulfonamide derivatives: Synthesis and applications Source: Frontier Research Publication URL
• Title: Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)

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A Senior Application Scientist's Guide to Validating the Purity of 2-Ethoxybenzene-1-sulfonyl Chloride

Abstract

For researchers, scientists, and drug development professionals, the chemical fidelity of a reagent is the bedrock of reproducible and reliable results. 2-Ethoxybenzene-1-sulfonyl chloride is a pivotal intermediate in the synthesis of various pharmacologically active molecules. Its purity is not merely a quality metric but a critical parameter that dictates reaction yield, impurity profiles of subsequent steps, and the ultimate safety and efficacy of the final drug substance. This guide provides an in-depth, comparative analysis of the principal analytical methods for validating the purity of 2-Ethoxybenzene-1-sulfonyl chloride. We move beyond mere protocols to explain the scientific rationale behind methodological choices, ensuring each technique functions as a self-validating system. This document is structured to empower you with the expertise to select, implement, and interpret the most appropriate analytical strategy for your specific needs, grounded in authoritative standards from the International Council for Harmonisation (ICH).[1][2][3][4]

The Analytical Imperative: Why Purity Validation is Non-Negotiable

2-Ethoxybenzene-1-sulfonyl chloride, due to its reactive sulfonyl chloride moiety, is susceptible to hydrolysis and can contain process-related impurities from its synthesis (e.g., starting materials, by-products). According to ICH Q3A guidelines, impurities in a new drug substance must be identified, reported, and qualified at specific thresholds, often starting as low as 0.05%.[1][2] An uncharacterized impurity profile for a key intermediate like this can introduce significant risks downstream. Therefore, a robust, multi-faceted analytical approach is essential not just for quality control, but for fundamental process understanding and regulatory compliance.

The following sections will compare the "gold standard" chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)—with powerful spectroscopic methods like Nuclear Magnetic Resonance (NMR), providing the technical depth required for informed decision-making.

Caption: High-level workflow for purity validation.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Purity and Impurity Profiling

HPLC is the premier technique for analyzing non-volatile and thermally labile compounds, making it exceptionally well-suited for 2-Ethoxybenzene-1-sulfonyl chloride without the need for derivatization.[5][6][7] Its strength lies in its ability to separate the main component from structurally similar impurities, such as positional isomers or hydrolysis products.

Causality Behind the Method: We choose a reverse-phase (RP-HPLC) method because the analyte is a moderately polar aromatic compound. A C18 stationary phase provides the necessary hydrophobic interactions to retain the analyte and its likely organic impurities, while a polar mobile phase (typically acetonitrile/water or methanol/water) is used for elution. UV detection is ideal due to the presence of the chromophoric benzene ring.

Experimental Protocol: RP-HPLC Method

1. Instrumentation & Conditions:

• System: HPLC with a UV-Vis Detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[8]

• Mobile Phase: Acetonitrile and Water (Gradient elution is recommended to separate both polar and non-polar impurities).

  • Gradient Example: Start with 40% Acetonitrile, ramp to 95% over 15 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (to ensure consistent retention times).

• Detection Wavelength: 230 nm (empirically determined for optimal response).

• Injection Volume: 10 µL.

2. Reagent and Sample Preparation:

• Diluent: Acetonitrile/Water (50:50 v/v).

• Standard Preparation: Accurately weigh ~10 mg of 2-Ethoxybenzene-1-sulfonyl chloride reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent to achieve a concentration of 100 µg/mL.

• Sample Preparation: Prepare the sample to be tested at the same concentration as the standard to ensure it falls within the validated linear range of the method.

3. System Suitability (A Self-Validating Check):

• Before sample analysis, perform at least five replicate injections of the standard solution.

• Acceptance Criteria: The relative standard deviation (RSD) for the peak area should be ≤ 2.0%. This confirms that the system is performing with adequate precision on the day of analysis.[9]

4. Data Analysis & Purity Calculation:

• Integrate all peaks in the sample chromatogram.

• Calculate the purity using the area percent method:

  • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

• Note: This assumes all impurities have a similar UV response factor to the main compound. For higher accuracy, especially for known impurities, a reference standard for each impurity should be used to calculate a relative response factor.[2]

Gas Chromatography (GC): A High-Resolution Alternative

GC offers exceptional resolution and speed, particularly for volatile and thermally stable compounds.[5][10] However, 2-Ethoxybenzene-1-sulfonyl chloride's reactivity and relatively high boiling point present a challenge. Direct injection can lead to degradation in the hot injector port, compromising accuracy.

Causality Behind the Method: To overcome thermal lability, derivatization is the most trustworthy approach.[8] By converting the highly reactive sulfonyl chloride into a more stable sulfonamide (e.g., by reacting it with diethylamine), we create a molecule that is thermally robust and chromatographs well. This strategy transforms a problematic analyte into an ideal one for GC analysis. GC coupled with a Flame Ionization Detector (FID) provides excellent quantification, while coupling to a Mass Spectrometer (GC-MS) is unparalleled for identifying unknown impurities.[11]

Experimental Protocol: GC-MS with Derivatization

1. Derivatization Step:

• Accurately weigh ~20 mg of the 2-Ethoxybenzene-1-sulfonyl chloride sample into a vial.

• Dissolve in 1 mL of an aprotic solvent like dichloromethane.

• Add a solution of diethylamine (2 equivalents) in dichloromethane. Let the reaction proceed for 15 minutes at room temperature to form the stable N,N-diethyl-2-ethoxybenzenesulfonamide.

• Dilute the mixture to a suitable concentration for GC-MS analysis.

2. Instrumentation & Conditions:

• System: Gas Chromatograph with a Mass Spectrometer.

• Column: A low-to-mid polarity column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).[8][11]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 270 °C (optimized to ensure efficient vaporization without degradation of the derivative).

• Oven Program:

  • Initial Temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230 °C.

3. Data Analysis & Purity Calculation:

• Identify the peak for the derivatized main compound in the total ion chromatogram.

• Analyze the mass spectrum of other peaks to tentatively identify impurities based on their fragmentation patterns.

• Calculate purity using the area percent method, similar to HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For Absolute Purity and Structural Confirmation

While chromatography reveals the number and relative quantity of components, NMR spectroscopy provides an orthogonal view, confirming the chemical structure and offering a path to absolute quantification (qNMR) without the need for a specific reference standard for every impurity.[8][12]

Causality Behind the Method: ¹H NMR is used to identify the characteristic proton signals of the 2-ethoxybenzene group. For quantitative analysis (qNMR), a certified internal standard with a known purity and a non-overlapping signal is added in a precise amount.[13][14] The purity of the analyte is calculated by comparing the integral of a specific analyte proton signal to the integral of a known proton signal from the internal standard. This method is trustworthy because it relies on the fundamental principle that signal intensity is directly proportional to the number of nuclei.

Experimental Protocol: Quantitative ¹H NMR (qNMR)

1. Sample Preparation:

• Accurately weigh ~15 mg of the 2-Ethoxybenzene-1-sulfonyl chloride sample into a clean NMR tube.

• Accurately weigh ~10 mg of a certified internal standard (e.g., 1,2,4,5-tetrachloro-3-nitrobenzene) and add it to the same NMR tube.

• Add ~0.7 mL of a deuterated aprotic solvent (e.g., Chloroform-d, CDCl₃). Using an aprotic solvent is critical to prevent reaction with the sulfonyl chloride.[8]

• Ensure both the sample and the standard are completely dissolved.

2. Instrumentation & Parameters (400 MHz Spectrometer):

• Pulse Program: Standard single-pulse experiment.

• Relaxation Delay (d1): Set to at least 5 times the longest T1 relaxation time of the signals being integrated (typically 30-60 seconds for quantitative work) to ensure full signal recovery.

• Number of Scans: 16 or higher to achieve a good signal-to-noise ratio.

3. Data Processing & Calculation:

• Carefully phase the spectrum and perform a baseline correction.

• Integrate a well-resolved signal for the analyte (e.g., the aromatic protons) and a signal for the internal standard.

• Calculate the purity using the following formula:

Comparative Analysis: Selecting the Right Tool for the Job

The choice of analytical method depends on the specific objective, from routine quality control to in-depth impurity investigation.

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A Comparative Guide to the Synthesis, Characterization, and Potential Biological Activities of Sulfonamides Derived from 2-Ethoxybenzene-1-sulfonyl Chloride

Introduction: The Sulfonamide Scaffold in Modern Drug Discovery

The sulfonamide functional group (–SO₂NH–) is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a vast array of therapeutic agents.[1][2] From the first antibacterial sulfa drugs to modern treatments for a range of conditions including cancer, glaucoma, and inflammation, the sulfonamide moiety has proven to be a remarkably versatile pharmacophore.[3] Its unique electronic properties and ability to form critical hydrogen bonds with biological targets contribute to its widespread success.[4]

This guide focuses on a specific, yet promising, class of sulfonamides derived from 2-ethoxybenzene-1-sulfonyl chloride . The introduction of an ethoxy group at the ortho-position of the phenyl ring offers a unique steric and electronic profile that can be exploited to modulate the pharmacokinetic and pharmacodynamic properties of the resulting derivatives. This strategic substitution can influence lipophilicity, metabolic stability, and receptor-binding orientation, making it a compelling starting point for the development of novel bioactive compounds.

Here, we provide an in-depth technical comparison, grounded in established scientific principles, to guide researchers in the synthesis, characterization, and biological evaluation of this unique sulfonamide library. We will explore the causality behind experimental choices and provide validated protocols to ensure reproducible and meaningful results.

Part 1: Synthesis Strategy

The generation of a sulfonamide library from 2-ethoxybenzene-1-sulfonyl chloride is a two-stage process: first, the synthesis of the sulfonyl chloride precursor, and second, its reaction with a diverse panel of amines.

Synthesis of the Precursor: 2-Ethoxybenzene-1-sulfonyl Chloride

The critical starting material, 2-ethoxybenzene-1-sulfonyl chloride, is not widely commercially available and must typically be synthesized. The most direct method is the electrophilic chlorosulfonation of 2-ethoxybenzene (phenetole).[5]

Causality of Experimental Choice: Chlorosulfonic acid is a powerful and highly reactive agent. The reaction mechanism involves the in-situ generation of the SO₂Cl⁺ electrophile, which then attacks the electron-rich aromatic ring of phenetole.[6] The ethoxy group is an ortho-, para-director; however, the bulky nature of the chlorosulfonyl group often favors substitution at the less sterically hindered para-position. Careful control of the reaction temperature is crucial to prevent side reactions and decomposition.[7]

Caption: Workflow for the synthesis of 2-ethoxybenzene-1-sulfonyl chloride.

General Synthesis of Novel Sulfonamide Derivatives

The cornerstone of creating the library is the reaction of the synthesized 2-ethoxybenzene-1-sulfonyl chloride with various primary or secondary amines.[8] This nucleophilic substitution reaction is robust and widely applicable.

Causality of Experimental Choice: The sulfur atom in the sulfonyl chloride is highly electrophilic, making it susceptible to attack by the nucleophilic amine. The reaction releases hydrochloric acid, which can protonate the starting amine, rendering it non-nucleophilic. Therefore, a non-nucleophilic base, such as pyridine or triethylamine, is essential to neutralize the HCl as it is formed, driving the reaction to completion.[8] The choice of solvent (e.g., dichloromethane, THF) is dictated by the solubility of the reactants.

Caption: General reaction scheme for the synthesis of sulfonamide derivatives.

Part 2: Structural Characterization and Data Interpretation

Confirming the identity and purity of each synthesized derivative is paramount. A combination of spectroscopic methods provides a self-validating system for structural elucidation.

Technique	Purpose	Expected Observations for 2-Ethoxybenzenesulfonamide Derivatives
FT-IR	Functional Group ID	- SO₂ Stretching: Two strong, characteristic bands at ~1350-1310 cm⁻¹ (asymmetric) and ~1170-1140 cm⁻¹ (symmetric). - N-H Stretching: For primary/secondary sulfonamides, a band in the range of 3400-3200 cm⁻¹. - C-O Stretching: Bands for the ethoxy group around 1250 cm⁻¹ (asymmetric) and 1050 cm⁻¹ (symmetric).
¹H NMR	Proton Environment	- Ethoxy Group: A triplet at ~1.4 ppm (3H, -CH₃) and a quartet at ~4.1 ppm (2H, -OCH₂-). - Aromatic Protons: Complex multiplets in the aromatic region (~6.9-7.8 ppm) characteristic of the substituted benzene ring. - N-H Proton: For secondary sulfonamides, a broad singlet (exchangeable with D₂O) typically downfield (>8.0 ppm).
¹³C NMR	Carbon Skeleton	- Ethoxy Group: Signals at ~15 ppm (-CH₃) and ~64 ppm (-OCH₂-). - Aromatic Carbons: Multiple signals in the range of ~110-160 ppm, including the carbon attached to the oxygen (~158 ppm).
Mass Spec (MS)	Molecular Weight	The molecular ion peak (M⁺) corresponding to the calculated molecular weight of the derivative. Isotopic patterns may be visible if halogens are present in the amine moiety.
X-ray Cryst.	3D Structure	Provides unambiguous confirmation of the molecular structure, bond angles, and intermolecular interactions (e.g., hydrogen bonding), which are crucial for understanding biological activity.[9]

Part 3: Comparative Guide to Biological Evaluation

While the specific activities of novel compounds must be determined experimentally, we can draw strong inferences from the vast body of literature on analogous sulfonamides to guide the screening process.[3] Below, we compare potential activities and outline the standard assays for evaluation.

Antimicrobial Activity

Sulfonamides are classic antibacterial agents that act as competitive inhibitors of dihydropteroate synthase (DHPS), an enzyme essential for folic acid synthesis in bacteria.[8] Many derivatives also exhibit antifungal properties.[2]

Comparative Screening Data (Hypothetical)

The following table illustrates how experimental data for novel 2-ethoxybenzenesulfonamide derivatives (coded EBS-1 to EBS-3 ) could be presented in comparison to standard drugs.

Compound	Amine Moiety	Antibacterial MIC (µg/mL) vs. S. aureus	Antibacterial MIC (µg/mL) vs. E. coli	Antifungal MIC (µg/mL) vs. C. albicans
EBS-1	4-Chloroaniline	32	64	>128
EBS-2	2-Aminothiazole	16	32	64
EBS-3	Piperidine	>128	>128	>128
Ciprofloxacin	(Standard)	1	0.5	N/A
Fluconazole	(Standard)	N/A	N/A	8

This is representative data based on typical findings in the literature.[10][11]

Analysis: This comparison would allow researchers to quickly identify promising leads. For instance, EBS-2 , incorporating a heterocyclic thiazole ring, shows superior activity compared to the simple aromatic (EBS-1 ) and aliphatic (EBS-3 ) derivatives, a common trend in sulfonamide SAR.[1]

Anticancer Activity

Many sulfonamides exhibit potent anticancer activity through various mechanisms, most notably the inhibition of carbonic anhydrase (CA) isoforms that are overexpressed in tumors (e.g., hCA IX and XII).[4][12] These enzymes help regulate pH in the hypoxic tumor microenvironment, and their inhibition leads to apoptosis.[12]

Comparative Screening Data (Hypothetical)

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	Anticancer IC₅₀ (µM) vs. MCF-7 (Breast Cancer)
EBS-1	150	95	25	10.5
EBS-2	210	120	12	5.2
EBS-4	4-Aminobenzoic acid	80	45	18
Acetazolamide	(Standard CAI)	250	12	25

Kᵢ (inhibition constant) and IC₅₀ values are representative. Lower values indicate higher potency.

Analysis: This data allows for a comparison of both potency and selectivity. EBS-2 shows potent inhibition of the cancer-related isoform hCA IX with weaker inhibition of the common cytosolic isoforms hCA I and II, suggesting a favorable selectivity profile. This enzymatic inhibition correlates with its lower IC₅₀ value against the MCF-7 cancer cell line, indicating it is a stronger candidate for further development than EBS-1 or EBS-4 .[13][14]

Part 4: Structure-Activity Relationship (SAR) Insights

The power of creating a library of derivatives lies in uncovering the structure-activity relationship (SAR)—the link between a molecule's structure and its biological activity.[15]

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A Senior Application Scientist's Guide to Sulfonylating Agents in Organic Chemistry

For researchers, scientists, and drug development professionals, the precise installation of a sulfonyl group is a cornerstone of modern organic synthesis. This functional group is not merely a synthetic handle; it is a critical component in a vast array of pharmaceuticals, acting as a key pharmacophore, a bioisostere for amides, and a modulator of physicochemical properties.[1][2][3][4] The choice of sulfonylating agent is therefore a decision of paramount importance, directly influencing reaction efficiency, selectivity, and the viability of a synthetic route.

This guide provides a comparative analysis of common sulfonylating agents, moving beyond a simple catalog of reagents to explain the causality behind their reactivity and application. We will delve into the mechanistic underpinnings of sulfonyl transfer, present comparative data to guide your selection, and provide robust, field-proven protocols.

The Mechanism of Sulfonyl Transfer: An Electrophilicity-Driven Process

The reactivity of any sulfonylating agent is fundamentally governed by the electrophilicity of the sulfur atom.[5][6] The sulfonyl group (R-SO₂-X) features a sulfur atom in a high oxidation state (+6), rendered highly electron-deficient by two oxygen atoms and an electron-withdrawing leaving group (X, typically a halide). This makes the sulfur atom a prime target for nucleophilic attack by alcohols or amines.

The reaction generally proceeds through one of two primary pathways:

• Concerted Sₙ2-type Displacement: The nucleophile attacks the sulfur atom, and the leaving group departs in a single, concerted step. This is common for many sulfonyl chlorides.[7]

• Stepwise Addition-Elimination: The nucleophile adds to the sulfur atom to form a transient, pentacoordinate intermediate, which then collapses by expelling the leaving group.[7][8]

The choice of pathway can be influenced by the reactants, solvent, and base. For instance, the reaction of methanesulfonyl chloride with alcohols in the presence of a strong, non-nucleophilic base like triethylamine can proceed via a highly reactive "sulfene" (CH₂=SO₂) intermediate.[9]

Caption: General mechanisms for sulfonyl group transfer reactions.

A Comparative Overview of Key Sulfonylating Agents

The selection of a sulfonylating agent is a balance of reactivity, stability, cost, and the specific demands of the substrate. While dozens of reagents exist, a few key players cover the majority of applications.

Agent	Abbreviation	Class	Key Features
Methanesulfonyl Chloride	MsCl	Alkanesulfonyl Chloride	Highly reactive due to low steric hindrance; resulting mesylates are excellent leaving groups.[5]
p-Toluenesulfonyl Chloride	TsCl	Arylsulfonyl Chloride	The industry "workhorse"; offers a good balance of reactivity and stability; resulting tosylates are excellent leaving groups and often crystalline.[5][10][11]
p-Nitrobenzenesulfonyl Chloride	NsCl	Arylsulfonyl Chloride	Highly reactive due to the strong electron-withdrawing nitro group; nosylates are potent leaving groups and useful for activating less reactive alcohols.[12]
Dansyl Chloride	DNS-Cl	Arylsulfonyl Chloride	Primarily used for fluorescent labeling of primary and secondary amines; reactivity is moderated by the electron-donating dimethylamino group.[5]
2,4-Dichlorobenzenesulfonyl Chloride	Arylsulfonyl Chloride	Highly reactive due to two electron-withdrawing chlorine atoms; useful for less nucleophilic substrates.[5]

Reactivity Hierarchy

The reactivity of sulfonylating agents is directly tied to the electrophilicity of the sulfonyl sulfur. This is influenced by both inductive and resonance effects of the 'R' group.

• Electronic Effects: Electron-withdrawing groups (e.g., -NO₂, -Cl) on an aryl ring increase the partial positive charge on the sulfur atom, enhancing its reactivity toward nucleophiles.[5][6] Conversely, electron-donating groups (e.g., -CH₃, -NMe₂) decrease reactivity.

• Steric Hindrance: Alkanesulfonyl chlorides like MsCl are generally more reactive than arylsulfonyl chlorides like TsCl, partly due to reduced steric hindrance around the sulfur center.[5]

When converting alcohols to sulfonate esters, which are themselves used as leaving groups in subsequent reactions, the leaving group ability follows a similar trend based on the stability of the resulting sulfonate anion. A more stable anion is a better leaving group.[10]

General Order of Leaving Group Ability: Triflate > Tosylate ≈ Nosylate > Mesylate [10]

This hierarchy is a direct consequence of the stability of the corresponding sulfonate anions, which is enhanced by the effective delocalization of the negative charge.[10]

Data Summary: Physicochemical Properties

A clear understanding of the physical properties of these reagents is essential for safe handling, reaction setup, and purification.

Sulfonylating Agent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)
Methanesulfonyl Chloride	CH₃SO₂Cl	114.55	-32	161
p-Toluenesulfonyl Chloride	C₇H₇ClO₂S	190.65	67-69	146 (15 mmHg)
p-Nitrobenzenesulfonyl Chloride	C₆H₄ClNO₄S	221.62	76-79	185 (10 mmHg)
Dansyl Chloride	C₁₂H₁₂ClNO₂S	269.75	70-73	N/A

(Data compiled from various chemical supplier databases and general chemical literature.)[13][14]

Experimental Protocols: A Practical Guide

The following protocols are designed as robust starting points. As a Senior Application Scientist, I must emphasize that optimization of temperature, reaction time, and stoichiometry is often necessary based on the specific substrate.

Protocol 1: General Synthesis of a Sulfonate Ester (Tosylation of a Primary Alcohol)

This procedure converts a hydroxyl group, which is a poor leaving group, into a tosylate, which is an excellent leaving group, without altering the stereochemistry at the carbinol center.[11][15]

Materials:

• Primary Alcohol (1.0 eq)

• p-Toluenesulfonyl Chloride (TsCl, 1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Pyridine or Triethylamine (Et₃N, 1.5 eq)

• 1 M HCl solution, Saturated NaHCO₃ solution, Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., Nitrogen), dissolve the primary alcohol in anhydrous DCM.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is critical to control the exothermicity of the reaction and prevent side reactions.

• Reagent Addition: Add the base (pyridine or Et₃N), followed by the portion-wise addition of TsCl. The base is essential to neutralize the HCl byproduct, driving the reaction to completion.[16]

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) until the starting alcohol is consumed.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Wash the organic layer sequentially with 1 M HCl (to remove the amine base), saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization (often from hexanes/ethyl acetate) or column chromatography on silica gel.

Protocol 2: General Synthesis of a Sulfonamide from a Primary Amine

This protocol describes the formation of a stable sulfonamide linkage, a key functional group in many pharmaceuticals.[1][17]

Materials:

• Primary Amine (1.0 eq)

• Sulfonyl Chloride (e.g., MsCl, 1.1 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Triethylamine (Et₃N, 2.0 eq) or another suitable base

• Standard workup reagents as listed in Protocol 1.

Procedure:

• Reaction Setup: In a clean, dry flask under an inert atmosphere, dissolve the primary amine and triethylamine in anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add a solution of the sulfonyl chloride in DCM to the stirred amine solution. The second equivalent of base ensures the reaction mixture remains basic.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its completion by TLC. These reactions are often rapid.

• Workup & Purification: Follow steps 5-8 as described in Protocol 1. The workup effectively removes the triethylamine hydrochloride salt and any excess reagents.

Caption: A typical experimental workflow for a sulfonylation reaction.

Decision Making: Selecting the Right Agent

The choice of sulfonylating agent is a critical parameter that depends on several factors. This decision tree provides a logical framework for reagent selection.

Caption: Decision tree for selecting a suitable sulfonylating agent.

Conclusion

While agents like tosyl chloride and mesyl chloride remain the reliable workhorses of sulfonylation chemistry, a nuanced understanding of the available reagents is crucial for optimizing synthetic outcomes. Highly activated agents like p-nitrobenzenesulfonyl chloride are invaluable for challenging substrates, whereas specialized reagents like dansyl chloride serve unique analytical purposes. The principles of electrophilicity and leaving group ability are the theoretical bedrock, but their practical application, guided by robust experimental protocols and a clear decision-making framework, is what enables success in the lab. By carefully considering the nature of the substrate and the desired outcome, researchers can confidently select the optimal sulfonylating agent to accelerate their research and development pipelines.

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• Tucker, J. W., et al. (2023). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. Retrieved from [Link]

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• Aslam, M., et al. (2024). Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA-Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. Chemistry & Biodiversity. Retrieved from [Link]

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Assessing the Stability of Sulfonyl Chlorides: A Comparative Guide for Researchers

<Senior Application Scientist

Introduction: The Double-Edged Sword of Reactivity

Sulfonyl chlorides (R-SO₂Cl) are indispensable reagents in modern chemistry, serving as vital precursors for the synthesis of sulfonamides, sulfonate esters, and other key molecular scaffolds in pharmaceuticals and materials science.[1] Their synthetic utility is derived directly from their high reactivity—the sulfonyl group is strongly electron-withdrawing, rendering the sulfur atom highly electrophilic and susceptible to nucleophilic attack.[2] However, this same reactivity makes them prone to degradation under various common laboratory conditions, posing significant challenges related to storage, handling, reaction control, and the purity of final products.

This guide provides an in-depth comparison of sulfonyl chloride stability across different environmental and chemical conditions. We will explore the primary degradation pathways, compare the stability of structurally diverse sulfonyl chlorides with supporting data, and provide robust experimental protocols for assessing stability in your own laboratory. Our goal is to equip researchers, scientists, and drug development professionals with the field-proven insights necessary to mitigate degradation, optimize reaction outcomes, and ensure the integrity of their work.

Pillar 1: Fundamental Degradation Pathways

The stability of a sulfonyl chloride is not an intrinsic constant but a dynamic property influenced by its molecular structure and external environment. The primary pathways of degradation include hydrolysis, thermolysis, and photolysis.

Hydrolytic Stability: The Inevitable Reaction with Water

Hydrolysis, the reaction with water to form the corresponding sulfonic acid (R-SO₃H) and hydrochloric acid (HCl), is the most common degradation pathway.[3] This reaction is often catalyzed by moisture in the air or trace water in solvents.[4][5]

The rate of hydrolysis is highly dependent on the structure of the R group:

• Electronic Effects: Aromatic sulfonyl chlorides' reactivity is governed by the electronic nature of substituents on the ring. Electron-withdrawing groups (e.g., -NO₂) increase the electrophilicity of the sulfur atom, accelerating hydrolysis. Conversely, electron-donating groups (e.g., -CH₃, -OCH₃) decrease the rate of hydrolysis.[6][7] The alkaline hydrolysis rates of aromatic sulfonyl chlorides follow the Hammett equation, confirming this electronic influence.[6][7]

• Steric Effects: Increased steric hindrance around the sulfonyl group can slow the rate of nucleophilic attack by water. However, in some cases, steric bulk can lead to an "acceleration effect" by destabilizing the ground state of the sulfonyl chloride, thereby lowering the activation energy for hydrolysis.[8]

• Aliphatic vs. Aromatic: Alkanesulfonyl chlorides generally exhibit different solvolysis kinetics compared to their aromatic counterparts, though both are believed to proceed through a concerted Sₙ2 mechanism in most hydroxylic solvents.[9][10]

A comparative study of heteroaromatic sulfonyl halides found that stability to hydrolysis often follows the trend: β-isomers > α-isomers > γ-isomers for pyridine derivatives, with hydrolysis by trace water being a primary decomposition pathway for many.[5][11]

Thermal Stability: The Limit of Heat

Exposure to elevated temperatures can induce decomposition. While many common sulfonyl chlorides are stable at room temperature, some, particularly certain heteroaromatic derivatives, can be unstable.[5] Thermal decomposition can generate corrosive or toxic byproducts such as sulfur dioxide (SO₂) and hydrogen chloride.[12][13] For example, methanesulfonyl chloride is noted to form toxic fumes when heated to decomposition.[12] In contrast, aryl sulfonyl fluorides are known to be significantly more thermally robust than their chloride analogs.[14]

Photolytic Stability: The Influence of Light

Certain sulfonyl chlorides are susceptible to degradation upon exposure to light, particularly UV radiation. This can proceed via homolytic cleavage of the S-Cl bond to generate sulfonyl radicals.[3] This pathway is particularly relevant for sulfonyl bromides but can also occur with chlorides.[3] The Reed reaction, for instance, utilizes light to convert hydrocarbons to sulfonyl chlorides, highlighting the role of photochemistry in their formation and potential degradation.[15] For sensitive compounds, storage in amber vials or in the dark is a critical precaution.

Pillar 2: Comparative Stability Analysis & Data

To provide a practical context, this section compares the stability of commonly used sulfonyl chlorides. The data presented is synthesized from literature and safety data sheets.

Structural Comparisons

The general order of stability for sulfonyl halides is: Fluorides > Chlorides > Bromides > Iodides .[3] Sulfonyl fluorides are often significantly more resistant to hydrolysis and thermal decomposition compared to sulfonyl chlorides.[14]

Within the widely used sulfonyl chlorides, a qualitative comparison can be made:

• p-Toluenesulfonyl chloride (TsCl): Generally considered robust among aromatic sulfonyl chlorides due to the mild electron-donating effect of the methyl group. It is a solid at room temperature and can be stored for extended periods under dry conditions.[16]

• Methanesulfonyl chloride (MsCl): A common aliphatic sulfonyl chloride, MsCl is a liquid that is highly reactive and sensitive to moisture.[12][17] It hydrolyzes slowly in water but reacts readily with nucleophiles like alcohols and amines.[3]

• Benzenesulfonyl chloride: The parent aromatic sulfonyl chloride, its stability is intermediate and serves as a baseline for comparison.

• Nitrobenzenesulfonyl chlorides (e.g., Nosyl chloride): The strongly electron-withdrawing nitro group makes these compounds highly reactive and thus less stable, particularly towards nucleophiles and hydrolysis.[7]

• Heteroaromatic Sulfonyl Chlorides: Stability is highly variable. A comprehensive study found that many pyridine and diazine derivatives decompose via SO₂ extrusion, while others are prone to hydrolysis.[5][11]

Quantitative Stability Data

The following table summarizes key stability-related data for representative sulfonyl chlorides. Note that quantitative kinetic data can be highly dependent on specific conditions (e.g., solvent, pH, temperature).

Sulfonyl Chloride	Molecular Formula	Type	Key Stability Characteristics	Storage Conditions
Methanesulfonyl Chloride (MsCl)	CH₃ClO₂S	Aliphatic	Moisture sensitive; reacts with water.[12][17] Stable under standard conditions but decomposes on intense heating.[12][13]	2-8°C, under nitrogen, protect from moisture.[17]
p-Toluenesulfonyl Chloride (TsCl)	C₇H₇ClO₂S	Aromatic	White solid, relatively stable.[16] Reacts with water and nucleophiles.[2][3]	Room temperature, dry conditions.
Benzenesulfonyl Chloride	C₆H₅ClO₂S	Aromatic	Hydrolyzes in water.[7] Reactivity is modulated by ring substituents.	Room temperature, dry conditions.
2-Thiophenesulfonyl Chloride	C₄H₃ClO₂S	Heteroaromatic	Solvolysis proceeds via a concerted Sₙ2 mechanism in hydroxylic solvents.[18]	Cool, dry conditions.

Pillar 3: Experimental Design for Stability Assessment

A self-validating stability study is crucial for determining the shelf-life and optimal handling procedures for a sulfonyl chloride. The following protocol outlines a robust workflow using High-Performance Liquid Chromatography (HPLC), a common technique for purity assessment and quantification.[1][19]

Workflow for a Forced Degradation Study

Caption: Experimental workflow for a forced degradation study of a sulfonyl chloride.

Detailed HPLC Protocol for Stability Monitoring

Objective: To quantify the remaining percentage of a sulfonyl chloride after exposure to stress conditions.

1. Materials & Reagents:

• Sulfonyl chloride of interest

• HPLC-grade acetonitrile (ACN)

• HPLC-grade water

• Formic acid or trifluoroacetic acid (for mobile phase modification)

• Buffers (for hydrolytic stress)

• HPLC system with UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Chromatographic Conditions (Example):

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: Start at 50% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 50% B and equilibrate.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210-254 nm (select optimal wavelength for your compound)[20]

• Injection Volume: 5 µL

Causality Behind Choices:

• Aprotic Solvent (ACN): Acetonitrile is chosen for stock solutions and as the primary organic solvent because it is aprotic and will not react with the sulfonyl chloride, ensuring the only degradation observed is from the intended stressor.[1]

• Reverse-Phase C18 Column: This is a versatile, non-polar stationary phase suitable for a wide range of organic molecules, including sulfonyl chlorides and their more polar degradation products (sulfonic acids).

• Gradient Elution: A gradient is used to ensure that both the relatively non-polar parent compound and any more polar degradants are eluted with good peak shape in a reasonable timeframe.[20]

3. Procedure:

• Stock Solution Preparation: Accurately prepare a ~1 mg/mL stock solution of the sulfonyl chloride in acetonitrile. This serves as the reference standard.

• Time-Zero (T0) Analysis: Immediately dilute the stock solution to a working concentration (e.g., 0.1 mg/mL) with acetonitrile and inject it into the HPLC. This peak area represents 100% of the intact compound.

• Applying Stress:

  • Hydrolytic: Dilute the stock solution into separate vials containing ACN/buffer mixtures (e.g., 50:50) at pH 4, 7, and 9.

  • Thermal: Place a sealed vial of the stock solution in an oven at a controlled temperature (e.g., 60°C). Include a control vial kept at room temperature in the dark.

  • Photolytic: Expose a solution in a quartz cuvette to a calibrated light source according to ICH Q1B guidelines. Wrap a control sample in foil.

• Time-Point Sampling: At predetermined intervals (e.g., 1, 4, 8, 24 hours), withdraw an aliquot from each stress condition.

• Sample Analysis: Dilute the aliquots to the working concentration with acetonitrile and inject them into the HPLC.

• Data Analysis: Calculate the percentage of the sulfonyl chloride remaining at each time point by comparing its peak area to the peak area of the T0 sample.

  • % Remaining = (Area_t / Area_T0) * 100

This self-validating system, with its use of T0 and control samples, ensures that observed degradation can be confidently attributed to the specific stress condition applied.

Mechanistic Overview of Degradation

The primary degradation pathways can be visualized to better understand the chemical transformations.

Caption: Primary degradation pathways for sulfonyl chlorides.

Conclusion and Practical Recommendations

The stability of sulfonyl chlorides is a critical parameter that dictates their storage, handling, and successful application in synthesis. While their reactivity is essential for their function, it must be carefully managed.

Key Recommendations:

• Always Assume Moisture Sensitivity: Store all sulfonyl chlorides under inert gas (nitrogen or argon) in tightly sealed containers with desiccants. Purchase in quantities that will be consumed in a reasonable timeframe.

• Use Anhydrous Solvents and Reagents: Ensure all reaction solvents and reagents are rigorously dried to prevent premature hydrolysis, which consumes the reagent and complicates purification.

• Control Temperature: For reactions requiring heat, perform small-scale trials first to assess thermal stability, especially when working with novel or heteroaromatic sulfonyl chlorides.[21] Do not store them near heat sources.

• Protect from Light: Store light-sensitive sulfonyl chlorides in amber bottles or in the dark.

• Structural Choice Matters: When possible, choose more stable derivatives for challenging applications. For instance, a tosyl chloride is generally more stable than a nosyl chloride. In cases of extreme instability, consider using the corresponding sulfonyl fluoride.[5][14]

• Perform Stability Studies: For critical applications, such as in GMP manufacturing or long-term process development, conducting a forced degradation study as outlined above is essential for establishing appropriate handling and storage protocols.

By understanding the fundamental principles of their stability and employing robust experimental practices, researchers can harness the full synthetic power of sulfonyl chlorides while ensuring the reliability and reproducibility of their results.

References

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• Methanesulfonyl chloride | CH3ClO2S. (n.d.). PubChem. Retrieved from [Link]

• METHANESULFONYL CHLORIDE FOR SYNTHESIS MSDS. (2015). Loba Chemie. Retrieved from [Link]

• Kavitha, R., & Ananthalakshmi, S. (2016). Kinetic studies on the reaction of p-Toluenesulfonyl Chloride with α-Hydroxy acids in the presence of pyridine in acetonitrile.

• Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. Retrieved from [Link]

• Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ResearchGate. Retrieved from [Link]

• Arcoria, A., et al. (1987). Nucleophilic substitution at sulphonyl sulphur. Part 2. Hydrolysis and alcoholysis of aromatic sulphonyl chlorides. ResearchGate. Retrieved from [Link]

• Sulfonyl halide. (n.d.). Wikipedia. Retrieved from [Link]

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A Researcher's Guide to the Kinetic Landscape of Sulfonyl Chlorides: A Comparative Analysis Featuring 2-Ethoxybenzene-1-sulfonyl Chloride

For Immediate Release

IVANHOE, CA – January 7, 2026 – In the intricate world of synthetic chemistry and drug development, the selection of the appropriate sulfonylating agent is a critical decision that profoundly influences reaction kinetics, yields, and ultimately, the efficiency of a synthetic route. This guide offers a deep dive into the kinetic analysis of 2-ethoxybenzene-1-sulfonyl chloride reactions, providing a comparative framework against other commonly employed sulfonyl chlorides. Authored for researchers, scientists, and drug development professionals, this document synthesizes technical data with practical insights to empower informed decision-making in the laboratory.

Introduction: The Enduring Importance of Sulfonyl Chlorides

Sulfonyl chlorides are a cornerstone class of reagents in organic synthesis, indispensable for the formation of sulfonamides and sulfonate esters—moieties prevalent in a vast array of pharmaceuticals, agrochemicals, and functional materials.[1] The reactivity of a sulfonyl chloride is delicately modulated by the electronic and steric nature of its substituents, making a thorough understanding of its kinetic profile paramount for optimizing reaction conditions and achieving desired outcomes.

This guide focuses on 2-ethoxybenzene-1-sulfonyl chloride, a member of the arylsulfonyl chloride family. We will explore its reactivity in key transformations such as hydrolysis and sulfonylation, and contextualize its performance by comparing it with a selection of other substituted benzenesulfonyl chlorides.

The Mechanistic Underpinning: A Look into the SN2 Pathway

The reactions of arenesulfonyl chlorides, including hydrolysis and aminolysis, predominantly proceed through a bimolecular nucleophilic substitution (SN2) mechanism.[2][3] In this concerted process, the nucleophile attacks the electrophilic sulfur atom, leading to a trigonal bipyramidal transition state, and the chloride ion is displaced. The reaction rate is therefore dependent on the concentration of both the sulfonyl chloride and the nucleophile.

The electronic nature of the substituents on the aromatic ring plays a crucial role in modulating the electrophilicity of the sulfur atom. Electron-withdrawing groups (EWGs) enhance the positive charge on the sulfur, accelerating nucleophilic attack and increasing the reaction rate. Conversely, electron-donating groups (EDGs) decrease the electrophilicity of the sulfur, leading to slower reaction rates. This relationship is often quantified by the Hammett equation, which correlates reaction rates with substituent constants (σ).[4][5]

Visualizing the SN2 Reaction Pathway

Caption: Generalized SN2 mechanism for the reaction of a nucleophile with 2-ethoxybenzene-1-sulfonyl chloride.

Comparative Kinetic Analysis: Gauging Reactivity

To provide a quantitative comparison, the following table summarizes the first-order rate constants for the solvolysis of a series of para- and meta-substituted benzenesulfonyl chlorides in water.

Substituent	Position	Rate Constant (k) at 25°C (s⁻¹)	Relative Rate
4-Methoxy	para	2.389 x 10⁻³	2.16
4-Methyl	para	1.357 x 10⁻³	1.23
None (H)	-	1.104 x 10⁻³	1.00
4-Bromo	para	7.447 x 10⁻⁴	0.67
3-Nitro	meta	9.373 x 10⁻⁴	0.85
4-Nitro	para	-	-
Data compiled from literature sources.[6]

As the data illustrates, electron-donating groups like methoxy and methyl at the para position increase the rate of solvolysis compared to the unsubstituted benzenesulfonyl chloride. Conversely, electron-withdrawing groups like bromo and nitro are expected to decrease the rate, although the 3-nitro substituent shows a slight rate decrease. Based on these trends, 2-ethoxybenzene-1-sulfonyl chloride is anticipated to have a reactivity slightly higher than or comparable to benzenesulfonyl chloride in similar reactions. The ortho-ethoxy group, being electron-donating, will likely accelerate the reaction, though potential steric hindrance could slightly mitigate this effect.

Experimental Protocols: A Practical Guide

The following protocols are provided as a comprehensive guide for performing and analyzing the kinetics of sulfonyl chloride reactions.

Synthesis of 2-Ethoxybenzene-1-sulfonyl chloride

A common route to arylsulfonyl chlorides is the diazotization of the corresponding aniline, followed by a Sandmeyer-type reaction.

Workflow for the Synthesis of 2-Ethoxybenzene-1-sulfonyl chloride

Caption: A typical workflow for the synthesis of 2-ethoxybenzene-1-sulfonyl chloride.

Materials:

• 2-Ethoxyaniline

• Concentrated Hydrochloric Acid

• Sodium Nitrite

• Sulfur Dioxide

• Glacial Acetic Acid

• Copper(II) Chloride

• Diethyl Ether

• Ice

• Anhydrous Magnesium Sulfate

Procedure:

• Diazotization: Dissolve 2-ethoxyaniline in a mixture of concentrated hydrochloric acid and water. Cool the solution to 0-5 °C in an ice-salt bath. Slowly add a pre-cooled aqueous solution of sodium nitrite, keeping the temperature below 5 °C. Stir for an additional 30 minutes.

• Sandmeyer Reaction: In a separate flask, prepare a solution of sulfur dioxide in glacial acetic acid containing a catalytic amount of copper(II) chloride. Cool this solution to 0 °C.

• Coupling: Slowly add the cold diazonium salt solution to the sulfur dioxide solution with vigorous stirring. Continue stirring at room temperature until nitrogen evolution ceases.

• Workup: Pour the reaction mixture onto crushed ice and extract the product with diethyl ether. Wash the organic layer with water, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the ethereal solution over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The crude 2-ethoxybenzene-1-sulfonyl chloride can be purified by vacuum distillation or column chromatography.

Kinetic Analysis of Hydrolysis by UV-Vis Spectrophotometry

Materials:

• 2-Ethoxybenzene-1-sulfonyl chloride

• Acetonitrile (spectroscopic grade)

• Deionized water

• UV-Vis spectrophotometer with a thermostatted cell holder

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-ethoxybenzene-1-sulfonyl chloride of a known concentration in anhydrous acetonitrile.

• Kinetic Run:

  • Equilibrate the spectrophotometer and a quartz cuvette containing a known volume of a water-acetonitrile mixture to the desired reaction temperature.

  • Initiate the reaction by injecting a small, known volume of the sulfonyl chloride stock solution into the cuvette.

  • Immediately begin recording the absorbance at a wavelength where the product (2-ethoxybenzenesulfonic acid) absorbs and the starting material does not, or where there is a significant change in absorbance over time.

• Data Analysis:

  • The reaction is typically carried out under pseudo-first-order conditions with a large excess of water.

  • The natural logarithm of the difference between the final and instantaneous absorbance (ln(A∞ - At)) is plotted against time.

  • The pseudo-first-order rate constant (k') is determined from the negative of the slope of this plot.

  • The second-order rate constant can be obtained by dividing k' by the concentration of water.

Comparative Reactivity of Alternative Sulfonylating Agents

The choice of a sulfonylating agent is often dictated by the specific requirements of the synthesis, including the nucleophilicity of the substrate and the desired reaction conditions. The following table provides a qualitative comparison of 2-ethoxybenzene-1-sulfonyl chloride with other common sulfonylating agents.

Sulfonyl Chloride	Key Features	Relative Reactivity (General)
2-Ethoxybenzene-1-sulfonyl chloride	Electron-donating ethoxy group.	Moderate
p-Toluenesulfonyl chloride (TsCl)	Readily available, crystalline solid. Electron-donating methyl group.	Moderate
Methanesulfonyl chloride (MsCl)	Highly reactive, sterically unhindered.	High
Benzenesulfonyl chloride	Unsubstituted aromatic sulfonyl chloride.	Moderate
p-Nitrobenzenesulfonyl chloride	Electron-withdrawing nitro group.	High
Dansyl chloride	Forms fluorescent sulfonamides.	Low

Conclusion: Strategic Reagent Selection for Optimal Outcomes

The kinetic analysis of 2-ethoxybenzene-1-sulfonyl chloride and its comparison with other sulfonylating agents underscore the importance of substituent effects in dictating reactivity. While direct kinetic data for the title compound remains elusive, a systematic analysis of its electronic and steric properties, in conjunction with data from analogous compounds, allows for a reasoned prediction of its behavior.

The ethoxy group, being moderately electron-donating, positions 2-ethoxybenzene-1-sulfonyl chloride as a reagent of moderate reactivity, suitable for a range of applications where fine-tuning of the reaction rate is desired. This guide provides the foundational knowledge and practical protocols to enable researchers to effectively utilize this and other sulfonyl chlorides in their synthetic endeavors, ultimately contributing to the advancement of chemical and pharmaceutical research.

References

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A Comparative Guide to the Environmental Impact of Sulfonamide Synthesis Methods

This guide provides an in-depth comparison of traditional and modern synthetic routes for sulfonamides, focusing on their respective environmental impacts. As the pharmaceutical industry increasingly embraces the principles of green chemistry, it is imperative for researchers and drug development professionals to understand and adopt methodologies that are not only efficient but also sustainable. This document moves beyond mere protocols to explain the causal relationships behind experimental choices, offering a framework for evaluating and implementing greener synthetic strategies in the laboratory and beyond.

Introduction: The Need for Greener Sulfonamide Synthesis

Sulfonamides are a cornerstone of medicinal chemistry, with applications ranging from antimicrobial agents to diuretics and anticonvulsants.[1] The conventional synthesis, typically involving the reaction of sulfonyl chlorides with amines, has been a workhorse for decades.[2][3][4] However, this classical approach is often plagued by significant environmental drawbacks, including the use of hazardous reagents, reliance on volatile organic solvents (VOCs), and the generation of substantial waste streams.[5][6][7]

The principles of green chemistry provide a crucial framework for assessing and improving the environmental performance of chemical processes. Key metrics such as Atom Economy (the efficiency of incorporating reactant atoms into the final product) and the Environmental Factor (E-Factor) (the ratio of waste generated to the mass of the product) are essential tools for this evaluation.[8][9] A high atom economy and a low E-Factor are hallmarks of a greener process. This guide will compare various sulfonamide synthesis methods through this lens, providing the data and protocols necessary to make informed, environmentally responsible decisions.

The Environmental Burden of Traditional Synthesis

The most common method for synthesizing sulfonamides involves the reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base.[1][2] While effective, this pathway carries a significant environmental cost.

• Hazardous Reagents and Intermediates: The synthesis often begins with the preparation of sulfonyl chlorides, which can involve toxic chlorinating agents like thionyl chloride.[5] The sulfonyl chloride intermediates themselves are highly reactive and moisture-sensitive.

• Solvent-Intensive Processes: These reactions are typically performed in chlorinated solvents like dichloromethane (DCM) or polar aprotic solvents such as dimethylformamide (DMF), which are recognized as environmental and health hazards.[5][7]

• Poor Atom Economy and High Waste: The reaction generates a stoichiometric amount of hydrochloric acid (HCl), which must be neutralized with a base, producing salt waste that contributes to a high E-Factor.[6] Subsequent aqueous workups and solvent-based purifications (e.g., column chromatography) further increase the overall waste generated.[10]

A New Paradigm: Green and Sustainable Synthesis Methods

In response to the shortcomings of traditional methods, a variety of innovative and eco-friendly alternatives have been developed. These approaches prioritize safety, efficiency, and waste reduction.

Mechanochemical Synthesis: A Solvent-Free Frontier

Mechanochemistry utilizes mechanical energy, typically from ball milling, to initiate and sustain chemical reactions in the absence of bulk solvents.[11] This "solid-state" approach represents a significant leap forward in green synthesis.

Key Advantages:

• Elimination of Solvents: The most significant benefit is the drastic reduction or complete elimination of solvent use, which is a primary source of waste in traditional synthesis.[11]

• One-Pot Telescopic Reactions: Mechanochemical methods can combine multiple reaction steps into a single, continuous process without isolating intermediates. A notable example is the one-pot, two-step synthesis from disulfides, which involves a tandem oxidation-chlorination followed by amination within the same milling jar.[12][13]

• Use of Safer Reagents: This approach allows for the use of stable, solid reagents like sodium hypochlorite pentahydrate (NaOCl·5H₂O) as an oxidant, avoiding hazardous liquid reagents.[11][12]

• High Yields and Purity: These methods often produce high yields of the desired sulfonamide, with purification sometimes requiring only a simple wash rather than extensive chromatography.[12]

Synthesis in Green Solvents: Benign by Design

When a solvent is necessary, replacing traditional VOCs with environmentally benign alternatives like water, ethanol, or deep eutectic solvents (DES) can significantly lower the environmental impact.[2][14]

Key Advantages:

• Water as a Green Medium: Water is a non-toxic, non-flammable, and inexpensive solvent. Several methods have been developed for sulfonamide synthesis in aqueous media, often starting from thiols or nitroarenes.[2][5][7] A key advantage is that many sulfonamide products exhibit low solubility in water, allowing for easy isolation by simple filtration, which minimizes downstream processing waste.[7]

• Sustainable Solvent Alternatives: Ethanol, glycerol, and DES (like choline chloride/glycerol) are other sustainable options that have been successfully employed.[2][14] These solvents are often biodegradable and have a lower toxicity profile than conventional organic solvents.

• One-Pot Oxidative Chlorination: A powerful strategy involves the in situ generation of the sulfonyl chloride from a thiol, followed immediately by reaction with an amine in a single pot using a green solvent.[2][14] This avoids the isolation of the hazardous sulfonyl chloride intermediate.

Energy-Assisted Synthesis: Enhancing Efficiency

The application of alternative energy sources, such as microwave irradiation and ultrasound, offers another avenue for greening sulfonamide synthesis.

Key Advantages:

• Dramatic Rate Enhancement: Microwave and ultrasound-assisted syntheses can reduce reaction times from many hours to mere minutes, resulting in substantial energy savings and increased throughput.[11]

• Improved Yields and Purity: The efficient and localized energy transfer often leads to higher reaction yields and minimizes the formation of byproducts, simplifying purification.[11]

• Compatibility with Green Methods: These energy sources are highly compatible with green solvents and catalytic systems, creating synergistic improvements in the overall sustainability of the process.[11]

Quantitative Comparison of Synthesis Methods

To provide an objective assessment, the following table summarizes the key environmental and efficiency metrics for the discussed synthesis methodologies.

Metric	Traditional Method	Mechanochemical Method	Green Solvent Method
Primary Solvents	Dichloromethane, DMF, Pyridine (Toxic VOCs)[5][7]	None (or minimal for liquid-assisted grinding)[11]	Water, Ethanol, Glycerol, DES (Benign)[2][14]
Key Reagents	Sulfonyl Chlorides (often from SOCl₂)[5]	Disulfides, NaOCl·5H₂O, MgO (Stable Solids)[11][12]	Thiols, NaDCC·2H₂O (Stable Solids)[2]
Reaction Time	Hours to days	1-5 hours[11][12]	Minutes to hours[14]
Energy Input	Often requires heating/reflux	Ambient temperature (mechanical energy)	Often mild conditions (rt to 80°C)[2]
Atom Economy	Moderate to Low	High	High (especially in one-pot protocols)
E-Factor	High (25-100+)[8]	Very Low (<1-5)	Low (<10)
Waste Profile	Halogenated solvents, acid/base neutralization salts[6]	Minimal; mostly inorganic salts from workup[12]	Biodegradable solvents, inorganic salts
Typical Yield	60-95%	80-99%[12]	75-95%[2][14]

Visualizing the Synthetic Pathways and Assessment Workflow

Visual diagrams are essential for conceptualizing the advantages of modern synthesis routes and for planning environmentally conscious experiments.

Caption: Comparison of Traditional vs. Green Mechanochemical Synthesis Pathways.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Ethoxybenzene-1-sulfonyl chloride

As a Senior Application Scientist, my primary goal is to empower fellow researchers to conduct their work not only effectively but also with the highest degree of safety. 2-Ethoxybenzene-1-sulfonyl chloride is a valuable reagent in organic synthesis, but its reactivity demands a rigorous and well-understood disposal protocol. This guide moves beyond mere instructions to explain the chemical principles behind the procedures, ensuring a safe and compliant laboratory environment.

Hazard Assessment and Essential Precautions

Understanding the inherent risks of a chemical is the foundation of its safe handling and disposal. 2-Ethoxybenzene-1-sulfonyl chloride is a corrosive and moisture-sensitive compound.[1][2][3] Its primary hazards stem from its reactivity, particularly with water and other nucleophiles.

Table 1: Primary Hazards of 2-Ethoxybenzene-1-sulfonyl chloride

Hazard	Description
Corrosivity	Causes severe burns to skin and eyes upon contact.[1][3][4][5][6] Vapors can damage the respiratory tract.
Water Reactivity	Reacts exothermically with water and moisture to produce corrosive hydrochloric acid (HCl) and 2-ethoxybenzenesulfonic acid.[4][7] This reaction can be vigorous if not controlled.
Incompatibility	Incompatible with strong bases, strong oxidizing agents, alcohols, and amines.[2][7][8]
Toxic Decomposition	Thermal decomposition can release hazardous gases, including hydrogen chloride, carbon monoxide, and sulfur oxides.[4][5][7]

Adherence to a strict personal protective equipment (PPE) regimen is non-negotiable. The goal is to create a complete barrier against any potential exposure.

Table 2: Mandatory Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye/Face	Chemical safety goggles and a full-face shield.[7][9]	Protects against splashes of the corrosive liquid and irritating vapors.
Skin	Chemical-resistant gloves (nitrile or neoprene) and a flame-retardant lab coat.[7][9][10]	Prevents skin contact, which can cause severe chemical burns.
Respiratory	All handling and disposal must occur within a certified chemical fume hood.[2][7][8][11]	Prevents inhalation of corrosive and toxic vapors.

The Chemistry of Safe Neutralization

The cornerstone of disposing of 2-Ethoxybenzene-1-sulfonyl chloride is controlled chemical neutralization. The procedure is designed to convert the reactive sulfonyl chloride into stable, less hazardous salts through hydrolysis.

The primary reaction is the hydrolysis of the sulfonyl chloride group (-SO₂Cl) with water to form 2-ethoxybenzenesulfonic acid and hydrochloric acid:

C₂H₅OC₆H₄SO₂Cl + 2H₂O → C₂H₅OC₆H₄SO₃H + HCl + H₂O

Both products are strong acids and corrosive. The reaction is also exothermic, meaning it releases heat.[7] To manage this, the disposal protocol involves two key principles:

• Temperature Control: The reaction is performed in an ice bath to dissipate the heat generated, preventing the mixture from boiling and splashing.[7]

• Acid Neutralization: A weak base, such as sodium bicarbonate (NaHCO₃), is used in the quenching solution. It neutralizes the acidic byproducts as they form, yielding sodium salts, water, and carbon dioxide gas.[7][12]

HCl + NaHCO₃ → NaCl + H₂O + CO₂ (g) C₂H₅OC₆H₄SO₃H + NaHCO₃ → C₂H₅OC₆H₄SO₃Na + H₂O + CO₂ (g)

The evolution of CO₂ gas results in effervescence, which serves as a visual indicator of the neutralization progress.[7] The rate of addition must be carefully managed to prevent excessive foaming.

Disposal Workflow: A Visual Guide

The following diagram outlines the decision-making process and procedural flow for the proper disposal of 2-Ethoxybenzene-1-sulfonyl chloride.

Caption: Disposal workflow for 2-Ethoxybenzene-1-sulfonyl chloride.

Step-by-Step Disposal Protocols

These protocols provide detailed, actionable steps for researchers. Always perform these procedures in a certified chemical fume hood while wearing all mandatory PPE.

Protocol 4.1: Disposal of Small Quantities (< 5 grams)

This procedure is suitable for residual amounts of the chemical or small-scale reaction wastes.

• Prepare the Quenching Solution: In a beaker or flask large enough to accommodate potential foaming (at least 10x the volume of the waste), prepare a 5-10% aqueous solution of sodium bicarbonate (NaHCO₃).

• Cool the Solution: Place the beaker in an ice-water bath and stir the solution until its temperature is between 0-5 °C.[7]

• Slow Addition: Using a pipette or dropping funnel, add the 2-Ethoxybenzene-1-sulfonyl chloride waste to the cold, vigorously stirred bicarbonate solution drop by drop.

  • Causality: A slow, dropwise addition is critical to control the exothermic reaction and the rate of CO₂ evolution, preventing overflow.[7]

• Monitor the Reaction: Vigorous bubbling (effervescence) is expected. Maintain a slow addition rate to keep the foaming under control. Ensure the temperature of the mixture does not rise significantly.

• Ensure Complete Neutralization: After the addition is complete, allow the mixture to stir in the ice bath for an additional 30-60 minutes.[7]

• Verify pH: Remove the beaker from the ice bath and allow it to warm to room temperature. Check the pH of the aqueous solution using a pH strip or meter. The pH should be neutral (between 6 and 8). If it is still acidic, add more sodium bicarbonate solution until the pH is stable in the neutral range.

• Final Disposal: The resulting neutralized aqueous solution can be transferred to an appropriate aqueous waste container for disposal through your institution's Environmental Health & Safety (EHS) office.

Protocol 4.2: Management of Large Quantities (> 5 grams)

Disposing of larger quantities via in-lab neutralization increases risk due to the potential for a runaway exothermic reaction.

• Do Not Attempt In-Lab Neutralization: It is strongly advised not to neutralize bulk quantities of sulfonyl chlorides in a standard laboratory setting.

• Package for Disposal: Carefully transfer the 2-Ethoxybenzene-1-sulfonyl chloride into a designated, labeled hazardous waste container. Ensure the container is compatible with corrosive materials and can be tightly sealed.

• Contact EHS: Arrange for a hazardous waste pickup through your institution's EHS department. You must dispose of the material as a hazardous waste in accordance with federal, state, and local regulations.[13][14][15][16]

Protocol 4.3: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent injury and environmental contamination.

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert nearby colleagues.

• Ventilate: Ensure the chemical fume hood is operating at maximum capacity.

• DO NOT USE WATER: Applying water directly to a spill will create an uncontrolled exothermic reaction, generating corrosive acid fumes.[13]

• Contain and Absorb: Cover the spill with a dry, inert absorbent material such as sand, dry lime, or soda ash.[13] Do not use combustible materials like paper towels.

• Collect Waste: Once the material is fully absorbed, carefully sweep it into a labeled, sealable container for hazardous waste.

• Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution, followed by soap and water.

• Dispose of Materials: All contaminated absorbents and cleaning materials must be disposed of as hazardous waste.[5]

Final Waste Classification

Even after neutralization, the resulting aqueous solution contains organic salts and must be disposed of correctly. Never pour the neutralized solution down the drain unless explicitly permitted by your institution's EHS office. Always consult your local EHS guidelines for the proper classification and disposal of chemical waste streams.[13][15]

By adhering to these scientifically grounded procedures, you contribute to a culture of safety, ensuring that your valuable research does not come at the cost of personal or environmental well-being.

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A Researcher's Guide to the Safe Handling of 2-Ethoxybenzene-1-sulfonyl Chloride

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands not only scientific rigor but also an unwavering commitment to safety. 2-Ethoxybenzene-1-sulfonyl chloride, a reactive sulfonyl chloride, is a valuable reagent in organic synthesis. However, its utility is matched by its potential hazards, which necessitate a comprehensive understanding and strict adherence to safety protocols. This guide provides essential, immediate safety and logistical information for handling this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

Immediate Safety and Hazard Assessment

2-Ethoxybenzene-1-sulfonyl chloride is classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3][4][5] It is also harmful if swallowed and may cause respiratory irritation.[1][6][7] The primary hazards stem from its reactivity, particularly with moisture. Like other sulfonyl chlorides, it reacts with water, including ambient humidity, to produce corrosive hydrochloric acid and the corresponding sulfonic acid, which can cause severe burns upon contact.[8][9]

Hazard Summary Table

Hazard Classification	Description	GHS Pictogram
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[1][2][3][4][5]	Danger
Acute Oral Toxicity	Harmful if swallowed.[1][6]	Warning
Serious Eye Damage	Causes serious eye damage.[1][2][3][4][5]	Danger
Respiratory Irritation	May cause respiratory irritation.[2][6]	Warning

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) is the most critical immediate step to mitigate the risks associated with handling 2-Ethoxybenzene-1-sulfonyl chloride. A multi-layered approach to PPE is essential.

Core PPE Requirements:

• Eye and Face Protection : Due to the severe risk of eye damage, chemical safety goggles in combination with a full-face shield are mandatory.[4][10][11][12] Standard safety glasses are insufficient as they do not provide a seal against vapors and splashes.[13]

• Hand Protection : Chemical-resistant gloves are required. Nitrile or neoprene gloves are suitable choices.[8] Given the corrosive nature of the compound, it is advisable to double-glove. Gloves must be inspected for any signs of degradation or perforation before use and disposed of immediately after handling the compound.[4][10][12]

• Body Protection : A flame-resistant lab coat is a minimum requirement. For procedures with a higher risk of splashing, a chemical-resistant apron or a full chemical-resistant suit should be worn over the lab coat.[8][12] All clothing worn in the laboratory should be non-synthetic and cover the legs completely.

• Respiratory Protection : All handling of 2-Ethoxybenzene-1-sulfonyl chloride must be conducted within a certified chemical fume hood to control exposure to its vapors.[2][9] If there is a risk of exposure exceeding occupational limits, a NIOSH-approved respirator with an acid gas cartridge is necessary.[8][12]

Safe Handling and Operational Workflow

A systematic approach to handling 2-Ethoxybenzene-1-sulfonyl chloride, from receipt to disposal, is crucial for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol:

• Preparation and Inspection : Before handling the reagent, ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[9][14] The chemical fume hood should be inspected to ensure it is functioning correctly.

• Working with the Reagent :

  • Always work with the smallest amount of the chemical necessary for your experiment.

  • When transferring the liquid, use a syringe or a cannula to minimize exposure to air and moisture.

  • Keep the container tightly closed when not in use.[3][8][9]

  • Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with moisture.[9]

• Spill Management : In the event of a spill, evacuate the area and ensure it is well-ventilated.[8] For small spills, use an inert absorbent material like dry sand or vermiculite to contain the spill.[8] Do not use water or combustible materials.[8][9] For larger spills, contact your institution's environmental health and safety department immediately.[15][16]

Safe Handling Workflow for 2-Ethoxybenzene-1-sulfonyl chloride.

Emergency Procedures: Immediate and Decisive Action

In the event of an exposure, immediate and correct first aid is critical to minimizing harm.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14][15][16] Seek immediate medical attention.[1][15]

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[15][16] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.[1][15]

• Inhalation : Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3]

• Ingestion : Do NOT induce vomiting.[1] Rinse the mouth with water and drink two glasses of water if the person is conscious.[1] Seek immediate medical attention.[1][9]

Disposal Plan: Responsible Waste Management

All waste containing 2-Ethoxybenzene-1-sulfonyl chloride or its reaction byproducts must be treated as hazardous waste.

• Waste Segregation : Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.[4][6][12]

• Container Labeling : Label waste containers with "Hazardous Waste," the full chemical name, and the associated hazards (corrosive, toxic).

• Disposal : Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[3][9][14] Contact your institution's environmental health and safety department for specific disposal procedures.[14]

By adhering to these guidelines, you can safely handle 2-Ethoxybenzene-1-sulfonyl chloride, protecting yourself and your colleagues while advancing your critical research.

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